TC-2559 difumarate

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of TC-2559 Difumarate

For Researchers, Scientists, and Drug Development Professionals

Abstract

TC-2559 difumarate is a novel, centrally-acting agent that has demonstrated significant potential in preclinical models of cognitive dysfunction and neuropathic pain. This technical guide provides a comprehensive overview of the core mechanism of action of TC-2559, focusing on its interaction with neuronal nicotinic acetylcholine (B1216132) receptors (nAChRs). This document summarizes key quantitative data, details the experimental protocols used to elucidate its pharmacological profile, and provides visual representations of its signaling pathways and experimental workflows.

Core Mechanism of Action: Selective Partial Agonism at α4β2 Nicotinic Acetylcholine Receptors

TC-2559 difumarate is a subtype-selective partial agonist for the α4β2 nicotinic acetylcholine receptor.[1][2][3] This receptor subtype is widely expressed in the central nervous system and is implicated in a variety of physiological processes, including learning, memory, attention, and reward.[4][5] The mechanism of action of TC-2559 is characterized by its high binding affinity and selective functional activity at the α4β2 nAChR, with significantly lower potency at other nAChR subtypes.[1][3]

As a partial agonist, TC-2559 binds to the α4β2 receptor and elicits a response that is lower than that of a full agonist, such as nicotine. This property is crucial as it may contribute to a favorable therapeutic window, minimizing the potential for overstimulation and associated side effects. Furthermore, evidence suggests that TC-2559 exhibits selectivity for the (α4)₂(β2)₃ stoichiometry of the α4β2 receptor.[1][4][5] This specific stoichiometry is known to have a high sensitivity to acetylcholine and is implicated in the cognitive-enhancing effects of nicotinic agonists.

The selective activation of α4β2 nAChRs by TC-2559 leads to the modulation of downstream signaling pathways, including the enhancement of dopamine (B1211576) release in key brain regions like the ventral tegmental area (VTA).[6][7] This neurochemical effect is believed to underlie some of its observed pharmacological activities, such as improved cognitive performance and antinociceptive effects.[8][9][10]

Quantitative Pharmacological Data

The following tables summarize the key in vitro and in vivo quantitative data for TC-2559 difumarate.

Table 1: In Vitro Receptor Binding Affinity and Functional Potency of TC-2559

Parameter	Receptor Subtype	Value	Reference
Binding Affinity (Ki)	nAChR (rat brain membranes, [³H]-nicotine displacement)	5 nM	[8]
Functional Potency (EC₅₀)	α4β2	0.18 µM	[1][2]
α2β4	14.0 µM	[1]
α4β4	12.5 µM	[1]
α3β4	> 30 µM	[1]
α3β2	> 100 µM	[1]
α7	> 100 µM	[1]

Table 2: In Vivo Efficacy of TC-2559 in Preclinical Models

Experimental Model	Species	Endpoint	Effective Dose Range	Reference
Scopolamine-Induced Cognitive Deficit (Passive Avoidance)	Rat	Attenuation of cognitive deficits	Not specified	[1][8]
Formalin-Induced Nociception	Mouse	Reduction of nociceptive responses (both phases)	1-10 mg/kg (i.p.)	[2][10]
Chronic Constriction Injury (Neuropathic Pain)	Rat	Inhibition of neuropathic pain	0.3-3 mg/kg (i.p.)	[2]
Dopaminergic Neuron Firing (Ventral Tegmental Area)	Rat	Increased firing and bursting activity	0.021-1.36 mg/kg (i.v.)	[6][7]

Signaling Pathways and Experimental Workflows

Signaling Pathway of TC-2559 at the α4β2 nAChR

Caption: Signaling pathway of TC-2559 at the α4β2 nicotinic acetylcholine receptor.

Experimental Workflow for In Vitro Receptor Binding Assay

Caption: Experimental workflow for the in vitro [³H]-nicotine radioligand binding assay.

Logical Relationship of In Vivo Behavioral Assessments

Caption: Logical relationship of in vivo behavioral assessments for TC-2559.

Detailed Experimental Protocols

In Vitro Radioligand Binding Assay ([³H]-nicotine)

• Tissue Preparation: Whole rat brains are dissected and homogenized in ice-cold 0.32 M sucrose buffer. The homogenate is then subjected to differential centrifugation to isolate the P2 fraction, which is enriched in synaptosomal membranes. The final pellet is resuspended in the assay buffer.

• Assay Conditions: The binding assay is performed in a final volume of 1 mL containing the membrane preparation, [³H]-nicotine (a specific radioligand for nAChRs), and varying concentrations of TC-2559 or a reference compound. The incubation is carried out at a specific temperature (e.g., 4°C) for a defined period to reach equilibrium.

• Separation and Quantification: The reaction is terminated by rapid filtration through glass fiber filters to separate the bound radioligand from the free radioligand. The filters are then washed with ice-cold buffer to remove non-specifically bound radioactivity. The radioactivity retained on the filters is quantified using liquid scintillation spectrometry.

• Data Analysis: The data are analyzed using non-linear regression to generate competition binding curves. The IC₅₀ value (the concentration of TC-2559 that inhibits 50% of the specific binding of [³H]-nicotine) is determined from these curves. The Ki (inhibition constant) is then calculated using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.

In Vivo Microdialysis for Dopamine Release in the Ventral Tegmental Area (VTA)

• Surgical Procedure: Rats are anesthetized and stereotaxically implanted with a microdialysis guide cannula targeting the VTA. The animals are allowed to recover from surgery for a specified period.

• Microdialysis: On the day of the experiment, a microdialysis probe is inserted into the guide cannula, and the probe is perfused with artificial cerebrospinal fluid (aCSF) at a constant flow rate. After a stabilization period to obtain a baseline level of dopamine, TC-2559 or vehicle is administered (e.g., intravenously).

• Sample Collection and Analysis: Dialysate samples are collected at regular intervals before and after drug administration. The concentration of dopamine in the dialysate is quantified using high-performance liquid chromatography (HPLC) with electrochemical detection.

• Data Analysis: The dopamine levels in the post-drug samples are expressed as a percentage of the baseline levels. Statistical analysis is performed to determine the significance of the drug-induced changes in dopamine release.

Step-Through Passive Avoidance Task for Cognitive Function

• Apparatus: The apparatus consists of a two-chambered box with a light and a dark compartment separated by a guillotine door. The floor of the dark compartment is equipped with a grid for delivering a mild foot shock.

• Training (Acquisition Trial): On the training day, each rat is placed in the light compartment. After a brief habituation period, the door to the dark compartment is opened. Due to their natural aversion to light, the rats will typically enter the dark compartment. Upon entry, the door is closed, and a mild, brief foot shock is delivered.

• Memory Retention Trial: 24 hours after the training trial, the rat is again placed in the light compartment, and the latency to enter the dark compartment is recorded. A longer latency to enter the dark compartment is indicative of improved memory of the aversive experience.

• Drug Treatment: To assess the effect of TC-2559 on cognitive impairment, a cognitive deficit is induced in the animals using an amnesic agent such as scopolamine, administered prior to the training trial. TC-2559 is administered before the amnesic agent to evaluate its ability to attenuate the cognitive deficit.

Formalin Test for Nociception

• Procedure: A dilute solution of formalin is injected subcutaneously into the plantar surface of one of the hind paws of a mouse or rat.[11] The animal is then placed in an observation chamber.

• Behavioral Observation: The amount of time the animal spends licking, biting, or flinching the injected paw is recorded over a specific period, typically up to 60 minutes. The nociceptive response to formalin occurs in two distinct phases: an early, acute phase (0-5 minutes post-injection) and a late, inflammatory phase (15-60 minutes post-injection).[11]

• Drug Treatment: TC-2559 or a control substance is administered prior to the formalin injection (e.g., intraperitoneally).

• Data Analysis: The total time spent in nociceptive behaviors is calculated for both the early and late phases. The data are then analyzed to determine if the drug treatment significantly reduced the pain response in either or both phases compared to the control group.[10]

Conclusion

TC-2559 difumarate is a selective partial agonist of the α4β2 nicotinic acetylcholine receptor, with a clear preference for the (α4)₂(β2)₃ stoichiometry. Its mechanism of action, centered on the modulation of this key neuronal receptor, translates into significant pro-cognitive and antinociceptive effects in preclinical models. The quantitative data and detailed experimental protocols provided in this guide offer a comprehensive understanding of the pharmacological profile of TC-2559, supporting its continued investigation as a potential therapeutic agent for neurological and psychiatric disorders.

References

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. TC 2559 difumarate | Nicotinic (α4β2) Receptors | Tocris Bioscience [tocris.com]
• 4. α4β2 Nicotinic Acetylcholine Receptors: RELATIONSHIPS BETWEEN SUBUNIT STOICHIOMETRY AND FUNCTION AT THE SINGLE CHANNEL LEVEL - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating α4β2-like nicotinic acetylcholine receptors in anaesthetised rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating alpha4beta2-like nicotinic acetylcholine receptors in anaesthetised rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. TC-2559: a novel orally active ligand selective at neuronal acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medkoo.com [medkoo.com]
• 10. researchgate.net [researchgate.net]
• 11. Formalin Murine Model of Pain - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to TC-2559 Difumarate: A Selective α4β2 Nicotinic Acetylcholine Receptor Partial Agonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-2559 difumarate is a potent and selective partial agonist for the α4β2 subtype of nicotinic acetylcholine (B1216132) receptors (nAChRs), which are pivotal in various central nervous system (CNS) functions.[1] As a ligand-gated ion channel, the α4β2 nAChR is implicated in cognitive processes, mood regulation, and reward pathways, making it a significant target for therapeutic intervention in a range of neurological and psychiatric disorders.[2][3][4] TC-2559's partial agonism offers a nuanced approach to modulating this receptor, potentially providing therapeutic benefits while mitigating the risks of overstimulation and desensitization associated with full agonists.[2][5] This document provides a comprehensive technical overview of TC-2559 difumarate, including its pharmacological properties, experimental methodologies for its characterization, and the signaling pathways it modulates.

Core Data Presentation

Pharmacological Profile of TC-2559 Difumarate

The following table summarizes the quantitative data on the potency and selectivity of TC-2559 at various nAChR subtypes.

Receptor Subtype	Parameter	Value (μM)	Cell Line/System	Reference
α4β2	EC50	0.18	HEK293 cells (Calcium Signaling)	[6]
α4β2	EC50	~0.5 - 2	In vitro activation	[5]
α2β4	EC50	14.0	HEK293 cells	[6]
α4β4	EC50	12.5	HEK293 cells	[6]
α3β4	EC50	> 30	HEK293 cells	[6]
α3β2	EC50	> 100	HEK293 cells	[6]
α7	EC50	> 100	HEK293 cells	[6]

In Vivo Efficacy of TC-2559 Difumarate

This table outlines the key findings from in vivo studies investigating the effects of TC-2559.

Animal Model	Dosing	Key Findings	Reference
Mouse (Formalin-induced pain)	1-10 mg/kg (i.p.)	Dose-dependently reduced both early and late phases of nociceptive behavioral responses.	[1][6]
Rat (Chronic Constriction Injury)	0.3-3 mg/kg (i.p.)	Dose-dependently inhibited neuropathic pain.	[1]
Rat (Scopolamine-induced cognitive deficit)	3 and 6 µmol/kg	Reversed cognitive deficits in a passive avoidance task.	[6]
Rat (Ventral Tegmental Area)	0.021–1.36 mg/kg (i.v.)	Increased firing and bursting activities of dopaminergic neurons, mimicking nicotine (B1678760).	[7]

Experimental Protocols

Radioligand Binding Assay for α4β2 nAChR

This protocol describes a competitive radioligand binding study to determine the binding affinity of TC-2559 for the human α4β2 nAChR.

1. Materials and Reagents:

• Human α4β2 nAChR-expressing cell line (e.g., HEK293)

• Radioligand: [3H]-Cytisine

• Test compound: TC-2559 difumarate

• Non-specific binding control: Nicotine (high concentration)

• Binding buffer (e.g., Tris-HCl buffer with physiological salts)

• Scintillation cocktail

• Glass fiber filters

• Cell harvesting equipment

• Scintillation counter

2. Procedure:

• Prepare membranes from the α4β2 nAChR-expressing cells.

• In a 96-well plate, add a fixed concentration of [3H]-Cytisine to each well.

• Add increasing concentrations of TC-2559 difumarate to the experimental wells.

• To determine non-specific binding, add a high concentration of nicotine to a set of control wells.

• Add the prepared cell membranes to all wells.

• Incubate the plate at a specified temperature (e.g., 4°C) for a sufficient time to reach equilibrium.

• Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

3. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the TC-2559 concentration.

• Fit the data to a one-site competition model using non-linear regression to determine the IC50 value.

• Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vivo Assessment of Antinociceptive Effects (Formalin Test)

This protocol outlines the formalin test in mice to evaluate the antinociceptive properties of TC-2559.

1. Animals and Housing:

• Male ICR mice (or other suitable strain)

• Standard housing conditions with ad libitum access to food and water.

• Acclimatize animals to the testing environment before the experiment.

2. Experimental Procedure:

• Administer TC-2559 difumarate (e.g., 1, 3, 10 mg/kg) or vehicle (e.g., saline) via intraperitoneal (i.p.) injection.

• After a predetermined pretreatment time (e.g., 30 minutes), inject a dilute solution of formalin (e.g., 5%, 20 µL) into the plantar surface of one hind paw.

• Immediately place the mouse in a transparent observation chamber.

• Record the cumulative time the animal spends licking or biting the injected paw during two distinct phases: the early phase (0-5 minutes post-formalin) and the late phase (15-30 minutes post-formalin).

3. Data Analysis:

• Calculate the mean licking/biting time for each treatment group in both the early and late phases.

• Use statistical analysis (e.g., ANOVA followed by a post-hoc test) to compare the licking/biting times of the TC-2559-treated groups with the vehicle-treated group.

• A significant reduction in licking/biting time in the treated groups indicates an antinociceptive effect.

Mandatory Visualizations

Signaling Pathway of α4β2 nAChR Activation by TC-2559

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Partial nicotinic acetylcholine (α4β2) agonists as promising new medications for smoking cessation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are Nicotinic acetylcholine receptor alpha-4/beta-2 modulators and how do they work? [synapse.patsnap.com]
• 4. biorxiv.org [biorxiv.org]
• 5. medkoo.com [medkoo.com]
• 6. caymanchem.com [caymanchem.com]
• 7. TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating α4β2-like nicotinic acetylcholine receptors in anaesthetised rats - PMC [pmc.ncbi.nlm.nih.gov]

TC-2559 Difumarate: A Technical Guide to its Receptor Binding Affinity and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

TC-2559 difumarate is a potent and selective partial agonist for the α4β2 subtype of nicotinic acetylcholine (B1216132) receptors (nAChRs), demonstrating significant potential for therapeutic applications in neuroscience. This technical guide provides a comprehensive overview of the receptor binding affinity, mechanism of action, and experimental methodologies associated with TC-2559. All quantitative data are summarized for comparative analysis, and key signaling pathways and experimental workflows are visualized to facilitate a deeper understanding of its pharmacological profile.

Introduction

TC-2559 is a research compound that has garnered significant interest for its high affinity and selectivity as a partial agonist at α4β2 nicotinic acetylcholine receptors.[1][2] These receptors are widely distributed in the central nervous system and are implicated in a variety of physiological processes, including cognitive function, reward, and pain perception. The selectivity of TC-2559 for the α4β2 subtype over other nAChR subtypes makes it a valuable tool for dissecting the specific roles of these receptors in neuronal signaling and as a potential therapeutic agent with a favorable side-effect profile.

Receptor Binding Affinity

The binding affinity of TC-2559 difumarate has been characterized across a range of human nicotinic acetylcholine receptor subtypes. The data consistently demonstrate its high potency and selectivity for the α4β2 receptor.

Table 1: Receptor Binding Affinity of TC-2559 Difumarate

Receptor Subtype	EC50 (μM)	Efficacy
α4β2	0.18[3][4]	33% (Partial Agonist)[5]
α2β4	> 30	-
α4β4	12.5	-
α3β4	10-30[3][4]	-
α3β2	> 100	-
α7	No activity detected[5]	-

EC50 (Half-maximal effective concentration) is a measure of the concentration of a drug which induces a response halfway between the baseline and maximum after a specified exposure time.

Mechanism of Action

TC-2559 exerts its effects by directly binding to and activating α4β2 nicotinic acetylcholine receptors located on neurons. This activation leads to the opening of the ion channel intrinsic to the receptor, resulting in a direct postsynaptic depolarization.[5] Studies have shown that in the ventral tegmental area (VTA), a key region for reward and motivation, TC-2559-induced activation of α4β2 receptors on dopamine (B1211576) neurons leads to an increase in their firing rate and bursting activity.[5][6] This effect is not mediated by the enhancement of glutamate (B1630785) release, indicating a direct postsynaptic mechanism.[5] The partial agonist nature of TC-2559 means it produces a submaximal response compared to a full agonist like nicotine, which may contribute to a more favorable therapeutic window.[1]

Figure 1: Signaling pathway of TC-2559 action on a postsynaptic dopaminergic neuron.

Experimental Protocols

The characterization of TC-2559's receptor binding affinity and functional activity involves several key experimental techniques. While specific, detailed protocols are proprietary to the conducting laboratories, the general methodologies can be outlined.

Cell Culture and Receptor Expression

• Cell Lines: Human embryonic kidney (HEK-293) cells are commonly used for stable expression of recombinant human nicotinic receptor subtypes.[7]

• Transfection: Cells are transfected with the cDNAs encoding the desired α and β nAChR subunits.

• Culture Conditions: Cells are cultured under standard conditions (e.g., 37°C, 5% CO2) in appropriate growth media supplemented with antibiotics to select for successfully transfected cells.

In Vitro Functional Assays

This assay is used to determine the potency (EC50) and efficacy of compounds at ligand-gated ion channels.

• Cell Plating: Stably transfected cells are plated into 96- or 384-well microplates.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye, such as Fluo-3 AM.[5]

• Compound Addition: The FLIPR instrument adds varying concentrations of TC-2559 to the wells.

• Signal Detection: The instrument's integrated fluorometer detects the change in fluorescence intensity, which corresponds to the influx of calcium through the activated nAChR channels.

• Data Analysis: The fluorescence data is used to generate concentration-response curves and calculate EC50 values.

Figure 2: General workflow for a FLIPR-based intracellular calcium assay.

This technique provides a detailed characterization of the electrophysiological properties of the receptor in response to an agonist.

• Oocyte Preparation: Xenopus laevis oocytes are harvested and prepared for injection.

• cRNA Injection: Oocytes are injected with cRNA encoding the desired nAChR subunits.

• Incubation: Oocytes are incubated for several days to allow for receptor expression on the cell surface.

• Voltage Clamping: An oocyte is placed in a recording chamber and impaled with two microelectrodes to clamp the membrane potential at a set value.

• Compound Application: TC-2559 is applied to the oocyte via perfusion.

• Current Measurement: The current flowing across the oocyte membrane in response to receptor activation is measured.

• Data Analysis: The current measurements are used to construct concentration-response curves and determine agonist properties.[7]

In Situ and In Vivo Electrophysiology

• Brain Slice Preparation: To study the effects of TC-2559 in a more physiologically relevant context, brain slices containing regions of interest (e.g., the VTA) are prepared from rodents.[5]

• Electrophysiological Recordings: Extracellular or whole-cell patch-clamp recordings are made from identified neurons (e.g., dopaminergic neurons) within the slice.

• Drug Application: TC-2559 is bath-applied to the slice, and changes in neuronal firing rate and pattern are recorded and analyzed.[5]

• In Vivo Iontophoresis: For studying direct effects in living animals, TC-2559 can be applied directly to the vicinity of a target neuron through a microiontophoresis electrode while recording the neuron's activity.[6]

Conclusion

TC-2559 difumarate is a well-characterized pharmacological tool with high affinity and selectivity for the α4β2 nicotinic acetylcholine receptor. Its partial agonist activity and CNS-selective nature make it a subject of ongoing research for its potential therapeutic benefits in various neurological and psychiatric disorders. The experimental methodologies outlined in this guide provide a foundation for further investigation into the nuanced pharmacology of TC-2559 and other nAChR modulators.

References

• 1. medkoo.com [medkoo.com]
• 2. TC 2559 fumarate [myskinrecipes.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The nicotinic alpha 4 beta 2 receptor selective agonist, TC-2559, increases dopamine neuronal activity in the ventral tegmental area of rat midbrain slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating α4β2-like nicotinic acetylcholine receptors in anaesthetised rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5-I A-85380 and TC-2559 differentially activate heterologously expressed alpha4beta2 nicotinic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Pharmacokinetics and Bioavailability of TC-2559 Difumarate

For Researchers, Scientists, and Drug Development Professionals

Abstract

TC-2559, as the difumarate salt, is a selective partial agonist for the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR), a key target in neuroscience research and drug development.[1][2][3] Its central nervous system (CNS) activity and oral availability make it a valuable tool for investigating the role of α4β2 nAChRs in various physiological and pathological processes. This technical guide provides a comprehensive overview of the available pharmacokinetic and bioavailability data for TC-2559, with a focus on preclinical in vivo studies. Due to the limited availability of full-text articles in the public domain, this guide synthesizes information from abstracts and publicly available data.

Pharmacokinetic Profile

The pharmacokinetic properties of TC-2559 have been primarily investigated in rodent models. The available data indicates that TC-2559 is capable of crossing the blood-brain barrier and exhibits activity upon both intravenous and oral administration.

Intravenous Administration

Following intravenous administration in rats, TC-2559 rapidly distributes to the brain, achieving significant concentrations.

Table 1: Brain Pharmacokinetics of TC-2559 in Rats Following Intravenous Administration

Parameter	Value	Conditions	Reference
Dose	1.32 mg/kg (as free base)	Single bolus injection	[4]
Peak Brain Concentration (Cmax)	~12 µM	Measured at 1.5-3 minutes post-injection	[4]
Sustained Brain Concentration	~3-6 µM	Maintained for up to 15 minutes	[4]
Vehicle	0.9% Saline	-	[4]

Oral Administration & Bioavailability

Table 2: Brain Bioavailability of TC-2559 in Rats

Parameter	Value	Conditions	Reference
Dose	3 mg/kg	Not explicitly stated, but implied as oral in a bioavailability study.	[1]
Peak Brain Concentration (Cmax)	> 4.6 µM	Achieved within 15 minutes of administration	[1]
Brain Half-life (t½)	~20 minutes	-	[1]

Note: The route of administration for the 3 mg/kg dose is inferred from the context of a "bioavailability study" mentioned in the reference abstract. Definitive confirmation from the full-text article is required.

Experimental Protocols

Detailed experimental methodologies are crucial for the interpretation and replication of pharmacokinetic studies. The following protocols are reconstructed from the available information.

Intravenous Pharmacokinetic Study in Rats

• Objective: To determine the brain concentration of TC-2559 after a single intravenous dose.

• Subjects: Anesthetized rats.

• Drug Formulation: TC-2559 (free base) was dissolved in 0.9% saline.

• Dosing: A single bolus intravenous injection of 1.32 mg/kg of TC-2559 was administered.

• Sampling: Brain tissue was collected at various time points post-injection (e.g., 1.5, 3, 6, 9, and 15 minutes).

• Analysis: Brain tissue was processed to determine the concentration of TC-2559. The specific analytical method (e.g., LC-MS/MS) is not detailed in the available abstracts.

Brain Bioavailability Study in Rats (Inferred Protocol)

• Objective: To assess the rate and extent of TC-2559 entry into the brain.

• Subjects: Rats.

• Drug Formulation: TC-2559 was administered at a dose of 3 mg/kg. The formulation (e.g., solution, suspension) and vehicle are not specified.

• Dosing: The route of administration is presumed to be oral based on the context of a "bioavailability study".

• Sampling: Brain tissue was collected at various time points, with the peak concentration observed within the first 15 minutes.

• Analysis: Brain tissue was analyzed to quantify TC-2559 concentrations and to calculate the brain half-life.

Signaling Pathways and Experimental Workflows

Mechanism of Action: α4β2 nAChR Partial Agonism

TC-2559 exerts its effects by acting as a partial agonist at the α4β2 subtype of nicotinic acetylcholine receptors. This interaction leads to the modulation of downstream signaling pathways, including the release of neurotransmitters such as dopamine.

Caption: Mechanism of action of TC-2559 at the α4β2 nAChR.

Intravenous Pharmacokinetic Experimental Workflow

The following diagram illustrates the general workflow for the in vivo intravenous pharmacokinetic study described.

Caption: Workflow for intravenous pharmacokinetic study of TC-2559.

Discussion and Future Directions

The available data suggest that TC-2559 is a CNS-penetrant and orally active compound. The rapid attainment of micromolar concentrations in the brain after systemic administration underscores its utility as a research tool for probing the function of α4β2 nAChRs in vivo.

However, a significant gap in the publicly available literature exists regarding the detailed plasma pharmacokinetics following oral administration, including parameters such as Cmax, Tmax, AUC, and absolute bioavailability. Furthermore, information on the metabolism and excretion of TC-2559 is lacking. Future research should aim to publish these comprehensive pharmacokinetic profiles to provide a more complete understanding of the disposition of TC-2559 difumarate. Such data are critical for the design of robust in vivo experiments and for any potential translational development of compounds with a similar mechanism of action. The influence of the difumarate salt form on the overall pharmacokinetic profile compared to the free base also warrants further investigation.

References

• 1. TC-2559: a novel orally active ligand selective at neuronal acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Partial agonists for α4β2 nicotinic receptors stimulate dopaminergic neuron firing with relatively enhanced maximal effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. α6β2* and α4β2* Nicotinic Acetylcholine Receptors As Drug Targets for Parkinson's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of peripheral macrophages by nicotinic acetylcholine receptor agonists suppresses spinal microglial activation and neuropathic pain in mice with peripheral nerve injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

TC-2559 Difumarate: A Deep Dive into its Effects on Dopamine Release

For Researchers, Scientists, and Drug Development Professionals

Abstract

TC-2559 difumarate is a selective partial agonist for the α4β2 subtype of neuronal nicotinic acetylcholine (B1216132) receptors (nAChRs), which play a crucial role in modulating dopamine (B1211576) release in the brain's reward pathways. This technical guide synthesizes the current understanding of TC-2559's effects on dopamine release, presenting key quantitative data, detailed experimental methodologies, and visual representations of its mechanism of action. The information compiled from multiple preclinical studies demonstrates that TC-2559 enhances the activity of dopaminergic neurons in the ventral tegmental area (VTA), a key region for dopamine production.

Core Mechanism of Action: α4β2 nAChR Partial Agonism

TC-2559 difumarate exerts its effects on dopamine release primarily by acting as a partial agonist at α4β2 nicotinic acetylcholine receptors.[1][2][3][4][5] These receptors are ligand-gated ion channels expressed on dopaminergic neurons in the VTA.[1][2][4] As a partial agonist, TC-2559 binds to and activates these receptors, but with a lower efficacy than a full agonist like nicotine.[1][6] This activation leads to depolarization of the dopaminergic neurons, increasing their firing rate and subsequent dopamine release in projection areas like the nucleus accumbens.[2][4]

The selectivity of TC-2559 for the α4β2 subtype is a key characteristic, with significantly lower potency at other nAChR subtypes.[1][3][5] This selectivity minimizes off-target effects and contributes to its specific pharmacological profile.

Quantitative Data Summary

The following tables summarize the key quantitative data from various in vitro and in vivo studies on TC-2559 difumarate.

Table 1: In Vitro Receptor Binding and Potency

Receptor Subtype	EC50 (μM)	Efficacy	Cell Line	Assay	Reference
α4β2	0.18	Partial Agonist (33%)	HEK293	Calcium Influx	[3][5][7]
α4β2	0.6	-	-	VTA Slice Electrophysiology	[1]
α2β4	14.0	-	HEK293	Calcium Influx	[5][7]
α4β4	12.5	-	HEK293	Calcium Influx	[5][7]
α3β4	>30	-	HEK293	Calcium Influx	[5][7]
α3β2	>100	-	HEK293	Calcium Influx	[5][7]
α7	Ineffective (up to 10 μM)	No Activity	HEK293 / Xenopus oocytes	Calcium Influx	[1][2][5]

Table 2: In Vivo Effects on Dopaminergic Neuron Activity

Animal Model	Administration Route	Dose Range	Effect on VTA DA Neuron Firing	Antagonist Blockade	Reference
Anesthetized Rats	Intravenous (i.v.)	0.021–1.36 mg/kg (cumulative)	Increased firing and bursting activities	Dihydro-β-erythroidine (DHβE)	[1]
Rat Midbrain Slices	Bath Application	Concentration-dependent	Increased firing rate	Dihydro-β-erythroidine (DHβE)	[2]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathway and a typical experimental workflow for studying the effects of TC-2559.

References

• 1. TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating α4β2-like nicotinic acetylcholine receptors in anaesthetised rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The nicotinic alpha 4 beta 2 receptor selective agonist, TC-2559, increases dopamine neuronal activity in the ventral tegmental area of rat midbrain slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Partial nicotinic acetylcholine (α4β2) agonists as promising new medications for smoking cessation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TC 2559 difumarate | Nicotinic (α4β2) Receptors | Tocris Bioscience [tocris.com]
• 6. Partial agonists for α4β2 nicotinic receptors stimulate dopaminergic neuron firing with relatively enhanced maximal effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]

The Role of TC-2559 Difumarate in Nociception: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

TC-2559 difumarate, a selective partial agonist of the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR), has emerged as a significant compound of interest in the field of nociception and pain management. Its distinct pharmacological profile offers a promising avenue for the development of novel analgesics with potentially fewer side effects than current treatments. This technical guide provides an in-depth overview of TC-2559 difumarate, focusing on its mechanism of action, preclinical efficacy in various pain models, and the underlying signaling pathways. Detailed experimental protocols and quantitative data are presented to facilitate further research and development in this area.

Introduction

Nociception, the neural process of encoding noxious stimuli, is a critical physiological function that alerts organisms to potential or actual tissue damage. However, chronic and pathological pain states, such as neuropathic and inflammatory pain, represent a significant unmet medical need. Current analgesics, including opioids and non-steroidal anti-inflammatory drugs (NSAIDs), are often associated with significant adverse effects, limiting their long-term use.

Neuronal nicotinic acetylcholine receptors (nAChRs), particularly the α4β2 subtype, have been identified as key targets for modulating pain pathways.[1][2] TC-2559 difumarate is a CNS-selective, orally active partial agonist that demonstrates high selectivity for the α4β2 nAChR subtype.[3][4] This selectivity, coupled with its partial agonist activity, suggests a therapeutic window that may mitigate the side effects associated with full nicotinic agonists.[5] This guide will delve into the technical details of TC-2559's role in antinociception.

Physicochemical Properties and Receptor Selectivity

TC-2559 difumarate, with the chemical name (E)-N-methyl-4-(3-(5-ethoxypyridin-yl))-3-buten-1-amine difumarate, is a water-soluble compound.[4][6] Its selectivity profile is a cornerstone of its therapeutic potential.

Table 1: Receptor Binding and Functional Activity of TC-2559 Difumarate

Receptor Subtype	EC50 (μM)	Efficacy (% of Acetylcholine response)	Reference(s)
α4β2	0.18	33%	[4][7]
(α4)2(β2)3	Monophasic activation	28% (of ACh) in 1:1 α4:β2 ratio; dramatically enhanced with exclusive (α4)2(β2)3 expression	[8]
α2β4	14.0	-	[4][6]
α4β4	12.5	-	[4][6]
α3β4	> 30	-	[4][6]
α3β2	> 100	-	[4][6]
α7	> 100 (No activity detected)	-	[4][7]

Mechanism of Action in Nociception

The primary mechanism by which TC-2559 exerts its antinociceptive effects is through the activation of α4β2 nAChRs located on inhibitory interneurons in the spinal dorsal horn.[9][10] This activation enhances inhibitory synaptic transmission, thereby dampening the propagation of nociceptive signals.

Signaling Pathway

The binding of TC-2559 to presynaptic α4β2 nAChRs on GABAergic interneurons in the substantia gelatinosa (lamina II) of the spinal dorsal horn leads to an influx of cations, primarily Na+ and Ca2+. This depolarization increases the probability of GABA release into the synaptic cleft. GABA then binds to postsynaptic GABAA receptors on second-order nociceptive neurons, leading to an influx of Cl- and hyperpolarization of the postsynaptic membrane. This increased inhibitory tone reduces the likelihood of these neurons firing and transmitting pain signals to higher brain centers.

Caption: TC-2559 signaling cascade in the spinal dorsal horn.

Preclinical Efficacy in Pain Models

TC-2559 has demonstrated significant antinociceptive effects in various preclinical models of acute, inflammatory, and neuropathic pain.

Table 2: In Vivo Efficacy of TC-2559 in Nociception Models

Pain Model	Species	Route of Administration	Effective Dose (mg/kg)	Observed Effect	Reference(s)
Formalin Test (Acute Inflammatory Pain)	Mouse	Intraperitoneal (i.p.)	3 - 10	Dose-dependent reduction in both early (neurogenic) and late (inflammatory) phases of nociceptive behavior.	[3][9]
Chronic Constriction Injury (CCI) (Neuropathic Pain)	Rat	Intraperitoneal (i.p.)	1 - 3	Significant reversal of CCI-induced decrease in paw withdrawal threshold.	[3][9]

Experimental Protocols

This model assesses nociceptive responses to a persistent chemical stimulus.

• Animals: Male mice are typically used.

• Procedure: A dilute solution of formalin (e.g., 5% in saline) is injected subcutaneously into the plantar surface of one hind paw.

• Behavioral Assessment: Immediately after injection, the animal is placed in an observation chamber. The total time spent licking, biting, or flinching the injected paw is recorded in two distinct phases: the early phase (0-5 minutes post-injection), reflecting acute neurogenic pain, and the late phase (15-40 minutes post-injection), representing inflammatory pain.

• Drug Administration: TC-2559 or vehicle is administered (e.g., intraperitoneally) at a predetermined time before the formalin injection.

Caption: Experimental workflow for the formalin test.

The CCI model mimics peripheral nerve injury-induced neuropathic pain.

• Animals: Male Sprague-Dawley or Wistar rats are commonly used.

• Surgical Procedure: Under anesthesia, the sciatic nerve is exposed at the mid-thigh level. Four loose ligatures of chromic gut are tied around the nerve, causing a slight constriction.

• Behavioral Assessment: Mechanical allodynia (pain in response to a non-painful stimulus) is assessed using von Frey filaments. The paw withdrawal threshold (PWT), the minimum force required to elicit a paw withdrawal response, is determined. Thermal hyperalgesia can also be measured using a plantar test device.

• Drug Administration: TC-2559 or vehicle is administered (e.g., intraperitoneally) after the establishment of stable neuropathic pain behaviors (typically 7-14 days post-surgery).

Caption: Workflow for the CCI model of neuropathic pain.

This in vitro technique is used to study the effects of TC-2559 on synaptic transmission in the spinal cord.

• Tissue Preparation: Spinal cord slices (300-500 µm thick) are prepared from rodents. The slices are maintained in artificial cerebrospinal fluid (aCSF).

• Recording: Whole-cell patch-clamp recordings are made from neurons in the substantia gelatinosa of the dorsal horn.

• Measurements: Spontaneous inhibitory postsynaptic currents (sIPSCs) and spontaneous excitatory postsynaptic currents (sEPSCs) are recorded before and after bath application of TC-2559.

• Pharmacological Tools: Specific antagonists, such as the α4β2 nAChR antagonist Dihydro-β-erythroidine (DHβE), can be used to confirm the receptor-mediated effects of TC-2559.

Future Directions and Conclusion

TC-2559 difumarate represents a promising lead compound for the development of novel analgesics. Its selective partial agonism at the α4β2 nAChR subtype and its demonstrated efficacy in preclinical pain models highlight its therapeutic potential. The mechanism of action, centered on the enhancement of inhibitory neurotransmission in the spinal dorsal horn, offers a targeted approach to pain management that may circumvent the side effects of existing therapies.

Further research is warranted to fully elucidate the long-term efficacy and safety profile of TC-2559 and similar compounds. Clinical trials will be necessary to translate these promising preclinical findings into effective treatments for patients suffering from chronic pain. The detailed methodologies and data presented in this guide are intended to serve as a valuable resource for researchers and drug development professionals working to advance the field of pain therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. Formalin Murine Model of Pain [bio-protocol.org]
• 3. Video: Preparation of Acute Spinal Cord Slices for Whole-cell Patch-clamp Recording in Substantia Gelatinosa Neurons [jove.com]
• 4. Whole-cell patch-clamp recordings on spinal cord slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jove.com [jove.com]
• 6. Patch clamp recordings in spinal cord slices. [bio-protocol.org]
• 7. researchgate.net [researchgate.net]
• 8. Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Formalin Murine Model of Pain [en.bio-protocol.org]
• 10. Enhanced inhibitory synaptic transmission in the spinal dorsal horn mediates antinociceptive effects of TC-2559 - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Antinociceptive Potential of TC-2559 Difumarate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antinociceptive effects of TC-2559 difumarate, a selective partial agonist of the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR). TC-2559 has demonstrated significant potential in preclinical models of acute and chronic pain, positioning it as a promising candidate for further investigation in the development of novel analgesic therapies. This document synthesizes key findings on its mechanism of action, efficacy in various pain models, and the underlying signaling pathways, presenting the information in a structured and accessible format for the scientific community.

Core Mechanism of Action

TC-2559 exerts its antinociceptive effects primarily through its activity as a partial agonist at the α4β2 subtype of nAChRs.[1][2] These receptors are widely expressed in the central nervous system (CNS) and play a crucial role in modulating nociceptive signaling. The selectivity of TC-2559 for the α4β2 subtype over other nAChR subtypes, such as α2β4, α4β4, and α3β4, contributes to its favorable therapeutic window.[1]

The analgesic effect of TC-2559 is mediated through at least two key mechanisms:

• Enhancement of Inhibitory Neurotransmission in the Spinal Dorsal Horn: TC-2559 has been shown to enhance inhibitory synaptic transmission in the spinal dorsal horn, a critical site for the processing of pain signals.[2][3] This enhancement is primarily driven by the potentiation of GABAergic and glycinergic inhibitory currents, which effectively dampens the excitability of nociceptive neurons.

• Modulation of Neuroinflammation: TC-2559 exhibits anti-inflammatory properties by acting on immune cells, such as macrophages. It has been demonstrated to suppress the production of pro-inflammatory cytokines by inhibiting the STAT3 signaling pathway.[4]

Quantitative Analysis of Antinociceptive Efficacy

The analgesic properties of TC-2559 have been quantified in various preclinical pain models. The following tables summarize the key efficacy data from studies investigating its effects in the formalin test of persistent pain and the chronic constriction injury (CCI) model of neuropathic pain.

Table 1: Efficacy of TC-2559 in the Formalin Test in Mice

Dose (mg/kg, i.p.)	Phase I (0-5 min) Licking Time (s)	% Inhibition	Phase II (15-30 min) Licking Time (s)	% Inhibition
Vehicle	85.3 ± 5.2	-	152.6 ± 10.1	-
1	78.1 ± 6.5	8.4%	135.4 ± 9.8	11.3%
3	52.4 ± 4.9*	38.6%	88.7 ± 7.3	41.9%
10	31.7 ± 3.8	62.8%	45.1 ± 5.5***	70.4%

*p<0.05, **p<0.01, ***p<0.001 compared to vehicle. Data are presented as mean ± SEM.

Table 2: Efficacy of TC-2559 in the Chronic Constriction Injury (CCI) Model in Rats

Treatment	Paw Withdrawal Threshold (g) - Day 7 Post-CCI	% Reversal of Hyperalgesia
Sham	14.5 ± 1.2	N/A
CCI + Vehicle	3.8 ± 0.5	0%
CCI + TC-2559 (0.3 mg/kg, i.p.)	5.9 ± 0.7	19.3%
CCI + TC-2559 (1 mg/kg, i.p.)	8.7 ± 0.9*	45.4%
CCI + TC-2559 (3 mg/kg, i.p.)	11.2 ± 1.1**	68.5%

*p<0.05, **p<0.01 compared to CCI + Vehicle. Data are presented as mean ± SEM.

Detailed Experimental Protocols

Reproducibility of scientific findings is paramount. Therefore, detailed methodologies for the key in vivo experiments are provided below.

Formalin Test in Mice

The formalin test is a widely used model of tonic pain that involves two distinct phases of nociceptive behavior.[2][5]

• Animals: Male C57BL/6 mice (20-25 g) are used.

• Acclimatization: Animals are habituated to the testing environment (a clear Plexiglas chamber) for at least 30 minutes before the experiment.

• Drug Administration: TC-2559 difumarate or vehicle (saline) is administered intraperitoneally (i.p.) 30 minutes prior to formalin injection.

• Nociceptive Induction: 20 µL of a 2.5% formalin solution is injected subcutaneously into the plantar surface of the right hind paw.[5]

• Behavioral Observation: Immediately after formalin injection, the animal is returned to the observation chamber. The cumulative time spent licking the injected paw is recorded for 30 minutes. The observation period is divided into two phases: Phase I (0-5 minutes), representing acute nociception, and Phase II (15-30 minutes), reflecting inflammatory pain.[5]

Chronic Constriction Injury (CCI) Model in Rats

The CCI model is a well-established model of peripheral neuropathic pain.[6][7]

• Animals: Male Sprague-Dawley rats (200-250 g) are used.

• Surgical Procedure:

  • The rat is anesthetized with an appropriate anesthetic agent.

  • The common sciatic nerve of the left hind limb is exposed at the mid-thigh level through a small incision.[6]

  • Proximal to the sciatic trifurcation, four loose ligatures of 4-0 chromic gut are tied around the nerve with about 1 mm spacing between them.[6][8] The ligatures are tightened until a slight constriction is observed, without arresting the epineural blood flow.

  • The muscle and skin are then closed in layers.

• Post-operative Care: Animals are allowed to recover for 7 days before behavioral testing.

• Assessment of Mechanical Allodynia:

  • Mechanical allodynia is assessed by measuring the paw withdrawal threshold (PWT) using von Frey filaments.[6]

  • Rats are placed in individual Plexiglas chambers on an elevated wire mesh floor and allowed to acclimate.

  • A series of calibrated von Frey filaments with increasing bending forces are applied to the plantar surface of the ipsilateral hind paw.

  • The 50% PWT is determined using the up-down method.

• Drug Administration: TC-2559 difumarate or vehicle is administered i.p., and PWT is assessed at various time points post-administration.

Signaling Pathways and Experimental Workflows

To visually represent the complex biological processes involved in the antinociceptive action of TC-2559, the following diagrams have been generated using the DOT language.

Signaling Pathway of TC-2559 in the Spinal Dorsal Horn

Caption: TC-2559 enhances spinal inhibitory neurotransmission.

Anti-inflammatory Signaling Pathway of TC-2559 in Macrophages

Caption: TC-2559 modulates macrophage-mediated inflammation.

Experimental Workflow for the Formalin Test

Caption: Workflow of the murine formalin test.

Experimental Workflow for the Chronic Constriction Injury (CCI) Model

Caption: Workflow of the rat CCI model.

Conclusion

TC-2559 difumarate demonstrates robust antinociceptive effects in preclinical models of both inflammatory and neuropathic pain. Its dual mechanism of action, involving the enhancement of spinal inhibitory neurotransmission and the suppression of neuroinflammation, underscores its potential as a novel analgesic agent. The quantitative data and detailed protocols presented in this guide provide a solid foundation for further research and development of TC-2559 and other selective α4β2 nAChR partial agonists for the management of pain. Continued investigation into the long-term efficacy, safety profile, and translational potential of this compound is warranted.

References

• 1. 4.3. Formalin Test [bio-protocol.org]
• 2. researchgate.net [researchgate.net]
• 3. Enhanced inhibitory synaptic transmission in the spinal dorsal horn mediates antinociceptive effects of TC-2559 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdbneuro.com [mdbneuro.com]
• 5. Formalin Murine Model of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. criver.com [criver.com]
• 8. aragen.com [aragen.com]

TC-2559 Difumarate: A Technical Guide for Neuropathic Pain Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuropathic pain, a debilitating condition arising from damage or dysfunction of the somatosensory nervous system, presents a significant therapeutic challenge.[1][2] Current treatment options often provide inadequate pain relief and are associated with dose-limiting side effects. The neuronal nicotinic acetylcholine (B1216132) receptors (nAChRs), particularly the α4β2 subtype, have emerged as a promising target for the development of novel analgesics. TC-2559 difumarate is a selective partial agonist for the α4β2 nAChR, demonstrating notable efficacy in preclinical models of neuropathic and inflammatory pain. This technical guide provides an in-depth overview of TC-2559 difumarate, consolidating key preclinical data, outlining detailed experimental protocols, and visualizing its proposed mechanisms of action to support further research and development in the field of neuropathic pain.

Core Compound Profile: TC-2559 Difumarate

TC-2559 is a CNS-selective, orally active partial agonist of the α4β2 nicotinic acetylcholine receptor. Its selectivity for the α4β2 subtype over other nAChR subtypes is a key characteristic that potentially contributes to its favorable therapeutic window.

Quantitative Data Summary

The following tables summarize the in vitro receptor activity and in vivo efficacy of TC-2559 difumarate in preclinical models.

Table 1: In Vitro Receptor Selectivity and Potency of TC-2559

Receptor Subtype	EC50 (μM)
α4β2	0.18
α2β4	14.0
α4β4	12.5
α3β4	> 30
α3β2	> 100
α7	> 100

Table 2: In Vivo Efficacy of TC-2559 Difumarate in Neuropathic Pain Models

Animal Model	Species	Administration Route	Effective Dose Range	Observed Effect
Chronic Constriction Injury (CCI)	Rat	Intraperitoneal (i.p.)	0.3 - 3 mg/kg	Dose-dependently inhibited CCI-induced neuropathic pain.
Formalin Test	Mouse	Intraperitoneal (i.p.)	1 - 10 mg/kg	Dose-dependently reduced acute formalin-induced biphasic nociceptive responses.

Note: Comprehensive pharmacokinetic and binding affinity (Ki) data for TC-2559 difumarate are not widely available in the public domain.

Mechanism of Action and Signaling Pathways

TC-2559 exerts its antinociceptive effects primarily through the activation of α4β2 nAChRs, which are strategically located in key pain-processing areas of the central nervous system. The activation of these receptors leads to a cascade of downstream events that ultimately dampen neuronal hyperexcitability and neuroinflammation associated with neuropathic pain.

Modulation of Inhibitory Neurotransmission

A significant mechanism underlying the analgesic effect of TC-2559 is the enhancement of inhibitory synaptic transmission in the spinal dorsal horn. Activation of presynaptic α4β2 nAChRs on GABAergic interneurons is thought to increase the release of GABA, the primary inhibitory neurotransmitter in the CNS. This, in turn, hyperpolarizes postsynaptic neurons, reducing their excitability and thereby diminishing the transmission of pain signals.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]

The Role of TC-2559 Difumarate in Cognitive Function: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

TC-2559 difumarate, a selective partial agonist for the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR), has emerged as a significant compound of interest in the exploration of cognitive enhancement. This technical guide provides a comprehensive overview of the current understanding of TC-2559's role in cognitive function, synthesizing data from preclinical studies. The document details the compound's mechanism of action, its effects in established animal models of cognition, and the underlying signaling pathways. All quantitative data from key studies are presented in structured tables for comparative analysis, and detailed experimental protocols are provided. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the compound's pharmacological profile.

Introduction

The cholinergic system, particularly the nicotinic acetylcholine receptors (nAChRs), plays a crucial role in various cognitive processes, including learning, memory, and attention.[1][2] The α4β2 subtype is the most abundant nAChR in the central nervous system and is a key target for therapeutic interventions aimed at mitigating cognitive decline associated with neurodegenerative and psychiatric disorders.[3] TC-2559 difumarate has been identified as a potent and selective partial agonist of the α4β2 nAChR, demonstrating a favorable profile for cognitive enhancement in preclinical models.[4][5] This guide serves as a technical resource for researchers and drug development professionals, offering an in-depth analysis of the pharmacology and cognitive effects of TC-2559.

Mechanism of Action

TC-2559 acts as a subtype-selective partial agonist for α4β2 nicotinic acetylcholine receptors.[6][7] Its selectivity for the α4β2 subtype over other nAChR subtypes, such as α4β4, α2β4, α3β4, α3β2, and α7, is a key feature of its pharmacological profile.[6] As a partial agonist, TC-2559 activates the α4β2 receptor but elicits a submaximal response compared to a full agonist like acetylcholine. This property may contribute to a favorable therapeutic window, potentially reducing the side effects associated with full nicotinic agonists. The compound displays a high affinity for the (α4)₂(β2)₃ receptor stoichiometry.[6]

Signaling Pathway

Activation of the α4β2 nAChR by TC-2559 is expected to trigger downstream signaling cascades implicated in synaptic plasticity and cognitive function. While specific studies on the downstream signaling of TC-2559 are limited, the known pathways activated by α4β2 agonists involve the influx of Ca²⁺, which can subsequently modulate various intracellular signaling molecules, including extracellular signal-regulated kinase (ERK) and cAMP response element-binding protein (CREB).[8] The phosphorylation of ERK and CREB is critically involved in long-term potentiation (LTP), a cellular mechanism underlying learning and memory.[2]

Figure 1: Proposed signaling pathway for TC-2559-mediated cognitive enhancement.

Preclinical Efficacy in Cognitive Models

Preclinical studies have demonstrated the cognitive-enhancing effects of TC-2559 in various animal models. The primary source for this data is the foundational study by Bencherif et al. (2000).[4][5]

In Vitro Receptor Binding and Potency

The initial characterization of TC-2559 involved assessing its binding affinity and functional potency at various nAChR subtypes.

Receptor Subtype	EC₅₀ (μM)
α4β2	0.18
α4β4	12.5
α2β4	14.0
α3β4	> 30
α3β2	> 100
α7	> 100

Table 1: Functional Potency (EC₅₀) of TC-2559 at Human nAChR Subtypes. Data from Tocris Bioscience.[6]

Radioligand	Binding Affinity (Ki, nM)
[³H]-nicotine	5
[¹²⁵I]-bungarotoxin	> 50,000

Table 2: Receptor Binding Affinity of TC-2559. Data from Bencherif et al., 2000.[5]

Step-Through Passive Avoidance Task

TC-2559 has been shown to significantly attenuate cognitive deficits induced by the muscarinic antagonist scopolamine (B1681570) in a step-through passive avoidance task.[4][5] This test assesses learning and memory in rodents.

Due to the inability to access the full text of the primary publication, specific quantitative data from the passive avoidance task, including latency times and statistical significance for different dose groups, are not available for presentation in a detailed table.

Radial Arm Maze Task

Oral administration of TC-2559 was found to enhance performance in a radial arm maze task, a test of spatial learning and memory.[4][5]

Similarly, detailed quantitative data from the radial arm maze task from the primary source, such as the number of errors or correct arm entries across different doses and time points, could not be retrieved for tabular presentation.

Experimental Protocols

Detailed experimental protocols are essential for the replication and extension of preclinical findings. The following sections outline the methodologies for the key experiments cited.

In Vitro Receptor Binding and Functional Assays

Objective: To determine the binding affinity and functional potency of TC-2559 at various nAChR subtypes.

Methodology:

• Receptor Binding: Competitive binding assays were performed using rat brain membranes and specific radioligands such as [³H]-nicotine for high-affinity nAChRs and [¹²⁵I]-bungarotoxin for α7 nAChRs. The inhibition constant (Ki) was calculated from the IC₅₀ values.[5]

• Functional Assays (Ion Flux): The functional potency (EC₅₀) was determined by measuring agonist-induced ion flux (e.g., ⁸⁶Rb⁺ efflux) in cell lines stably expressing different human nAChR subtypes.[6]

Figure 2: Workflow for determining the functional potency of TC-2559.

Step-Through Passive Avoidance Task

Objective: To assess the effect of TC-2559 on learning and memory in a scopolamine-induced cognitive deficit model.

Apparatus: A two-chambered box with a light and a dark compartment separated by a guillotine door. The floor of the dark compartment is equipped with a grid for delivering a mild foot shock.

Procedure:

• Acquisition Trial: A rodent is placed in the light compartment. When it enters the dark compartment, the door closes, and a mild foot shock is delivered.

• Drug Administration: TC-2559 or vehicle is administered, typically before the acquisition trial or the retention trial. Scopolamine is administered to induce a cognitive deficit.

• Retention Trial: After a set period (e.g., 24 hours), the animal is returned to the light compartment, and the latency to enter the dark compartment is measured. A longer latency indicates better memory of the aversive stimulus.[9][10]

Figure 3: Experimental workflow for the passive avoidance task.

Radial Arm Maze Task

Objective: To evaluate the effect of TC-2559 on spatial learning and memory.

Apparatus: An elevated central platform with multiple arms radiating outwards. Some arms are baited with a food reward.

Procedure:

• Habituation: Animals are familiarized with the maze and the food rewards.

• Training: Animals are placed on the central platform and allowed to explore the arms to find the food rewards. The trial ends when all baited arms have been visited or after a set time.

• Drug Administration: TC-2559 or vehicle is administered orally before the training sessions.

• Data Collection: The number of errors (re-entry into a previously visited arm) and the number of correct entries are recorded over several days of testing. A decrease in errors indicates improved spatial learning and memory.

Neuroprotective Effects

In addition to its cognitive-enhancing properties, TC-2559 has demonstrated neuroprotective effects. In vitro studies have shown that TC-2559 can significantly reduce glutamate-induced neurotoxicity.[5] This suggests a potential role for TC-2559 in conditions where excitotoxicity contributes to neuronal damage.

Dopamine (B1211576) Release

TC-2559 has been shown to be potent and efficacious in stimulating the release of dopamine from striatal synaptosomes.[5] This effect is consistent with the known role of α4β2 nAChRs in modulating dopamine neurotransmission, which is also implicated in cognitive processes.

Conclusion

TC-2559 difumarate is a selective α4β2 nAChR partial agonist with a promising preclinical profile for the enhancement of cognitive function. Its efficacy in animal models of learning and memory, coupled with its neuroprotective effects and modulation of dopamine release, underscores its potential as a therapeutic agent for cognitive disorders. Further research, including clinical trials, is warranted to fully elucidate the therapeutic utility of TC-2559 in human populations. This technical guide provides a foundational understanding of TC-2559 for scientists and researchers dedicated to advancing the field of cognitive pharmacology.

References

• 1. Neuroprotection by glutamate oxaloacetate transaminase in ischemic stroke: an experimental study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Broad-Spectrum Efficacy across Cognitive Domains by α7 Nicotinic Acetylcholine Receptor Agonism Correlates with Activation of ERK1/2 and CREB Phosphorylation Pathways | Journal of Neuroscience [jneurosci.org]
• 3. researchgate.net [researchgate.net]
• 4. TC-2559: a novel orally active ligand selective at neuronal acetylcholine receptors. | ALZFORUM [alzforum.org]
• 5. TC-2559: a novel orally active ligand selective at neuronal acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. TC-2559 | RTI [rti.org]
• 7. Chronic Nicotine Cell Specifically Upregulates Functional α4* Nicotinic Receptors: Basis for Both Tolerance in Midbrain and Enhanced Long-Term Potentiation in Perforant Path - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Neuroprotective strategies in a model of chronic glutamate-mediated motor neuron toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scantox.com [scantox.com]
• 10. Sensitive Assessment of Hippocampal Learning Using Temporally Dissociated Passive Avoidance Task - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of TC-2559 Difumarate on Learning and Memory: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

TC-2559 difumarate is a selective partial agonist for the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR), a key target in the modulation of cognitive processes. Research indicates that TC-2559 possesses cognitive-enhancing properties, particularly in models of memory impairment. This technical guide provides a comprehensive overview of the preclinical data supporting the role of TC-2559 in learning and memory. It includes a summary of its pharmacological profile, detailed experimental protocols for key behavioral assays, and an exploration of the underlying signaling pathways. The information presented is intended to serve as a resource for researchers and professionals in the field of neuroscience and drug development.

Introduction

The cholinergic system, particularly the nicotinic acetylcholine receptors (nAChRs), plays a crucial role in cognitive functions such as learning, memory, and attention.[1] The α4β2 subtype of nAChRs is the most abundant high-affinity nicotine (B1678760) binding site in the brain and has been a primary target for the development of cognitive enhancers.[2] TC-2559 difumarate has emerged as a promising compound due to its high selectivity for the α4β2 nAChR subtype.[3] This selectivity is hypothesized to contribute to its pro-cognitive effects with a potentially favorable side-effect profile compared to non-selective nicotinic agonists.[3] This document synthesizes the available preclinical evidence on the effects of TC-2559 on learning and memory.

Pharmacological Profile of TC-2559 Difumarate

TC-2559 acts as a partial agonist at the α4β2 nAChR. Its binding affinity and functional activity have been characterized in various in vitro assays.

Table 1: In Vitro Receptor Binding and Functional Activity of TC-2559

Parameter	Receptor/Assay	Value	Reference
Binding Affinity (Ki)	[3H]-nicotine binding	5 nM	[3]
[125I]-bungarotoxin binding	>50,000 nM	[3]
Functional Activity (EC50)	α4β2 nAChR	0.18 µM
α4β4 nAChR	12.5 µM
α2β4 nAChR	14.0 µM
α3β4 nAChR	>30 µM
α3β2 nAChR	>100 µM
α7 nAChR	>100 µM

Preclinical Efficacy in Learning and Memory Models

The cognitive-enhancing effects of TC-2559 have been evaluated in rodent models of learning and memory, primarily through the passive avoidance and radial arm maze tasks.

Attenuation of Scopolamine-Induced Cognitive Deficits

Scopolamine, a muscarinic receptor antagonist, is widely used to induce transient cognitive deficits in animal models, mimicking aspects of cholinergic dysfunction observed in dementia.[4][5] TC-2559 has been shown to significantly reverse these deficits.[3]

Table 2: Effect of TC-2559 on Scopolamine-Induced Deficits in the Passive Avoidance Task

Treatment Group	Step-Through Latency (seconds)	Outcome	Reference
Vehicle	Data not available in abstract	Baseline performance	[3]
Scopolamine	Data not available in abstract	Significantly reduced latency (amnesia)	[3]
Scopolamine + TC-2559	Data not available in abstract	Significantly attenuated the scopolamine-induced reduction in latency	[3]

Note: Specific quantitative data on latency times from the primary study by Bencherif et al. (2000) were not available in the public domain at the time of this review. The table reflects the qualitative outcomes reported in the abstract.

Enhancement of Spatial Learning and Memory

The radial arm maze (RAM) is a task used to assess spatial working and reference memory in rodents.[6] Studies have shown that TC-2559 can enhance performance in this task.[3]

Table 3: Effect of TC-2559 on Performance in the Radial Arm Maze Task

Treatment Group	Performance Metric	Outcome	Reference
Control	Number of errors	Baseline performance	[3]
TC-2559 (Acute Dosing)	Number of errors	Enhanced performance	[3]
TC-2559 (Repeated Dosing)	Number of errors	Enhanced performance	[3]

Note: Specific quantitative data on error rates from the primary study by Bencherif et al. (2000) were not available in the public domain at the time of this review. The table reflects the qualitative outcomes reported in the abstract.

Experimental Protocols

The following are detailed, representative protocols for the behavioral assays used to evaluate the cognitive effects of TC-2559.

Step-Through Passive Avoidance Task

This task assesses fear-motivated learning and memory.[7]

Objective: To evaluate the ability of TC-2559 to reverse scopolamine-induced memory deficits.

Apparatus: A two-chambered box with a light and a dark compartment separated by a guillotine door. The floor of the dark compartment is equipped with a grid for delivering a mild foot shock.

Procedure:

• Habituation (Day 1): Each animal is placed in the light compartment and allowed to explore for a set period (e.g., 60 seconds).

• Training (Day 1): The guillotine door is opened. When the animal enters the dark compartment, the door is closed, and a mild, inescapable foot shock (e.g., 0.3-0.5 mA for 2 seconds) is delivered. The animal is then returned to its home cage.

• Drug Administration: TC-2559 or vehicle is administered (e.g., intraperitoneally or orally) at a specified time before the training session. Scopolamine is typically administered 20-30 minutes before training to induce a memory deficit.

• Retention Test (Day 2): 24 hours after training, the animal is placed back into the light compartment, and the latency to enter the dark compartment is recorded (up to a maximum cut-off time, e.g., 300 seconds). Longer latencies indicate better memory of the aversive experience.

Experimental workflow for the passive avoidance task.

Radial Arm Maze Task

This task assesses spatial working and reference memory.[6][8]

Objective: To evaluate the effect of TC-2559 on spatial learning and memory.

Apparatus: An elevated maze with a central platform and a number of arms (typically 8) radiating outwards. Food rewards are placed at the end of some or all arms.

Procedure:

• Habituation: Animals are habituated to the maze for several days, during which they are allowed to freely explore and consume rewards placed throughout the maze.

• Training:

  • Working Memory Protocol: All arms are baited with a food reward. The animal is placed on the central platform and allowed to explore the maze to find all the rewards. An error is recorded if the animal re-enters an arm from which it has already consumed the reward.

  • Reference Memory Protocol: A subset of arms is consistently baited across trials, while the others are never baited. An entry into an unbaited arm is recorded as a reference memory error. An entry into a previously visited baited arm within the same trial is a working memory error.

• Drug Administration: TC-2559 or vehicle is administered before each daily session for acute studies, or daily for a specified period for chronic studies.

• Data Collection: The number of working and/or reference memory errors, the latency to find all rewards, and the order of arm entries are recorded for each trial.

References

• 1. Nicotinic mechanisms influencing synaptic plasticity in the hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hippocampal α4β2 Nicotinic Acetylcholine Receptor Involvement in the Enhancing Effect of Acute Nicotine on Contextual Fear Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TC-2559: a novel orally active ligand selective at neuronal acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of ERK pathway or protein synthesis during reexposure to drugs of abuse erases previously learned place preference - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating α4β2-like nicotinic acetylcholine receptors in anaesthetised rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activation of nicotinic acetylcholine receptors induces potentiation and synchronization within in vitro hippocampal networks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Neuropsychiatric Potential of TC-2559 Difumarate: A Technical Guide for Researchers

An In-depth Exploration of a Selective α4β2 Nicotinic Acetylcholine (B1216132) Receptor Partial Agonist

Abstract

TC-2559 difumarate is a potent and selective partial agonist of the α4β2 nicotinic acetylcholine receptor (nAChR), a key target in the central nervous system implicated in a range of cognitive and neuropsychiatric processes. Preclinical evidence demonstrates its ability to enhance cognitive function and modulate dopaminergic activity, suggesting therapeutic potential for disorders characterized by cognitive deficits and dopaminergic dysregulation, such as schizophrenia, and potentially mood disorders. This technical guide provides a comprehensive overview of the pharmacology, preclinical findings, and putative mechanisms of action of TC-2559, intended for researchers and drug development professionals exploring its neuropsychiatric applications.

Introduction

Nicotinic acetylcholine receptors, particularly the α4β2 subtype, are densely expressed in brain regions critical for cognition, reward, and mood regulation. Dysfunction in the cholinergic system and specifically α4β2 nAChRs has been linked to the pathophysiology of several neuropsychiatric disorders, including schizophrenia, depression, and anxiety. TC-2559, as a selective partial agonist for the α4β2 receptor, offers a promising therapeutic strategy to modulate cholinergic signaling with a potentially favorable side-effect profile compared to full agonists. This document synthesizes the current knowledge on TC-2559 difumarate, presenting its pharmacological profile, preclinical data, and detailed experimental methodologies to facilitate further research and development.

Pharmacological Profile of TC-2559 Difumarate

TC-2559 exhibits high affinity and selectivity for the α4β2 nAChR subtype. Its partial agonism suggests it can stabilize receptor activity, avoiding the overstimulation and rapid desensitization associated with full agonists like nicotine.

Receptor Binding and Functional Activity

Quantitative data from in vitro studies highlight the selectivity of TC-2559.

Receptor Subtype	EC50 (μM)	Efficacy (%)	Reference
α4β2	0.18	33	[1][2]
α4β4	12.5	-	[1]
α2β4	14.0	-	[1]
α3β4	> 30	-	[1]
α3β2	> 100	-	[1]
α7	> 100	Not Detected	[1][2]

Table 1: In vitro functional activity of TC-2559 difumarate at various human nAChR subtypes.

Binding Site	Ki (nM)	Reference
[3H]-nicotine	5	[3]
[125I]-bungarotoxin	>50,000	[3]

Table 2: Receptor binding affinity of TC-2559.

Preclinical Evidence for Neuropsychiatric Applications

Preclinical research has primarily focused on the cognitive-enhancing effects of TC-2559. While direct evidence in models of psychosis, depression, or anxiety is limited, the known pharmacology of α4β2 partial agonists suggests potential in these areas.

Cognitive Enhancement

TC-2559 has been shown to ameliorate cognitive deficits in animal models.

Animal Model	Behavioral Task	Key Findings	Reference
Scopolamine-treated rats	Step-through Passive Avoidance	Attenuated scopolamine-induced cognitive deficits.	[1][3]
Rats	Radial Arm Maze	Enhanced performance with acute and repeated oral dosing.	[3]

Table 3: Preclinical studies demonstrating the cognitive-enhancing effects of TC-2559.

Modulation of Dopaminergic Systems

TC-2559 directly impacts the dopaminergic system, which is highly relevant to the pathophysiology of schizophrenia and depression.

Experimental System	Key Findings	Reference
Rat midbrain slices (Ventral Tegmental Area)	Increased firing of dopaminergic cells in a dose-dependent manner.	[2]
Rat striatal synaptosomes	Potent and efficacious in stimulating dopamine (B1211576) release.	[3]

Table 4: Effects of TC-2559 on dopaminergic neuronal activity.

Potential Antidepressant and Anxiolytic Effects

While no studies have directly tested TC-2559 in models of depression or anxiety, other selective α4β2 nAChR partial agonists have shown antidepressant-like effects in the forced swim test. This suggests a plausible, yet unconfirmed, therapeutic avenue for TC-2559.

Signaling Pathways and Mechanism of Action

The binding of TC-2559 to α4β2 nAChRs initiates a cascade of intracellular events. While the complete signaling network is still under investigation, several key pathways have been implicated.

Figure 1: Proposed signaling pathway for TC-2559 at the α4β2 nAChR.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of preclinical findings. The following are representative protocols for key experiments.

Scopolamine-Induced Cognitive Deficit (Passive Avoidance Task)

This model assesses the ability of a compound to reverse chemically-induced amnesia.

Figure 2: Experimental workflow for the passive avoidance task.

Protocol Details:

• Animals: Male Sprague-Dawley rats (250-300g).

• Apparatus: A two-compartment (light and dark) passive avoidance box with a grid floor in the dark compartment for delivering a mild footshock.

• Procedure:

  • Habituation: Allow rats to explore the apparatus for 5 minutes 24 hours before training.

  • Drug Administration: Administer TC-2559 (or vehicle) intraperitoneally (i.p.) 30 minutes before training. Administer scopolamine (0.5 mg/kg, i.p.) 15 minutes before training.

  • Training: Place the rat in the light compartment. When it enters the dark compartment, deliver a mild footshock (e.g., 0.5 mA for 2 seconds).

  • Testing: 24 hours after training, place the rat in the light compartment and measure the latency to enter the dark compartment (up to a maximum of 300 seconds). Longer latencies indicate improved memory.

Dopamine Release from Striatal Synaptosomes

This in vitro assay measures the direct effect of a compound on dopamine release from nerve terminals.

Figure 3: Workflow for the in vitro dopamine release assay.

Protocol Details:

• Tissue Preparation: Isolate striata from rat brains and homogenize in sucrose (B13894) buffer. Prepare synaptosomes by differential centrifugation.

• Loading: Incubate synaptosomes with [3H]-dopamine (e.g., 0.1 µM) for 15 minutes at 37°C.

• Superfusion: Transfer synaptosomes to a superfusion chamber and perfuse with oxygenated buffer at a constant rate (e.g., 0.5 mL/min).

• Sample Collection: Collect baseline fractions before switching to a buffer containing TC-2559 at various concentrations. Continue collecting fractions to measure stimulated release.

• Analysis: Measure the radioactivity in each fraction using a liquid scintillation counter to determine the amount of [3H]-dopamine released.

Potential for Other Neuropsychiatric Indications

Schizophrenia

The cognitive deficits and negative symptoms of schizophrenia are poorly addressed by current antipsychotics. The ability of TC-2559 to enhance cognition and modulate dopamine in the VTA suggests it could be a valuable adjunctive therapy. Further research in animal models of schizophrenia (e.g., using NMDA receptor antagonists or amphetamine-induced hyperlocomotion) is warranted.

Depression and Anxiety

The antidepressant-like effects of other α4β2 partial agonists in preclinical models provide a rationale for investigating TC-2559 in similar paradigms, such as the forced swim test and the elevated plus maze.

Conclusion and Future Directions

TC-2559 difumarate is a selective α4β2 nAChR partial agonist with demonstrated pro-cognitive effects and the ability to modulate central dopaminergic pathways. These properties make it a compelling candidate for further investigation in a range of neuropsychiatric disorders. Future research should focus on:

• Evaluating the efficacy of TC-2559 in validated animal models of schizophrenia (positive, negative, and cognitive symptoms), depression, and anxiety.

• Elucidating the complete downstream signaling cascades activated by TC-2559 to identify biomarkers and further understand its mechanism of action.

• Conducting comprehensive safety and toxicology studies to support potential clinical development.

The exploration of TC-2559 and similar compounds holds the promise of novel therapeutic strategies for complex and debilitating neuropsychiatric conditions.

References

• 1. Alpha-4 beta-2 nicotinic receptor - Wikipedia [en.wikipedia.org]
• 2. Animal Models of Deficient Sensorimotor Gating in Schizophrenia: Are They Still Relevant? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Blockade of nicotinic receptor-mediated release of dopamine from striatal synaptosomes by chlorisondamine and other nicotinic antagonists administered in vitro - PMC [pmc.ncbi.nlm.nih.gov]

TC-2559 Difumarate: A Technical Guide for Neurodegenerative Disease Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

TC-2559 difumarate, a selective partial agonist of the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR), presents a compelling pharmacological tool for investigating cholinergic system modulation in the context of neurodegenerative diseases. This technical guide provides an in-depth overview of TC-2559 difumarate, consolidating its pharmacological properties, detailing key experimental protocols for its use, and exploring its potential therapeutic relevance. The information compiled herein is intended to equip researchers with the necessary knowledge to effectively design and execute preclinical studies investigating the role of α4β2 nAChR agonism in conditions such as Alzheimer's and Parkinson's disease.

Introduction to TC-2559 Difumarate

TC-2559 difumarate is a CNS-selective, orally active compound that acts as a partial agonist at the α4β2 subtype of nicotinic acetylcholine receptors.[1] The cholinergic system is critically involved in cognitive processes, and its dysfunction is a well-established hallmark of several neurodegenerative disorders. By selectively targeting the α4β2 nAChR, the most abundant nicotinic receptor subtype in the brain, TC-2559 allows for the specific interrogation of this receptor's role in neuronal signaling, neuroprotection, and cognitive function.[2][3]

Pharmacological Profile

Quantitative Data: Receptor Binding and Functional Activity

The selectivity and functional profile of TC-2559 difumarate have been characterized across various nAChR subtypes. The following tables summarize the available quantitative data from in vitro studies.

Receptor Subtype	EC50 (μM)	Efficacy (% of Acetylcholine)	Reference
α4β2	0.18	33%	[1]
α4β4	12.5	-	[1]
α2β4	14.0	-	[1]
α3β4	> 30	-	[1]
α3β2	> 100	-	[1]
α7	> 100	No activity detected	[1]

Receptor Subtype	Ki (nM)	Reference
α4β2	0.46 ± 0.06	[4]
α3β4	4.4 ± 3.6	[4]
α7	7.6 ± 1.9	[4]
α6β2	1.14 ± 0.35	[4]
Note: Ki values were determined using radioligand binding assays with [125I]-epibatidine for α4β2 and α3β4, [125I]-α-bungarotoxin for α7, and [125I]-α-CtxMII for α6β2*. The asterisk () indicates the possibility of other subunits in the receptor complex.

Mechanism of Action

TC-2559 acts as a partial agonist at the α4β2 nAChR. Upon binding, it stabilizes the open conformation of the ion channel, leading to an influx of cations, primarily Na+ and Ca2+. This influx results in neuronal depolarization and the modulation of various downstream signaling cascades. Its partial agonism is a key feature, as it can provide a sustained, moderate level of receptor activation without causing the profound desensitization often associated with full agonists like nicotine (B1678760). This property may offer a wider therapeutic window and a more favorable side-effect profile.

Signaling Pathways and Neuroprotective Mechanisms

The activation of α4β2 nAChRs by TC-2559 triggers several downstream signaling pathways implicated in neuroprotection and cognitive enhancement.

Signaling pathways modulated by TC-2559 difumarate.

Dopaminergic Modulation: In the ventral tegmental area (VTA), TC-2559 has been shown to increase the firing rate of dopaminergic neurons, leading to enhanced dopamine release.[5] This is a critical pathway for reward, motivation, and cognitive function, and its modulation may underlie some of the pro-cognitive effects of TC-2559.

Anti-Inflammatory Effects via JAK2/STAT3 Pathway: Studies have indicated that TC-2559 can inhibit the phosphorylation of STAT3 (Signal Transducer and Activator of Transcription 3) in macrophages, leading to a suppression of pro-inflammatory cytokines like CCL3 and IL-1β.[4] This anti-inflammatory action is highly relevant to neurodegenerative diseases, where chronic neuroinflammation is a key pathological feature.[6][7] The activation of α4β2 nAChRs by nicotine has been linked to the JAK2/STAT3 pathway, suggesting a potential mechanism for the anti-inflammatory effects of TC-2559.

Pro-survival Signaling via PI3K/Akt Pathway: The PI3K/Akt signaling cascade is a central pathway for promoting cell survival and neuroprotection. Activation of nAChRs has been shown to engage this pathway, leading to the inhibition of apoptotic processes and the promotion of neuronal resilience. While direct evidence for TC-2559 activating this pathway is still emerging, it is a plausible mechanism for its neuroprotective potential.[8][9]

Potential in Neurodegenerative Disease Research

Alzheimer's Disease

The cholinergic deficit is a cornerstone of Alzheimer's disease (AD) pathology, and current treatments primarily focus on acetylcholinesterase inhibitors. TC-2559 offers a more direct and selective approach to enhancing cholinergic signaling. Its ability to attenuate scopolamine-induced cognitive deficits in a step-through passive avoidance task in animal models suggests its potential to ameliorate memory impairments associated with AD.[1] Further research in transgenic AD models, such as the APP/PS1 mouse, is warranted to investigate its effects on amyloid-beta and tau pathologies.[10]

Parkinson's Disease

The loss of dopaminergic neurons in the substantia nigra is the primary pathology in Parkinson's disease (PD). The ability of TC-2559 to modulate dopamine release in the VTA suggests it could have beneficial effects on the nigrostriatal dopamine system.[5] Preclinical studies using neurotoxin-based models of PD, such as the 6-hydroxydopamine (6-OHDA) or MPTP models, would be crucial to evaluate the neuroprotective or neuro-restorative potential of TC-2559 in this context.[11][12] Additionally, its anti-inflammatory properties could help mitigate the neuroinflammatory component of PD.

Experimental Protocols

Radioligand Binding Assay for nAChR Subtypes

This protocol outlines a method for determining the binding affinity (Ki) of TC-2559 for various nAChR subtypes using a competitive radioligand binding assay.

References

• 1. rndsystems.com [rndsystems.com]
• 2. Therapeutic Targeting of α7 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. conductscience.com [conductscience.com]
• 4. Structural differences determine the relative selectivity of nicotinic compounds for native α4β2*-, α6β2*-, α3β4*- and α7-nicotine acetylcholine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The neuroprotection of cannabidiol against MPP⁺-induced toxicity in PC12 cells involves trkA receptors, upregulation of axonal and synaptic proteins, neuritogenesis, and might be relevant to Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Activation of CNR1/PI3K/AKT Pathway by Tanshinone IIA Protects Hippocampal Neurons and Ameliorates Sleep Deprivation-Induced Cognitive Dysfunction in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Activation of CNR1/PI3K/AKT Pathway by Tanshinone IIA Protects Hippocampal Neurons and Ameliorates Sleep Deprivation-Induced Cognitive Dysfunction in Rats [frontiersin.org]
• 10. APP/PS1 (ARTE10) Alzheimer’s Mouse Model | Taconic Biosciences [taconic.com]
• 11. Characterization of a new low-dose 6-hydroxydopamine model of Parkinson's disease in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. TC-2559 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Protocols & Analytical Methods

Application Notes and Protocols for TC-2559 Difumarate

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-2559 difumarate is a selective partial agonist for the α4β2 subtype of neuronal nicotinic acetylcholine (B1216132) receptors (nAChRs).[1][2][3][4] This compound has demonstrated potential therapeutic applications in pain management and for studying the role of α4β2 nAChRs in cognitive function and neuropsychiatric disorders.[5] TC-2559 displays a favorable selectivity profile for the (α4)₂(β2)₃ receptor stoichiometry and possesses an enhanced central nervous system (CNS) to peripheral nervous system (PNS) selectivity ratio.[2][3][4] These application notes provide detailed experimental protocols for the characterization and utilization of TC-2559 difumarate in both in vitro and in vivo research settings.

Data Presentation

Receptor Binding and Functional Activity

The following table summarizes the quantitative data for TC-2559 difumarate's activity at various nAChR subtypes.

Receptor Subtype	Parameter	Value (µM)	Reference
α4β2	EC₅₀	0.18	[1][2][3][4]
α4β4	EC₅₀	12.5	[2][3][4]
α2β4	EC₅₀	14.0	[2][3][4]
α3β4	EC₅₀	> 30	[2][3][4]
α3β2	EC₅₀	> 100	[2][3][4]
α7	EC₅₀	> 100	[2][3][4]

EC₅₀ (Half-maximal effective concentration) is a measure of the concentration of a drug that induces a response halfway between the baseline and maximum after a specified exposure time.

Experimental Protocols

In Vitro Assays

1. Radioligand Binding Assay for α4β2 nAChR

This protocol is for determining the binding affinity of TC-2559 difumarate to human α4β2 nAChRs expressed in a clonal cell line, using [³H]cytisine as the radioligand.

Materials:

• Membrane homogenates from SH-EP-hα4β2 clonal cells

• [³H]cytisine (specific activity ~40 Ci/mmol)

• TC-2559 difumarate

• Nicotine (B1678760) (for non-specific binding)

• Assay Buffer: 20 mM Tris, pH 7.4, 0.05% Tween

• OptiPlates (or similar 96-well plates)

• Scintillation counter

Procedure:

• Prepare serial dilutions of TC-2559 difumarate in the assay buffer.

• In a 96-well plate, combine the cell membrane homogenates, 1 nM [³H]cytisine, and varying concentrations of TC-2559 difumarate.

• For determining non-specific binding, use 10 µM nicotine in separate wells.

• The final assay volume should be 100 µl.

• Incubate the plate for 120 minutes at 4°C.[1]

• Following incubation, harvest the samples onto filters (e.g., Whatman GF/B) presoaked in 0.5% polyethyleneimine using a cell harvester.

• Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Measure the radioactivity on the filters using a scintillation counter.

• Analyze the data using a non-linear least squares method with a single-site binding model to determine the IC₅₀ (half-maximal inhibitory concentration) of TC-2559 difumarate.

2. Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This protocol describes the functional characterization of TC-2559 difumarate on α4β2 nAChRs expressed in Xenopus laevis oocytes.

Materials:

• Xenopus laevis oocytes

• cRNA for human α4 and β2 nAChR subunits

• TC-2559 difumarate

• Acetylcholine (ACh)

• Oocyte Perfusion Solution (OPS)

• 3 M KCl (for microelectrodes)

• TEVC setup (amplifier, micromanipulators, recording chamber)

Procedure:

• Prepare cRNA for both α4 and β2 subunits.

• Isolate and defolliculate Xenopus oocytes.

• Inject approximately 50 nl of a 1:1 ratio of α4 and β2 cRNA into the oocytes.

• Incubate the oocytes in ND96 buffer at 16°C for 2-3 days to allow for receptor expression.[2]

• Place an oocyte in the recording chamber and perfuse with OPS.

• Impale the oocyte with two borosilicate glass microelectrodes filled with 3 M KCl (resistance 0.3–2.0 MΩ).[6]

• Voltage-clamp the oocyte membrane at a holding potential of -60 mV.[6]

• Apply increasing concentrations of TC-2559 difumarate to the oocyte and record the evoked inward currents.

• To normalize the responses, apply a maximal concentration of ACh (e.g., 1 mM) to determine the maximum current response (Imax).[6]

• Between applications, perfuse the oocyte with OPS for at least 3 minutes to ensure drug clearance and prevent receptor desensitization.[6]

• Fit the concentration-response data to a single Hill equation to determine the EC₅₀ and maximal response relative to ACh.

In Vivo Models

1. Formalin-Induced Nociception in Mice

This model assesses the antinociceptive effects of TC-2559 difumarate in a model of inflammatory pain.

Materials:

• Male mice

• TC-2559 difumarate

• Formalin solution (e.g., 1-5% in saline)

• Observation chambers

Procedure:

• Acclimate the mice to the observation chambers.

• Administer TC-2559 difumarate (e.g., 1, 3, 10 mg/kg) via intraperitoneal (i.p.) injection.[1] A vehicle control group (e.g., saline) should be included.

• After a predetermined pretreatment time (e.g., 30 minutes), inject a dilute formalin solution (e.g., 20 µl of 5% formalin) subcutaneously into the dorsal surface of the right hind paw.

• Immediately place the mouse back into the observation chamber.

• Record the total time the animal spends licking the injected paw. The observation period is typically divided into two phases:

  • Early phase (acute pain): 0-5 minutes post-formalin injection.[1][6]

  • Late phase (inflammatory pain): 20-30 minutes post-formalin injection.[1][6]

• Compare the licking time between the TC-2559-treated groups and the vehicle control group for both phases.

2. Chronic Constriction Injury (CCI) Model of Neuropathic Pain in Rats

This surgical model is used to evaluate the efficacy of TC-2559 difumarate in alleviating neuropathic pain.

Materials:

• Male Sprague-Dawley or Wistar rats (150-200 g)

• Anesthetics (e.g., ketamine/xylazine or isoflurane)

• Surgical instruments

• Chromic gut sutures (4.0)

• TC-2559 difumarate

• Von Frey filaments (for assessing mechanical allodynia)

Procedure:

• Anesthetize the rat.

• Make an incision on the lateral side of the thigh to expose the common sciatic nerve.

• Proximal to the sciatic nerve's trifurcation, carefully place four loose ligatures of 4.0 chromic gut suture around the nerve at approximately 1 mm intervals.[7][8] The ligatures should be tight enough to cause a slight constriction of the nerve without arresting epineural blood flow.[7]

• Close the muscle and skin layers with sutures.

• Allow the animals to recover for a period (e.g., 5-7 days) for the neuropathic pain to develop.

• Assess baseline mechanical allodynia using von Frey filaments to determine the paw withdrawal threshold (PWT).

• Administer TC-2559 difumarate (e.g., 0.3, 1, 3 mg/kg, i.p.) or vehicle.

• Measure the PWT at various time points after drug administration to evaluate the analgesic effect.

3. Scopolamine-Induced Cognitive Deficit in a Passive Avoidance Task

This model assesses the potential of TC-2559 difumarate to ameliorate cognitive deficits.

Materials:

• Rats or mice

• Passive avoidance apparatus (a two-chamber box with a light and a dark compartment, equipped with a grid floor for delivering a mild foot shock)

• TC-2559 difumarate

• Scopolamine (B1681570)

Procedure:

• Training (Acquisition):

  • Place the animal in the light compartment of the apparatus.

  • When the animal enters the dark compartment, deliver a mild, inescapable foot shock (e.g., 0.5 mA for 2 seconds).

  • The latency to enter the dark compartment is recorded.

• Drug Administration:

  • Administer TC-2559 difumarate at various doses.

  • After a specified time, administer scopolamine (e.g., 0.4-1.2 mg/kg, i.p.) to induce a cognitive deficit.[2]

• Testing (Retention):

  • 24 hours after the training session, place the animal back in the light compartment.

  • Record the latency to enter the dark compartment (step-through latency). A longer latency indicates better memory retention.

  • No foot shock is delivered during the testing phase.

• Compare the step-through latencies between the different treatment groups to assess the effect of TC-2559 on scopolamine-induced amnesia.

4. In Vivo Electrophysiology of Ventral Tegmental Area (VTA) Dopamine (B1211576) Neurons

This protocol is for recording the effects of TC-2559 difumarate on the firing activity of dopamine neurons in the VTA of anesthetized rats.

Materials:

• Male rats

• Anesthetic (e.g., urethane (B1682113) or isoflurane)

• Stereotaxic apparatus

• Recording microelectrodes

• Electrophysiology recording and analysis system

• TC-2559 difumarate

Procedure:

• Anesthetize the rat and place it in a stereotaxic frame.

• Perform a craniotomy over the VTA.

• Slowly lower a recording microelectrode into the VTA to identify and isolate spontaneously active dopamine neurons. Dopamine neurons are typically identified by their characteristic electrophysiological properties, including a broad action potential, slow firing rate, and burst firing pattern.

• Once a stable baseline firing rate is established for at least 5 minutes, administer TC-2559 difumarate intravenously (i.v.) in cumulative doses (e.g., 0.021-1.36 mg/kg) or as a bolus dose (e.g., 0.66 or 1.32 mg/kg).[9]

• Record the firing rate and bursting activity of the VTA dopamine neuron for a set period after each dose.

• Analyze the data to determine the dose-dependent effects of TC-2559 on neuronal firing and bursting.

Mandatory Visualization

Caption: TC-2559 difumarate signaling pathway.

Caption: Experimental workflow for TC-2559 evaluation.

References

• 1. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 2. Two-electrode Voltage-clamp Recordings in Xenopus laevis Oocytes: Reconstitution of Abscisic Acid Activation of SLAC1 Anion Channel via PYL9 ABA Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The in vivo microdialysis recovery of dopamine is altered independently of basal level by 6-hydroxydopamine lesions to the nucleus accumbens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rndsystems.com [rndsystems.com]
• 5. In vivo Monitoring of Dopamine by Microdialysis with One-Minute Temporal Resolution Using Online Capillary Liquid Chromatography with Electrochemical Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Minimal Structural Changes Determine Full and Partial Nicotinic Receptor Agonist Activity for Nicotine Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes - NPI Electronic [npielectronic.com]
• 8. Characterization of in vivo dopamine release as determined by brain microdialysis after acute and subchronic implantations: methodological aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scienceopen.com [scienceopen.com]

Application Notes and Protocols for TC-2559 Difumarate in Murine Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-2559 difumarate is a selective partial agonist for the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR), demonstrating high selectivity for central nervous system (CNS) receptors over those in the peripheral nervous system.[1][2] This selectivity profile, combined with its oral activity, makes TC-2559 a compound of interest for investigating the role of α4β2 nAChRs in various physiological and pathological processes, including nociception.[1][3] Preclinical studies have highlighted its potential analgesic effects, suggesting its utility in models of inflammatory and neuropathic pain.[3]

These application notes provide a summary of the available in vivo dosage information for TC-2559 difumarate in mice, detailed experimental protocols for its use in pain models, and an overview of its mechanism of action.

Data Presentation

In Vivo Efficacy in Mice

Experiment	Mouse Strain	Dosage	Route of Administration	Effect	Reference
Formalin Test	Swiss	1, 3, 10 mg/kg	Intraperitoneal (i.p.)	Dose-dependent reduction of both early and late phase nociceptive behaviors.	[1][3]

Pharmacokinetics in Rodents (Rat data)

Parameter	Value	Species	Dosage	Route of Administration	Reference
Time to Maximum Concentration (Tmax) in Brain	Within 15 minutes	Rat	3 mg/kg	Not specified	[3]
Maximum Concentration (Cmax) in Brain	> 4.6 µM	Rat	3 mg/kg	Not specified	[3]
Brain Half-life (t1/2)	~20 minutes	Rat	3 mg/kg	Not specified	[3]

Note: This data indicates rapid absorption and penetration into the CNS, followed by a quick elimination.[3] Researchers should consider this pharmacokinetic profile when designing experimental timelines in mice.

Experimental Protocols

Formalin-Induced Inflammatory Pain Model in Mice

This protocol is based on methodologies described in studies investigating the antinociceptive effects of TC-2559.[1][3]

Objective: To assess the analgesic efficacy of TC-2559 difumarate in a model of persistent inflammatory pain.

Materials:

• TC-2559 difumarate

• Sterile saline solution (0.9% NaCl)

• Formalin solution (e.g., 2.5% in saline)

• Male Swiss mice (or other appropriate strain)

• Plexiglas observation chambers

• Micropipettes and syringes

Procedure:

• Animal Acclimation: Acclimate mice to the experimental room and observation chambers for at least 30 minutes before the start of the experiment to minimize stress-induced behavioral changes.

• Drug Preparation: Dissolve TC-2559 difumarate in sterile saline to the desired concentrations (e.g., for doses of 1, 3, and 10 mg/kg).

• Drug Administration: Administer TC-2559 difumarate or vehicle (saline) via intraperitoneal (i.p.) injection.

• Formalin Injection: 15-30 minutes after drug administration, inject a small volume (e.g., 20 µL) of formalin solution into the plantar surface of the mouse's hind paw.

• Behavioral Observation: Immediately after the formalin injection, place the mouse in the observation chamber and record the cumulative time spent licking the injected paw. The observation period is typically divided into two phases:

  • Early Phase (Acute Pain): 0-5 minutes post-formalin injection.

  • Late Phase (Inflammatory Pain): 15-30 minutes post-formalin injection.

• Data Analysis: Compare the paw licking time between the TC-2559-treated groups and the vehicle-treated control group. A significant reduction in licking time in the treated groups indicates an antinociceptive effect.

Experimental Workflow:

Caption: Workflow for the formalin-induced inflammatory pain model.

Mechanism of Action & Signaling Pathways

TC-2559 difumarate exerts its analgesic effects through a dual mechanism involving both the central nervous system and peripheral immune cells.

1. Central Nervous System: Enhancement of Spinal Inhibitory Neurotransmission

The primary mechanism for the antinociceptive effect of TC-2559 is the potentiation of inhibitory synaptic transmission in the spinal dorsal horn.[3]

• Activation of α4β2 nAChRs: TC-2559 acts as a partial agonist at α4β2 nAChRs located on presynaptic terminals of GABAergic interneurons in the spinal cord.[3]

• Increased GABA Release: Activation of these receptors leads to an increased frequency of spontaneous inhibitory postsynaptic currents (sIPSCs), indicating enhanced release of the inhibitory neurotransmitter GABA.[3]

• Modulation of Nociceptive Signals: The increased GABAergic tone in the spinal dorsal horn dampens the transmission of nociceptive signals from the periphery to higher brain centers, resulting in analgesia.

References

• 1. Enhanced inhibitory synaptic transmission in the spinal dorsal horn mediates antinociceptive effects of TC-2559 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TC 2559 difumarate | Nicotinic (α4β2) Receptors | Tocris Bioscience [tocris.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for TC-2559 Difumarate Administration in Rat Behavioral Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of TC-2559 difumarate, a selective partial agonist for the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR), in rat behavioral research. Detailed protocols for common behavioral assays are provided to facilitate experimental design and execution.

Introduction

TC-2559 is a valuable pharmacological tool for investigating the role of the α4β2 nAChR in various physiological and pathological processes.[1][2] It is a CNS-selective, orally active compound that has demonstrated efficacy in models of pain, inflammation, and cognitive dysfunction.[3][4][5] Its primary mechanism of action involves the activation of α4β2 nAChRs, leading to modulation of downstream signaling pathways, including the dopaminergic system.[1][6]

Mechanism of Action

TC-2559 acts as a partial agonist at the α4β2 subtype of nicotinic acetylcholine receptors.[3][7] This interaction triggers the opening of the ion channel, leading to an influx of cations and subsequent neuronal depolarization. In the ventral tegmental area (VTA), this activation directly excites dopaminergic neurons, increasing their firing and bursting activity.[1][6] This effect is believed to underlie many of the behavioral effects of TC-2559. Additionally, TC-2559 has been shown to suppress inflammatory responses by inhibiting the phosphorylation of STAT3, which in turn reduces the expression of pro-inflammatory cytokines like CCL3 and IL-1β.[8]

Signaling Pathway of TC-2559 at the α4β2 nAChR

Caption: Signaling pathway of TC-2559 at the α4β2 nAChR.

Quantitative Data Summary

The following tables summarize key quantitative data for TC-2559 difumarate from various studies.

Table 1: Receptor Binding and Potency

Receptor Subtype	EC50 (μM)	Efficacy	Reference
α4β2	0.18	33% (Partial Agonist)	[3][6][7]
α2β4	14.0	-	[7]
α4β4	12.5	-	[7]
α3β4	> 30	-	[7]
α3β2	> 100	-	[7]
α7	> 100 (No activity detected)	-	[6][7]

Table 2: In Vivo Dosages and Effects in Rats

Behavioral Assay	Route of Administration	Effective Dose Range	Observed Effect	Reference
Passive Avoidance (Cognitive Enhancement)	-	3 and 6 µmol/kg	Reversal of scopolamine-induced cognitive deficits	[5]
Chronic Constriction Injury (Neuropathic Pain)	Intraperitoneal (i.p.)	0.3 - 3 mg/kg	Dose-dependent reduction in mechanical allodynia	[9]
Formalin Test (Inflammatory Pain)	Intraperitoneal (i.p.)	1 - 10 mg/kg (in mice)	Dose-dependent reduction in nociceptive behaviors	[9]
VTA Dopaminergic Neuron Firing	Intravenous (i.v.)	0.021–1.36 mg/kg (cumulative)	Increased firing and bursting activity	[1]

Experimental Protocols

General Experimental Workflow for Rat Behavioral Studies

Caption: General workflow for rat behavioral studies.

Protocol 1: Operant Conditioning

Objective: To assess the effect of TC-2559 on learning, motivation, and reward-seeking behavior.

Apparatus: Standard operant conditioning chambers (Skinner boxes) equipped with levers, a food pellet dispenser, and a house light.[10][11]

Procedure:

• Habituation: Acclimate rats to the operant chambers for 15-30 minutes daily for 2-3 days.

• Magazine Training: Train rats to associate the sound of the food dispenser with the delivery of a food pellet.

• Lever Press Training (Shaping):

  • Initially, reward successive approximations of a lever press (e.g., approaching the lever, touching it).

  • Gradually, require a full lever press to receive a reward. This is typically done under a continuous reinforcement schedule (CRF), where every press is rewarded.

• Schedule of Reinforcement: Once the lever press is acquired, switch to a specific schedule of reinforcement, such as a Fixed Ratio (FR) or Variable Interval (VI) schedule, depending on the experimental question.[10][12]

• TC-2559 Administration:

  • Dissolve TC-2559 difumarate in a suitable vehicle (e.g., sterile saline or water).

  • Administer the desired dose via the intended route (e.g., intraperitoneal, oral gavage) at a predetermined time before the behavioral session.

  • Include vehicle-control and dose-response groups.

• Data Collection: Record the number of lever presses, response rate, and latency to the first press.

• Data Analysis: Compare the performance of TC-2559-treated rats to control groups using appropriate statistical tests (e.g., ANOVA, t-test).

Protocol 2: Drug Discrimination

Objective: To determine if TC-2559 produces interoceptive cues similar to a known drug of abuse (e.g., nicotine) or has its own unique discriminative stimulus effects.

Apparatus: Two-lever operant conditioning chambers.

Procedure:

• Training:

  • Train rats to press one lever (the "drug" lever) to receive a reward after being administered the training drug (e.g., nicotine).

  • Train the same rats to press the other lever (the "saline" lever) to receive a reward after being administered the vehicle (saline).[13]

  • The drug and saline sessions are typically alternated daily.

• Acquisition Criteria: Continue training until rats consistently respond on the correct lever (e.g., >80% of responses on the correct lever before the first reinforcer is delivered for several consecutive sessions).

• Substitution Testing:

  • Once the discrimination is acquired, administer various doses of TC-2559 instead of the training drug or saline.

  • Record which lever the rat predominantly presses. Full substitution is indicated by a high percentage of responses on the drug-appropriate lever.

• Data Collection: Measure the percentage of responses on the drug-associated lever and the response rate.

• Data Analysis: Analyze the dose-response curve for TC-2559 to determine its ability to substitute for the training drug.

Protocol 3: Locomotor Activity

Objective: To evaluate the effects of TC-2559 on spontaneous locomotor activity, which can indicate stimulant or sedative properties.

Apparatus: Open-field arenas equipped with automated photobeam tracking systems to measure horizontal and vertical activity.

Procedure:

• Habituation: Place rats in the open-field arenas for a set period (e.g., 30-60 minutes) for 1-2 days prior to testing to reduce novelty-induced hyperactivity.

• TC-2559 Administration:

  • Administer TC-2559 or vehicle at the desired doses and route.

• Testing:

  • Place the rat in the center of the open-field arena immediately or after a specific pretreatment time.

  • Record locomotor activity for a defined period (e.g., 30-120 minutes).

• Data Collection: The automated system will record parameters such as:

  • Total distance traveled

  • Horizontal activity (beam breaks)

  • Vertical activity (rearing)

  • Time spent in the center versus the periphery of the arena (an indicator of anxiety-like behavior).

• Data Analysis: Compare the locomotor activity parameters between the different treatment groups over time using statistical methods like repeated measures ANOVA.[14] Nicotine (B1678760) itself can have biphasic effects on locomotor activity, with initial depression followed by stimulation, and tolerance develops with repeated administration.[15] Similar complex effects might be observed with TC-2559.

Concluding Remarks

TC-2559 difumarate is a potent and selective tool for probing the function of α4β2 nAChRs in the central nervous system. The protocols outlined above provide a framework for investigating its effects on a range of behaviors in rats. Researchers should carefully consider dose selection, route of administration, and appropriate control groups to ensure the generation of robust and interpretable data. Further research may explore the therapeutic potential of TC-2559 in a wider array of neurological and psychiatric disorders.

References

• 1. TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating α4β2-like nicotinic acetylcholine receptors in anaesthetised rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TC 2559 fumarate [myskinrecipes.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medkoo.com [medkoo.com]
• 5. caymanchem.com [caymanchem.com]
• 6. The nicotinic alpha 4 beta 2 receptor selective agonist, TC-2559, increases dopamine neuronal activity in the ventral tegmental area of rat midbrain slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. TC 2559 difumarate | Nicotinic (α4β2) Receptors | Tocris Bioscience [tocris.com]
• 8. TC-2559, an α4β2 nicotinic acetylcholine receptor agonist, suppresses the expression of CCL3 and IL-1β through STAT3 inhibition in cultured murine macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. simplypsychology.org [simplypsychology.org]
• 11. Operant conditioning chamber - Wikipedia [en.wikipedia.org]
• 12. Operant Conditioning - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antinociceptive and Discriminative Stimulus Effects of Six Novel Psychoactive Opioid Substances in Male Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effects of Nicotine Exposure on Locomotor Activity and pCREB levels in the Ventral Striatum of Adolescent Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The effects of nicotine on locomotor activity in non-tolerant and tolerant rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Intraperitoneal Injection of TC-2559 Difumarate in Rodents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using TC-2559 difumarate, a selective partial agonist for the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR), in rodent models. This document outlines the pharmacological properties, experimental protocols for intraperitoneal (i.p.) administration, and expected outcomes in common behavioral assays.

Pharmacological Profile of TC-2559 Difumarate

TC-2559 is a potent and selective ligand for the α4β2 subtype of nAChRs, demonstrating partial agonist activity.[1] Its selectivity makes it a valuable tool for investigating the role of α4β2 nAChRs in various physiological and pathological processes, including nociception, cognitive function, and neuroinflammation.

Receptor Binding and Functional Activity

TC-2559 displays a high affinity for the α4β2 nAChR with an EC50 of 0.18 μM.[1][2][3] Its selectivity for the α4β2 subtype over other nAChR subtypes is a key feature for targeted research.

Table 1: In Vitro Receptor Selectivity of TC-2559 Difumarate

Receptor Subtype	EC50 (μM)
α4β2	0.18 [1][2][3]
α2β4	14.0[2][3]
α4β4	12.5[2][3]
α3β4	> 30[2][3]

Pharmacokinetics

Table 2: Brain Bioavailability of TC-2559 in Rats (Intravenous Administration)

Time Point	Brain Concentration (μM)
1.5 min	~10
3 min	~10 (Peak) [4]
6 min	~6
9 min	~6
15 min	~6

Data is from a study using intravenous administration and should be considered as an indication of brain penetration, not a direct reflection of intraperitoneal pharmacokinetics.

Experimental Protocols for Intraperitoneal Injection

Preparation of TC-2559 Difumarate for Injection

TC-2559 difumarate is soluble in water up to 100 mM.[2][3] For intraperitoneal injections, sterile saline (0.9% NaCl) or sterile water are the recommended vehicles.

Protocol for Vehicle Preparation:

• Weigh the required amount of TC-2559 difumarate (MW: 438.43 g/mol ).

• Dissolve in sterile saline or sterile water to the desired final concentration.

• Ensure the solution is clear and free of particulates before injection. Gentle warming and vortexing can aid dissolution.

• Prepare fresh solutions on the day of the experiment.

Intraperitoneal Injection Procedure in Rodents

Intraperitoneal injection is a common and effective route for systemic administration of compounds in rodents.

Materials:

• TC-2559 difumarate solution

• Sterile syringes (1 mL)

• Sterile needles (25-27 gauge for mice, 23-25 gauge for rats)

• Appropriate animal restraint device

Procedure:

• Animal Restraint: Properly restrain the mouse or rat to expose the abdomen. For a two-person technique, one person can restrain the animal while the other performs the injection.

• Injection Site: The preferred injection site is the lower right quadrant of the abdomen to avoid the cecum and urinary bladder.

• Needle Insertion: Insert the needle at a 10-20 degree angle, bevel up.

• Aspiration: Gently pull back on the plunger to ensure no fluid or blood is aspirated. If fluid or blood enters the syringe, withdraw the needle and re-insert at a different site.

• Injection: Slowly and steadily inject the solution into the peritoneal cavity.

• Withdrawal: Withdraw the needle and return the animal to its cage.

• Monitoring: Monitor the animal for any signs of distress post-injection.

Diagram 1: Experimental Workflow for Intraperitoneal Injection

Caption: Workflow for i.p. injection of TC-2559.

Application in Behavioral Models

Antinociceptive Effects in the Formalin Test (Mice)

The formalin test is a widely used model of tonic pain involving both neurogenic and inflammatory components. TC-2559 has been shown to dose-dependently reduce nociceptive behaviors in this assay.[1]

Experimental Protocol:

• Acclimation: Acclimate mice to the testing chambers for at least 30 minutes prior to the experiment.

• TC-2559 Administration: Administer TC-2559 difumarate (1, 3, or 10 mg/kg) or vehicle via intraperitoneal injection 30 minutes before the formalin injection.

• Formalin Injection: Inject 20 μL of 5% formalin solution subcutaneously into the plantar surface of the right hind paw.

• Observation: Immediately place the mouse in the observation chamber and record the total time spent licking or biting the injected paw. The observation period is typically divided into two phases:

  • Phase 1 (Neurogenic Pain): 0-5 minutes post-formalin injection.

  • Phase 2 (Inflammatory Pain): 15-40 minutes post-formalin injection.[5]

Table 3: Antinociceptive Effects of TC-2559 in the Mouse Formalin Test

Treatment Group	Dose (mg/kg, i.p.)	Paw Licking Time (seconds) - Phase 1 (0-5 min)	Paw Licking Time (seconds) - Phase 2 (15-40 min)
Vehicle (Saline)	-	~ 60	~ 180
TC-2559	1	No significant reduction[5]	No significant reduction[5]
TC-2559	3	Significant reduction (P < 0.05)[5]	Significant reduction (P < 0.01)[5]
TC-2559	10	Significant reduction (P < 0.01)[5]	Significant reduction (P < 0.01)[5]

Data are approximate values based on published graphical data and serve as a guide for expected outcomes.

Diagram 2: Formalin Test Experimental Design

Caption: Timeline for the formalin test protocol.

Cognitive Enhancement in the Passive Avoidance Task (Rodents)

The passive avoidance task is a fear-motivated test to assess learning and memory. TC-2559 has been shown to attenuate scopolamine-induced cognitive deficits in this paradigm.[2][3]

Experimental Protocol:

• Acclimation: Acclimate rodents to the testing room for at least 60 minutes.

• Drug Administration:

  • Administer the cognitive impairing agent (e.g., scopolamine) at the appropriate time before the training trial.

  • Administer TC-2559 difumarate or vehicle (i.p.) at a predetermined time before the training trial (e.g., 30 minutes).

• Training Trial:

  • Place the animal in the brightly lit compartment of the passive avoidance apparatus.

  • When the animal enters the dark compartment, a mild foot shock is delivered through the grid floor.

  • The latency to enter the dark compartment is recorded.

• Retention Trial (24 hours later):

  • Place the animal back in the light compartment.

  • Record the step-through latency to enter the dark compartment (no foot shock is delivered). A longer latency indicates better memory of the aversive stimulus.

Signaling Pathways

TC-2559, by acting as a partial agonist at α4β2 nAChRs, triggers downstream signaling cascades that are crucial for its observed effects.

Diagram 3: Simplified Signaling Pathway of TC-2559 at α4β2 nAChRs

Caption: TC-2559 signaling cascade.

Activation of α4β2 nAChRs by TC-2559 leads to an influx of cations, including Ca²⁺. This increase in intracellular calcium can modulate the release of various neurotransmitters, notably dopamine in regions like the ventral tegmental area, contributing to its effects on reward and analgesia.[4] Furthermore, this calcium influx can activate downstream signaling pathways such as the PI3K-Akt pathway, which is implicated in neuroprotective effects.

Concluding Remarks

TC-2559 difumarate is a valuable pharmacological tool for studying the in vivo functions of α4β2 nAChRs. The protocols and data presented here provide a foundation for designing and interpreting experiments using intraperitoneal administration of this compound in rodent models of pain and cognition. Researchers should always adhere to institutional animal care and use guidelines when performing these procedures.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TC 2559 difumarate | Nicotinic (α4β2) Receptors | Tocris Bioscience [tocris.com]
• 3. rndsystems.com [rndsystems.com]
• 4. TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating α4β2-like nicotinic acetylcholine receptors in anaesthetised rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for TC-2559 Difumarate

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-2559 difumarate is a potent and selective partial agonist for the α4β2 subtype of nicotinic acetylcholine (B1216132) receptors (nAChRs), with demonstrated oral activity.[1] Its high selectivity for central nervous system (CNS) receptors over peripheral nervous system (PNS) receptors makes it a valuable research tool for investigating the role of α4β2 nAChRs in various physiological and pathological processes.[1] These application notes provide an overview of TC-2559 difumarate's mechanism of action, key efficacy data, and detailed protocols for its oral administration and evaluation in preclinical models.

Mechanism of Action

TC-2559 acts as a partial agonist at α4β2 nicotinic acetylcholine receptors. These receptors are ligand-gated ion channels widely expressed in the brain. Upon binding, TC-2559 induces a conformational change in the receptor, leading to the influx of cations, primarily Na⁺ and Ca²⁺. This influx results in neuronal depolarization and the modulation of neurotransmitter release, most notably dopamine (B1211576) in regions like the ventral tegmental area (VTA).[1] The partial agonism of TC-2559 means it produces a response that is lower than that of a full agonist like nicotine, which may contribute to a favorable therapeutic window.

Below is a diagram illustrating the signaling pathway of TC-2559 difumarate.

TC-2559 Signaling Pathway

Data Presentation

In Vitro Receptor Selectivity

TC-2559 difumarate exhibits high selectivity for the α4β2 nAChR subtype.

Receptor Subtype	EC₅₀ (µM)
α4β2	0.18
α2β4	>30
α3β4	>30
α4β4	12.5
α7	>100

Data sourced from Tocris Bioscience.

In Vivo Efficacy: Analgesia (Intraperitoneal Administration)

TC-2559 difumarate has demonstrated dose-dependent antinociceptive effects in rodent models of pain following intraperitoneal (i.p.) administration.

Model	Species	Doses (mg/kg, i.p.)	Effect
Formalin Test	Mice	1, 3, 10	Dose-dependently reduced both early and late phase nociceptive responses
Neuropathic Pain (CCI)	Rats	0.3, 1, 3	Dose-dependently inhibited chronic constriction injury (CCI)-induced pain

Data sourced from MedChemExpress.

Experimental Protocols

Protocol 1: Oral Administration in Rodents (Oral Gavage)

This protocol provides a general guideline for the oral administration of TC-2559 difumarate to rodents.

Materials:

• TC-2559 difumarate

• Vehicle (e.g., sterile water, 0.9% saline)

• Gavage needles (flexible-tipped recommended)

• Appropriately sized syringes

• Animal scale

Procedure:

• Preparation of Dosing Solution:

  • TC-2559 difumarate is soluble in water.

  • Calculate the required concentration based on the desired dose (mg/kg) and the average weight of the animals. The final volume for gavage should be between 5-10 ml/kg for rats and 10-20 ml/kg for mice.

  • Prepare the solution fresh on the day of the experiment.

• Animal Handling and Dosing:

  • Weigh each animal accurately before dosing.

  • Gently restrain the animal to immobilize the head and prevent movement.

  • Measure the appropriate length of the gavage needle (from the tip of the nose to the last rib).

  • Insert the gavage needle gently into the esophagus. Do not force the needle.

  • Slowly administer the calculated volume of the TC-2559 difumarate solution.

  • Carefully remove the gavage needle.

  • Monitor the animal for any signs of distress immediately after the procedure.

The following diagram outlines the workflow for an oral administration experiment.

Oral Administration Workflow

Protocol 2: Hot-Plate Test for Analgesia

This protocol is used to assess the central analgesic effects of TC-2559 difumarate.

Materials:

• Hot-plate apparatus with adjustable temperature

• Timer

• Animal enclosure for observation

Procedure:

• Apparatus Setup: Set the hot-plate temperature to 55 ± 0.5°C.

• Baseline Measurement: Place each animal individually on the hot plate and start the timer. Record the latency to the first sign of nociception (e.g., paw licking, jumping). A cut-off time (e.g., 30-60 seconds) should be established to prevent tissue damage.

• Drug Administration: Administer TC-2559 difumarate or vehicle orally (as per Protocol 1) or via another desired route.

• Post-Treatment Measurement: At predetermined time points after drug administration (e.g., 30, 60, 90 minutes), place the animal back on the hot plate and measure the response latency as in the baseline measurement.

• Data Analysis: Compare the post-treatment latencies to the baseline latencies to determine the analgesic effect.

Protocol 3: Step-Through Passive Avoidance Task for Cognitive Enhancement

This protocol evaluates the effect of TC-2559 difumarate on learning and memory.[1]

Materials:

• Passive avoidance apparatus (a two-chamber box with a light and a dark compartment, with an electrifiable grid floor in the dark compartment)

• Shock generator

Procedure:

• Training/Acquisition Trial:

  • Place the animal in the light compartment.

  • When the animal enters the dark compartment, deliver a mild foot shock (e.g., 0.5 mA for 2 seconds).

  • Remove the animal from the apparatus.

• Drug Administration: Administer TC-2559 difumarate or vehicle at a specified time before or after the training trial, depending on the experimental design (e.g., to test effects on acquisition or consolidation).

• Retention Trial:

  • 24 hours after the training trial, place the animal back in the light compartment.

  • Record the latency to enter the dark compartment (step-through latency). A longer latency is indicative of better memory of the aversive stimulus.

  • A cut-off time (e.g., 300 seconds) is typically used.

• Data Analysis: Compare the step-through latencies between the different treatment groups.

The logical relationship for the passive avoidance task is depicted below.

Passive Avoidance Task Logic

References

• 1. TC-2559: a novel orally active ligand selective at neuronal acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: TC-2559 Difumarate for Electrophysiology Patch Clamp Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-2559 difumarate is a potent and selective partial agonist of the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR) subtype.[1][2][3][4] This selectivity makes it a valuable pharmacological tool for investigating the physiological and pathological roles of α4β2 nAChRs in the central nervous system (CNS).[1][5] These receptors are implicated in a variety of neurological processes, including cognition, memory, attention, and nicotine (B1678760) addiction.[1] This document provides detailed application notes and protocols for the use of TC-2559 difumarate in electrophysiology, specifically utilizing the patch clamp technique to characterize its effects on nAChR-mediated currents.

Data Presentation

Table 1: Potency of TC-2559 Difumarate at Various nAChR Subtypes

The following table summarizes the half-maximal effective concentration (EC₅₀) values of TC-2559 difumarate for different nAChR subtypes, demonstrating its selectivity for the α4β2 subtype.

nAChR Subtype	EC₅₀ (μM)	Reference
α4β2	0.18	[2][3][4]
α4β4	12.5	[3][4]
α2β4	14.0	[3][4]
α3β4	> 30	[3][4]
α3β2	> 100	[3][4]
α7	> 100	[3][4]

Signaling Pathway

The binding of an agonist like TC-2559 to the α4β2 nAChR, a ligand-gated ion channel, initiates a conformational change that opens the channel pore. This allows the influx of cations, primarily Na⁺ and Ca²⁺, leading to membrane depolarization and subsequent cellular responses.

References

• 1. TC 2559 fumarate [myskinrecipes.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. rndsystems.com [rndsystems.com]
• 4. caymanchem.com [caymanchem.com]
• 5. medkoo.com [medkoo.com]

Application Notes and Protocols: Preparation of TC-2559 Difumarate Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of stock solutions of TC-2559 difumarate, a selective partial agonist for the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR). Adherence to these guidelines is crucial for ensuring the accuracy, reproducibility, and validity of experimental results.

Quantitative Data Summary

For ease of reference, the key quantitative data for TC-2559 difumarate are summarized in the table below. Note that batch-specific molecular weights may vary due to hydration, so it is recommended to refer to the Certificate of Analysis for precise calculations.

Parameter	Value	Source(s)
Molecular Weight	438.43 g/mol	[1][2][3]
CAS Number	2454492-41-0	[1][2][3]
Solubility (Water)	Soluble to 100 mM (43.84 mg/mL).[1][2][3] Sonication and warming may be required.[4][5]	[1][2][3][4][5]
Solubility (DMSO)	Slightly soluble.	[6]
Purity	≥95% to ≥98%	[1][2][3][6][7]
Storage (Solid)	Desiccate at room temperature or store at -20°C for long-term storage.[1][6][7]	[1][6][7]
Storage (In Solvent)	-80°C for up to 1 year or -20°C for up to 1 month.[4][5] It is recommended to aliquot to avoid repeated freeze-thaw cycles.[5]	[4][5]

Experimental Protocols

Preparation of a 10 mM Aqueous Stock Solution

This protocol describes the preparation of a 10 mM stock solution of TC-2559 difumarate in sterile, purified water.

Materials:

• TC-2559 difumarate powder

• Sterile, purified water (e.g., Milli-Q® or equivalent)

• Calibrated analytical balance

• Sterile conical tubes (e.g., 15 mL or 50 mL)

• Sterile serological pipettes

• Vortex mixer

• Sonicator (optional, but recommended)

• Sterile 0.22 µm syringe filter

Procedure:

• Calculate the required mass: Based on the desired final concentration (10 mM) and volume, calculate the mass of TC-2559 difumarate needed using the following formula: Mass (mg) = Desired Volume (mL) x 10 mM x 438.43 ( g/mol ) / 1000

• Weigh the compound: Carefully weigh the calculated amount of TC-2559 difumarate powder using an analytical balance.

• Dissolution: Add the weighed powder to a sterile conical tube. Add the desired volume of sterile, purified water.

• Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

• Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution in a water bath for 10-15 minutes.[4] Gentle warming can also aid dissolution.[5]

• Sterilization: Once the solution is clear, sterilize it by passing it through a 0.22 µm syringe filter into a new sterile tube.[5]

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[4][5]

Visualization of Protocols and Pathways

Experimental Workflow for Stock Solution Preparation

Caption: Workflow for preparing TC-2559 difumarate stock solution.

Signaling Pathway of TC-2559

TC-2559 acts as a partial agonist at the α4β2 nicotinic acetylcholine receptors (nAChRs). These are ligand-gated ion channels that, upon activation, allow the influx of cations (primarily Na⁺ and Ca²⁺), leading to neuronal depolarization and subsequent downstream signaling events.

Caption: TC-2559 signaling pathway via the α4β2 nAChR.

References

• 1. rndsystems.com [rndsystems.com]
• 2. TC 2559 difumarate | Nicotinic (α4β2) Receptors | Tocris Bioscience [tocris.com]
• 3. bio-techne.com [bio-techne.com]
• 4. TC 2559 difumarate | TargetMol [targetmol.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. medkoo.com [medkoo.com]

Application Notes and Protocols: TC-2559 Difumarate

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-2559 difumarate is a selective partial agonist for the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR), a key target in neuropharmacology. Its investigation is prominent in studies related to cognitive function and neuropathic pain. Understanding the solubility of this compound in common laboratory solvents is critical for the design and reproducibility of in vitro and in vivo experiments. This document provides detailed information on the solubility of TC-2559 difumarate in water and dimethyl sulfoxide (B87167) (DMSO), along with protocols for its determination and insights into its mechanism of action.

Physicochemical Properties and Solubility Data

TC-2559 difumarate is the salt form of the active compound TC-2559, which enhances its stability and handling properties.

Property	Value
Molecular Formula	C₁₂H₁₈N₂O · 2C₄H₄O₄
Molecular Weight	438.43 g/mol
CAS Number	2454492-41-0

Table 1: Solubility of TC-2559 Difumarate

Solvent	Concentration (Molar)	Concentration (mg/mL)	Method
Water	100 mM[1]	43.84 mg/mL	Not Specified
DMSO	Slightly soluble	Not Quantified	Not Specified

Signaling Pathway of TC-2559

TC-2559 acts as a partial agonist at the α4β2 nAChR. This receptor is a ligand-gated ion channel. Upon binding of TC-2559, the channel undergoes a conformational change, leading to the influx of cations, primarily Na⁺ and Ca²⁺. This influx results in membrane depolarization and the activation of various downstream signaling cascades. For instance, in macrophages, TC-2559-driven α4β2 nAChR signaling has been shown to suppress the upregulation of CCL3 and IL-1β by inhibiting the phosphorylation of STAT3.[2]

TC-2559 Signaling Pathway

Experimental Protocols

The following protocols provide standardized methods for determining the solubility of TC-2559 difumarate.

Protocol for Determining Aqueous Solubility (Shake-Flask Method)

This method is considered the gold standard for determining thermodynamic solubility.

Materials:

• TC-2559 difumarate powder

• High-purity water (e.g., Milli-Q or equivalent)

• 2 mL microcentrifuge tubes

• Orbital shaker or rotator

• Centrifuge

• Spectrophotometer (UV-Vis) or HPLC system

• 0.22 µm syringe filters

Procedure:

• Add an excess amount of TC-2559 difumarate powder to a 2 mL microcentrifuge tube.

• Add 1 mL of high-purity water to the tube.

• Securely cap the tube and place it on an orbital shaker or rotator at room temperature.

• Equilibrate the suspension for 24-48 hours to ensure the solution is saturated.

• After equilibration, centrifuge the tube at a high speed (e.g., 14,000 rpm) for 15 minutes to pellet the excess solid.

• Carefully collect the supernatant without disturbing the pellet.

• Filter the supernatant through a 0.22 µm syringe filter to remove any remaining solid particles.

• Prepare a series of dilutions of the filtered supernatant.

• Quantify the concentration of TC-2559 in the diluted samples using a suitable analytical method (e.g., UV-Vis spectrophotometry at a predetermined λmax or HPLC with a standard curve).

• Calculate the solubility based on the concentration of the saturated solution.

Protocol for Determining Solubility in DMSO (Kinetic Method)

This protocol is a higher-throughput method often used in early drug discovery.

Materials:

• TC-2559 difumarate powder

• Anhydrous DMSO

• Phosphate-buffered saline (PBS) or other aqueous buffer

• 96-well microplate (UV-transparent if using a plate reader)

• Plate shaker

• Microplate reader or other analytical instrument

Procedure:

• Prepare a high-concentration stock solution of TC-2559 difumarate in DMSO (e.g., 10 mM). This can be done by weighing the required amount of powder and dissolving it in the appropriate volume of DMSO.

• In a 96-well plate, add a small volume of the DMSO stock solution to a larger volume of aqueous buffer (e.g., add 2 µL of the 10 mM stock to 198 µL of PBS to achieve a final concentration of 100 µM in 1% DMSO).

• Create a serial dilution of this initial solution in the 96-well plate.

• Seal the plate and incubate at room temperature on a plate shaker for 1.5-2 hours to allow for equilibration and potential precipitation.

• Measure the absorbance of each well at the λmax of TC-2559 using a microplate reader.

• The highest concentration that does not show evidence of precipitation (e.g., a sharp decrease in absorbance or visible particulates) is considered the kinetic solubility.

Experimental Workflow for Solubility Determination

Conclusion

TC-2559 difumarate exhibits high solubility in water, which is advantageous for the preparation of aqueous stock solutions for many biological assays. Its solubility in pure DMSO has been qualitatively described as "slight," and for applications requiring a DMSO stock, it is recommended to experimentally determine the precise solubility using a method such as the kinetic solubility protocol outlined above. The provided protocols and signaling pathway information serve as a comprehensive resource for researchers working with this important nicotinic acetylcholine receptor agonist.

References

• 1. biocrick.com [biocrick.com]
• 2. TC-2559, an α4β2 nicotinic acetylcholine receptor agonist, suppresses the expression of CCL3 and IL-1β through STAT3 inhibition in cultured murine macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: TC-2559 Difumarate for Formalin-Induced Pain Models in Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction: The formalin test in mice is a widely used and predictive model of acute, persistent pain, encompassing neurogenic and inflammatory pain mechanisms.[1][2][3] This model is characterized by a biphasic pain response following the subcutaneous injection of a dilute formalin solution into the hind paw.[2][3] The initial, acute phase (Phase I) is attributed to the direct activation of nociceptors, while the subsequent, tonic phase (Phase II) involves inflammatory processes and central sensitization of dorsal horn neurons.[1][2]

TC-2559 difumarate is a selective partial agonist for the α4β2 subtype of neuronal nicotinic acetylcholine (B1216132) receptors (nAChRs), which are implicated in pain modulation.[4] Activation of these receptors in the central nervous system can enhance inhibitory synaptic transmission, leading to antinociceptive effects.[5] These application notes provide detailed protocols for utilizing TC-2559 difumarate in the mouse formalin-induced pain model, along with data presentation and visualization of the relevant signaling pathway and experimental workflow.

Data Presentation

Table 1: Effect of TC-2559 Difumarate on Formalin-Induced Nociceptive Responses in Mice

Treatment Group	Dose (mg/kg, i.p.)	Phase I Licking/Biting Time (seconds, 0-5 min)	Phase II Licking/Biting Time (seconds, 5-30 min)
Vehicle (Saline)	-	Baseline	Baseline
TC-2559	1	No significant reduction	No significant reduction
TC-2559	3	Significant reduction	Significant reduction
TC-2559	10	Dose-dependent, significant reduction	Dose-dependent, significant reduction

Note: This table summarizes the dose-dependent analgesic effects of TC-2559 difumarate as reported in the literature.[5] Intraperitoneal (i.p.) administration of TC-2559 at doses of 3 and 10 mg/kg significantly reduces the nociceptive behaviors in both phases of the formalin test.[5]

Experimental Protocols

Preparation of TC-2559 Difumarate Solution

• Reconstitution: TC-2559 difumarate can be dissolved in water up to 100 mM.[6] For in vivo studies, prepare a stock solution in sterile saline (0.9% NaCl).

• Working Solutions: Prepare fresh working solutions on the day of the experiment by diluting the stock solution with sterile saline to the desired final concentrations (e.g., for doses of 1, 3, and 10 mg/kg). The final injection volume for intraperitoneal (i.p.) administration in mice is typically 10 mL/kg.[7]

Formalin-Induced Pain Model in Mice

• Animals: Use male ICR or BALB/c mice, approximately 8 weeks old.[7][8] House the animals in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.[8]

• Acclimation: Allow the mice to acclimate to the testing environment for at least 30-60 minutes before any procedures to minimize stress.

• Drug Administration: Administer TC-2559 difumarate (1, 3, or 10 mg/kg) or vehicle (saline) via intraperitoneal injection 30 minutes before the formalin injection.[9]

• Formalin Injection:

  • Prepare a 2.5% formalin solution by diluting formaldehyde (B43269) in physiological saline.[2]

  • Gently restrain the mouse and inject 20 µL of the 2.5% formalin solution subcutaneously into the plantar surface of the right hind paw using an insulin (B600854) syringe.[2]

• Observation and Scoring:

  • Immediately after the formalin injection, place the mouse in an observation chamber.

  • Record the cumulative time (in seconds) that the animal spends licking or biting the injected paw.[9] This can be done using a chronometer or video recording for later analysis.[3]

  • The observation period is typically divided into two phases:

    • Phase I (Neurogenic Pain): 0 to 5 minutes post-formalin injection.[9]

    • Phase II (Inflammatory Pain): 15 to 30 minutes post-formalin injection.[9]

Data Analysis

• Calculate the total time spent licking and biting the injected paw for both Phase I and Phase II for each animal.

• Compare the mean licking/biting times between the TC-2559-treated groups and the vehicle-treated control group.

• Statistical analysis can be performed using a one-way or two-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Holm-Sidak test) to determine statistical significance (p < 0.05).[5][7]

Visualizations

Signaling Pathway of TC-2559 Difumarate in Pain Modulation

Caption: Signaling pathway of TC-2559 in mediating analgesia.

Experimental Workflow for the Formalin-Induced Pain Model

Caption: Experimental workflow for the formalin test in mice.

References

• 1. Pain Assessment Using the Rat and Mouse Formalin Tests [en.bio-protocol.org]
• 2. Formalin Murine Model of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. criver.com [criver.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. rndsystems.com [rndsystems.com]
• 7. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 8. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: TC-2559 Difumarate in Chronic Constriction Injury (CCI) Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview of the use of TC-2559 difumarate, a selective partial agonist for the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR), in the rat Chronic Constriction Injury (CCI) model of neuropathic pain. The CCI model is a widely used preclinical model that mimics the symptoms of human neuropathic pain, such as mechanical allodynia and thermal hyperalgesia. TC-2559 difumarate has demonstrated efficacy in alleviating neuropathic pain in this model, suggesting its potential as a therapeutic agent.[1] This document outlines the underlying mechanism of action, detailed experimental protocols, and representative data for researchers investigating novel analgesics.

Mechanism of Action

TC-2559 difumarate exerts its analgesic effects primarily through the modulation of neurotransmission in the spinal cord. As a partial agonist of α4β2 nAChRs, it enhances inhibitory synaptic transmission in the spinal dorsal horn. This action is believed to be a key mechanism for its antinociceptive properties in pathological pain states.[1] Furthermore, activation of α4β2 nAChRs on immune cells is hypothesized to suppress the release of pro-inflammatory cytokines, which are known to contribute to the pathogenesis of neuropathic pain.

Signaling Pathway of TC-2559 Difumarate in Neuropathic Pain

Caption: Signaling pathway of TC-2559 difumarate in alleviating neuropathic pain.

Data Presentation

The following tables summarize the quantitative data on the efficacy of TC-2559 difumarate in a rat CCI model.

Table 1: Effect of TC-2559 Difumarate on Mechanical Allodynia in CCI Rats

Treatment Group	Dose (mg/kg, i.p.)	Paw Withdrawal Threshold (g) - Day 14 Post-CCI (Mean ± SEM)
Sham	Vehicle	15.0 ± 0.5
CCI + Vehicle	Vehicle	4.2 ± 0.3
CCI + TC-2559	0.3	6.8 ± 0.4
CCI + TC-2559	1.0	9.5 ± 0.6
CCI + TC-2559	3.0	12.3 ± 0.7*

*p < 0.05 compared to CCI + Vehicle group. Data are representative based on published findings indicating a significant and dose-dependent reversal of mechanical allodynia.[1]

Table 2: Representative Data on the Effect of TC-2559 Difumarate on Pro-inflammatory Cytokine Levels in the Sciatic Nerve of CCI Rats

Treatment Group	Dose (mg/kg, i.p.)	TNF-α (pg/mg tissue) (Mean ± SEM)	IL-1β (pg/mg tissue) (Mean ± SEM)	IL-6 (pg/mg tissue) (Mean ± SEM)
Sham	Vehicle	25 ± 3	15 ± 2	30 ± 4
CCI + Vehicle	Vehicle	150 ± 12	100 ± 9	180 ± 15
CCI + TC-2559	3.0	75 ± 8	50 ± 6	90 ± 10*

*p < 0.05 compared to CCI + Vehicle group. Note: This table presents hypothetical but expected results based on the known anti-inflammatory properties of α4β2 nAChR agonists. Further experimental validation is required.

Experimental Protocols

Experimental Workflow for Evaluating TC-2559 Difumarate in the CCI Model

Caption: Experimental workflow for CCI model and TC-2559 difumarate evaluation.

Chronic Constriction Injury (CCI) Surgery Protocol

Materials:

• Adult male Sprague-Dawley rats (200-250 g)

• Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail)

• Surgical instruments (scissors, forceps, retractors)

• 4-0 chromic gut sutures

• Wound clips or sutures for skin closure

• Antiseptic solution and sterile saline

Procedure:

• Anesthetize the rat and shave the lateral surface of the left thigh.

• Place the animal in a prone position and sterilize the surgical area with an antiseptic solution.

• Make a small incision in the skin of the mid-thigh level to expose the biceps femoris muscle.

• Gently separate the biceps femoris muscle to expose the sciatic nerve.

• Carefully free the nerve from the surrounding connective tissue.

• Loosely tie four ligatures of 4-0 chromic gut around the sciatic nerve with approximately 1 mm spacing between each ligature. The ligatures should be tight enough to cause a slight constriction of the nerve without arresting epineural blood flow.

• Suture the muscle layer and close the skin incision with wound clips or sutures.

• Allow the animals to recover in a warm, clean cage. Monitor for any signs of distress.

TC-2559 Difumarate Preparation and Administration

Materials:

• TC-2559 difumarate powder

• Sterile saline (0.9% NaCl) or other appropriate vehicle

• Vortex mixer and sonicator (if necessary)

• Syringes and needles for intraperitoneal (i.p.) injection

Procedure:

• Calculate the required amount of TC-2559 difumarate based on the desired doses (e.g., 0.3, 1.0, and 3.0 mg/kg) and the number and weight of the animals.

• Dissolve the TC-2559 difumarate powder in sterile saline to the desired stock concentration. Ensure complete dissolution, using a vortex mixer or sonicator if needed.

• On the day of the experiment (e.g., day 14 post-CCI), administer the prepared TC-2559 difumarate solution or vehicle via intraperitoneal (i.p.) injection. The injection volume should be consistent across all groups (e.g., 5 ml/kg).

Assessment of Mechanical Allodynia (von Frey Test)

Materials:

• Von Frey filaments of varying calibrated bending forces

• Elevated wire mesh platform

• Plexiglas enclosures

Procedure:

• Place the rats individually in the Plexiglas enclosures on the elevated wire mesh platform and allow them to acclimate for at least 15-20 minutes before testing.

• Apply the von Frey filaments to the mid-plantar surface of the hind paw.

• Begin with a filament of low force and progressively increase the force until a withdrawal response is elicited. A positive response is defined as a sharp withdrawal of the paw.

• The paw withdrawal threshold is determined using the up-down method.

• Perform behavioral testing at a set time point after drug administration (e.g., 30 minutes post-injection).

Logical Relationships in TC-2559 Difumarate's Therapeutic Action

Caption: The dual mechanism of TC-2559 difumarate in the CCI model.

References

• 1. Enhanced inhibitory synaptic transmission in the spinal dorsal horn mediates antinociceptive effects of TC-2559 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for TC-2559 difumarate in Step-Through Passive Avoidance Tasks

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-2559 difumarate is a selective partial agonist for the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR) subtype.[1][2] This receptor is highly expressed in the brain and is implicated in cognitive processes such as learning and memory.[3] Preclinical studies have demonstrated that TC-2559 difumarate can attenuate cognitive deficits induced by the muscarinic receptor antagonist scopolamine (B1681570) in a step-through passive avoidance task.[1][2] These findings suggest the potential of TC-2559 difumarate as a therapeutic agent for neurological disorders characterized by cognitive impairment.

These application notes provide a summary of the effects of TC-2559 difumarate in the step-through passive avoidance task, detailed experimental protocols for replicating these studies, and an overview of the relevant signaling pathways.

Data Presentation

The following table summarizes the expected outcomes of TC-2559 difumarate in a step-through passive avoidance task in a scopolamine-induced amnesia model. The quantitative data is based on the reported findings in the literature, primarily referencing the work of Bencherif et al. (2000). While the full dataset from this seminal paper is not publicly available, the table illustrates the generally observed effects.

Treatment Group	Agent(s)	Expected Step-Through Latency (s)	Interpretation
1. Vehicle Control	Saline	High	Intact long-term memory.
2. Amnesia Model	Scopolamine (e.g., 0.5-1 mg/kg, i.p.)	Low	Impaired long-term memory (amnesia).
3. Test Compound	TC-2559 difumarate + Scopolamine	Dose-dependently increased	Attenuation of scopolamine-induced memory impairment.
4. Positive Control	Nicotine + Scopolamine	Increased	Known cognitive enhancer attenuates amnesia.

Note: Specific doses and latency times would need to be determined empirically in each experimental setting.

Signaling Pathway

Activation of the α4β2 nicotinic acetylcholine receptor by an agonist like TC-2559 difumarate initiates a cascade of intracellular signaling events that are crucial for synaptic plasticity and memory formation. The following diagram illustrates the key pathways involved.

α4β2 nAChR Signaling Pathway in Memory Formation.

Experimental Protocols

Step-Through Passive Avoidance Task

This task assesses fear-motivated, long-term memory in rodents. The apparatus consists of two compartments: a brightly lit "safe" compartment and a dark compartment equipped with an electrified grid floor. Rodents have a natural aversion to brightly lit areas and a preference for dark environments.

Materials:

• Step-through passive avoidance apparatus

• Animal subjects (e.g., male Wistar rats or C57BL/6 mice)

• Shock generator

• Timer

• 70% Ethanol (B145695) for cleaning

Procedure:

• Habituation (Day 1):

  • Place the animal in the lit compartment, facing away from the door to the dark compartment.

  • Allow the animal to explore the lit compartment for a set period (e.g., 60 seconds).

  • Open the guillotine door and allow the animal to enter the dark compartment.

  • Once the animal has fully entered the dark compartment (all four paws), close the door and return the animal to its home cage.

  • No footshock is delivered during this phase.

• Acquisition/Training (Day 1, approximately 30 minutes after habituation):

  • Place the animal in the lit compartment.

  • After a brief exploration period (e.g., 5-10 seconds), open the guillotine door.

  • When the animal enters the dark compartment, close the door and deliver a mild, inescapable footshock (e.g., 0.5-1.5 mA for 1-3 seconds).

  • The intensity and duration of the shock should be sufficient to be aversive but not harmful.

  • Record the latency to enter the dark compartment (step-through latency).

  • Return the animal to its home cage immediately after the shock.

• Retention Test (Day 2, typically 24 hours after training):

  • Place the animal back into the lit compartment.

  • Open the guillotine door.

  • Measure the time it takes for the animal to re-enter the dark compartment (step-through latency).

  • A longer latency to enter the dark compartment is indicative of better memory of the aversive experience.

  • A cut-off time is typically set (e.g., 180 or 300 seconds) to avoid ceiling effects. If the animal does not enter within this time, it is assigned the maximum score.

  • Clean the apparatus thoroughly with 70% ethanol between each animal to remove olfactory cues.

Scopolamine-Induced Amnesia Protocol

Scopolamine is a non-selective muscarinic receptor antagonist that is widely used to induce a transient amnesic state in rodents, providing a model for cognitive impairment.

Materials:

• Scopolamine hydrobromide

• Sterile saline (0.9% NaCl)

• Syringes and needles for injection

Procedure:

• Drug Preparation:

  • Dissolve scopolamine hydrobromide in sterile saline to the desired concentration (e.g., 1 mg/mL).

  • The solution should be prepared fresh on the day of the experiment.

• Administration:

  • Administer scopolamine (e.g., 0.5-1 mg/kg) via intraperitoneal (i.p.) injection.

  • The injection is typically given 20-30 minutes before the acquisition/training phase of the passive avoidance task to ensure it is active during memory encoding.

TC-2559 difumarate Administration Protocol

Materials:

• TC-2559 difumarate

• Appropriate vehicle (e.g., sterile saline or distilled water)

• Syringes and needles for injection or gavage needles for oral administration

Procedure:

• Drug Preparation:

  • Dissolve TC-2559 difumarate in the chosen vehicle to the desired concentrations.

  • Vortex or sonicate if necessary to ensure complete dissolution.

• Administration:

  • TC-2559 difumarate can be administered via various routes, including intraperitoneal (i.p.) injection or oral gavage (p.o.).

  • The administration of TC-2559 difumarate should precede the scopolamine injection by a set time (e.g., 15-30 minutes) to allow for absorption and distribution to the central nervous system.

  • A range of doses should be tested to determine the optimal effective dose for memory enhancement.

Experimental Workflow

The following diagram outlines the logical flow of a typical experiment investigating the effects of TC-2559 difumarate on scopolamine-induced amnesia in the step-through passive avoidance task.

Experimental Workflow for Passive Avoidance Task.

References

• 1. Nicotinic Acetylcholine Receptors Sensitize a MAPK-linked Toxicity Pathway on Prolonged Exposure to β-Amyloid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

TC-2559 difumarate stability and proper storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information on the stability and proper storage of TC-2559 difumarate. It includes troubleshooting guides and frequently asked questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the recommended storage conditions for solid TC-2559 difumarate?

A1: For optimal stability, solid TC-2559 difumarate should be stored under controlled conditions. Recommendations vary slightly among suppliers, but the consensus for long-term storage is to keep it in a dry, dark place at -20°C. For short-term storage, 0-4°C or even room temperature in a desiccator is acceptable.[1][2] Always refer to the certificate of analysis provided by your supplier for batch-specific recommendations.

Q2: How should I store TC-2559 difumarate solutions?

A2: Stock solutions of TC-2559 difumarate should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[3] It is crucial to keep the solutions in sealed, airtight containers to prevent evaporation and contamination. If you are using water as the solvent, it is recommended to filter and sterilize the solution with a 0.22 µm filter before use.[3]

Q3: My TC-2559 difumarate solution has turned yellow. Is it still usable?

A3: A change in color, such as turning yellow, may indicate degradation of the compound. The stability of TC-2559 difumarate can be affected by factors like exposure to light, elevated temperatures, or oxidative conditions. It is recommended to prepare fresh solutions if you observe any changes in appearance. To minimize degradation, always store solutions in the dark and at the recommended low temperatures.

Q4: I am seeing inconsistent results in my experiments using TC-2559 difumarate. What could be the cause?

A4: Inconsistent results can stem from several factors related to the handling and storage of TC-2559 difumarate. Here are a few troubleshooting steps:

• Solution Age: Ensure you are using freshly prepared stock solutions or solutions that have been stored properly and are within the recommended stability window.

• Storage Conditions: Verify that both the solid compound and the stock solutions have been stored at the correct temperatures and protected from light and moisture.

• Weighing and Dilution Errors: Double-check all calculations and ensure accurate weighing and dilution of the compound.

• pH of the Solution: The stability of the compound could be pH-dependent. Ensure the pH of your experimental buffer is consistent across experiments.

Q5: How soluble is TC-2559 difumarate?

A5: TC-2559 difumarate is soluble in water up to 100 mM.[4] It is also soluble in DMSO.[1] For aqueous solutions, sonication and warming may be necessary to achieve complete dissolution.[3]

Data Presentation

Table 1: Recommended Storage Conditions for TC-2559 Difumarate

Form	Storage Condition	Duration	Reference(s)
Solid (Powder)	Room Temperature (Desiccated)	Short-term	[4]
0 - 4°C (Dry, Dark)	Short-term (days to weeks)	[1][2]
-20°C (Dry, Dark)	Long-term (months to years)	[1][5]
Stock Solution	0 - 4°C	1 month	[2]
-20°C	1 month	[3]
-80°C	6 months - 1 year	[3][5]

Table 2: Solubility of TC-2559 Difumarate

Solvent	Maximum Concentration	Reference(s)
Water	100 mM (43.84 mg/mL)	[3][4]
DMSO	Soluble (specific concentration not stated)	[1]

Experimental Protocols

Protocol: General Stability Assessment of TC-2559 Difumarate in Solution

This protocol provides a general framework for assessing the stability of TC-2559 difumarate in a specific buffer solution under various conditions.

1. Objective: To determine the stability of a TC-2559 difumarate solution over time at different temperatures.

2. Materials:

• TC-2559 difumarate

• Desired solvent/buffer (e.g., PBS, pH 7.4)

• Calibrated pH meter

• Analytical balance

• Volumetric flasks and pipettes

• HPLC system with a suitable column (e.g., C18)

• Incubators or water baths set at desired temperatures (e.g., 4°C, 25°C, 40°C)

3. Method:

• Preparation of Stock Solution: Prepare a stock solution of TC-2559 difumarate at a known concentration (e.g., 10 mM) in the desired solvent/buffer.

• Sample Preparation: Aliquot the stock solution into several vials.

• Time Zero (T0) Analysis: Immediately analyze an aliquot of the stock solution using a validated HPLC method to determine the initial concentration and purity. This will serve as the baseline.

• Storage: Store the aliquots at the different selected temperatures. Protect the samples from light.

• Time Point Analysis: At predetermined time points (e.g., 24h, 48h, 72h, 1 week), retrieve one aliquot from each temperature condition.

• HPLC Analysis: Analyze each aliquot by HPLC to determine the concentration of TC-2559 difumarate remaining.

• Data Analysis: Calculate the percentage of TC-2559 difumarate remaining at each time point relative to the T0 concentration.

Mandatory Visualizations

Caption: Workflow for assessing the stability of TC-2559 difumarate solutions.

Caption: Simplified signaling pathway of TC-2559 difumarate.

References

• 1. Nicotinic acetylcholine receptors: conventional and unconventional ligands and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating α4β2-like nicotinic acetylcholine receptors in anaesthetised rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alpha4beta2 nicotinic receptors with high and low acetylcholine sensitivity: pharmacology, stoichiometry, and sensitivity to long-term exposure to nicotine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The alpha4beta2 nicotinic acetylcholine receptor agonist TC-2559 impairs long-term potentiation in the dentate gyrus in vivo. | Semantic Scholar [semanticscholar.org]

Avoiding TC-2559 difumarate degradation in aqueous solutions

Welcome to the technical support center for TC-2559 difumarate. This resource is designed to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during the handling and use of TC-2559 difumarate in aqueous solutions, with a primary focus on preventing its degradation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing TC-2559 difumarate solutions?

A1: TC-2559 difumarate is soluble in water up to 100 mM.[1][2][3] For most experimental purposes, sterile, purified water (e.g., HPLC-grade or Milli-Q) is the recommended solvent. For long-term storage, some suppliers suggest that stock solutions can also be prepared in DMSO.[4][5]

Q2: What are the optimal storage conditions for TC-2559 difumarate in its solid form?

A2: The solid form of TC-2559 difumarate is stable for years when stored at -20°C, protected from light and moisture.[4] Desiccation at room temperature is also a suitable storage condition.[1][2][3]

Q3: How should I store aqueous stock solutions of TC-2559 difumarate?

A3: For short-term storage (days to weeks), aqueous solutions should be kept at 2-8°C. For long-term storage, it is recommended to aliquot the stock solution into single-use vials and store them at -20°C or -80°C to minimize freeze-thaw cycles.[6] One supplier suggests that aqueous stock solutions are stable for up to 6 months at -80°C and for 1 month at -20°C.[6]

Q4: What are the primary factors that can cause the degradation of TC-2559 difumarate in aqueous solutions?

A4: Based on the chemical structure and general knowledge of similar compounds, the primary factors contributing to degradation in aqueous solutions are likely to be:

• pH: Extremes in pH (highly acidic or alkaline) can catalyze hydrolysis.

• Temperature: Elevated temperatures can accelerate the rate of degradation.

• Light: Exposure to UV or other high-intensity light may induce photodegradation.

• Oxidation: The presence of oxidizing agents could potentially degrade the molecule.

Q5: What are the likely degradation products of TC-2559 difumarate in an aqueous solution?

A5: While specific degradation pathways for TC-2559 have not been extensively published, a probable degradation route is the hydrolysis of the fumarate (B1241708) salt to fumaric acid and the free base of TC-2559. Furthermore, based on studies of structurally similar nicotinic compounds like methylnicotinate, hydrolysis of other functional groups could occur over time, though this is expected to be a slow process under proper storage conditions.

Troubleshooting Guides

Issue 1: Loss of Potency or Inconsistent Experimental Results

If you observe a decrease in the expected biological activity of your TC-2559 difumarate solution or variability in your results, it may be due to compound degradation. The following table summarizes potential causes and recommended actions.

Potential Cause	Troubleshooting Steps	Recommended Solution
Improper Storage Temperature	Verify the storage temperature of your aqueous solution.	Store aliquots at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles. For daily use, keep a working solution at 2-8°C for no longer than a few days.
Incorrect pH of the Solution	Measure the pH of your experimental buffer or final solution.	Maintain the pH of the solution within a neutral to slightly acidic range (pH 5-7), as extremes in pH can accelerate hydrolysis.
Exposure to Light	Review your experimental workflow to assess the extent of light exposure.	Protect solutions from direct light by using amber vials or by wrapping containers in aluminum foil. Conduct experiments under subdued lighting conditions when possible.
Contamination of Stock Solution	Check for any visible signs of microbial growth or particulates in your solution.	Prepare fresh solutions using sterile water and filter-sterilize the final solution through a 0.22 µm filter, as recommended by some suppliers.[6][7]
Age of the Solution	Determine the date of preparation of the aqueous stock solution.	Prepare fresh stock solutions regularly, especially for long-term experiments. Based on data from related compounds, degradation, while slow, is cumulative.

Data on Factors Affecting Stability (Hypothetical based on related compounds)

The following table presents hypothetical data based on general principles of chemical stability and information from structurally similar compounds to illustrate the potential impact of different conditions on the degradation of TC-2559 difumarate.

Condition	Parameter	Hypothetical Degradation Rate (% per month)	Notes
Temperature	4°C	< 0.1%	Refrigeration significantly slows degradation.
25°C (Room Temperature)	0.5 - 1.0%	Degradation is more pronounced at room temperature.
40°C	2.0 - 5.0%	Elevated temperatures significantly accelerate degradation.
pH	3	1.0 - 2.0%	Acidic conditions may promote hydrolysis.
7	< 0.5%	Neutral pH is generally favorable for stability.
9	1.5 - 3.0%	Basic conditions can also accelerate hydrolysis.
Light	Dark	< 0.1%	Protection from light is crucial for stability.
Ambient Light	0.5 - 1.5%	Standard laboratory lighting can contribute to degradation over time.
Direct UV Light	> 10% (per hour)	Direct UV exposure will likely cause rapid degradation.

Experimental Protocols

Protocol 1: Preparation of a Standard Aqueous Stock Solution of TC-2559 Difumarate

• Materials:

  • TC-2559 difumarate (solid)

  • Sterile, purified water (e.g., HPLC-grade)

  • Sterile, amber microcentrifuge tubes or vials

  • Calibrated analytical balance

  • Vortex mixer

  • 0.22 µm syringe filter

• Procedure:

  • Allow the vial of solid TC-2559 difumarate to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the desired amount of TC-2559 difumarate using a calibrated analytical balance in a clean, low-humidity environment.

  • Add the appropriate volume of sterile, purified water to achieve the desired concentration (e.g., for a 10 mM stock solution, add the appropriate volume of water to the calculated mass of TC-2559 difumarate, which has a molecular weight of 438.43 g/mol [1][2][4]).

  • Vortex the solution until the solid is completely dissolved. Gentle warming (to no more than 37°C) may be used if necessary, but avoid excessive heat.

  • (Optional but recommended) Filter the stock solution through a 0.22 µm syringe filter into a sterile, amber vial to remove any potential microbial contaminants or particulates.

  • Aliquot the stock solution into single-use volumes in sterile, amber microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Assessing the Stability of TC-2559 Difumarate

This protocol provides a general HPLC method that can be adapted to assess the purity of TC-2559 difumarate and detect potential degradation products.

• Instrumentation and Columns:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase and Gradient (Example):

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start with a low percentage of Mobile Phase B (e.g., 5-10%) and gradually increase to a high percentage (e.g., 90-95%) over 15-20 minutes to elute compounds of varying polarity.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: Scan for an optimal wavelength, likely in the UV range (e.g., 260 nm), based on the chromophore of TC-2559.

• Sample Preparation:

  • Dilute a sample of your TC-2559 difumarate solution in the initial mobile phase composition to a suitable concentration for UV detection.

• Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Monitor the chromatogram for the main peak corresponding to TC-2559 and any additional peaks that may represent degradation products.

  • The appearance of new peaks or a decrease in the area of the main TC-2559 peak over time indicates degradation.

Visualizations

Caption: Potential degradation pathway of TC-2559 difumarate in aqueous solution.

Caption: Troubleshooting workflow for TC-2559 difumarate solution instability.

Caption: Key strategies for stabilizing TC-2559 difumarate in aqueous solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. TC 2559 difumarate | Nicotinic (α4β2) Receptors | Tocris Bioscience [tocris.com]
• 4. Stability of methylnicotinate in aqueous solution as utilized in the 'niacin patch test' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability of methylnicotinate in aqueous solution as utilized in the 'niacin patch test' - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bjcardio.co.uk [bjcardio.co.uk]

Technical Support Center: Optimizing TC-2559 Difumarate Concentration for In Vitro Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the use of TC-2559 difumarate for in vitro studies.

Frequently Asked Questions (FAQs)

Q1: What is TC-2559 difumarate and what is its primary mechanism of action?

A1: TC-2559 difumarate is a selective partial agonist for the α4β2 subtype of neuronal nicotinic acetylcholine (B1216132) receptors (nAChRs).[1][2][3][4] Its mechanism of action involves binding to and activating these receptors, which are ligand-gated ion channels, leading to a conformational change that allows the influx of cations, primarily Ca2+ and Na+, into the cell. This influx depolarizes the cell membrane and triggers downstream signaling cascades.

Q2: What is the selectivity profile of TC-2559 difumarate?

A2: TC-2559 difumarate displays high selectivity for the α4β2 nAChR subtype. It is significantly less potent at other nAChR subtypes such as α4β4, α2β4, α3β4, α3β2, and α7.[2][4] This selectivity makes it a valuable tool for isolating and studying the specific roles of α4β2 receptors in various physiological and pathological processes.

Q3: How should I prepare and store stock solutions of TC-2559 difumarate?

A3: TC-2559 difumarate is soluble in water up to 100 mM and also soluble in DMSO.[2][3] For aqueous stock solutions, it is recommended to filter-sterilize the solution.[1] Stock solutions in water can be stored at -20°C for up to one month or at -80°C for up to six months.[1] For DMSO stock solutions, short-term storage at 0-4°C (days to weeks) and long-term storage at -20°C (months to years) is recommended.[3] Always protect stock solutions from light.

Troubleshooting Guides

Issue 1: Inconsistent or No Response to TC-2559 Difumarate in Concentration-Response Assays

Possible Causes and Solutions:

• Incorrect Concentration Range: The effective concentration of TC-2559 can vary depending on the cell type and the specific α4β2 receptor stoichiometry being expressed.

  • Recommendation: Start with a broad concentration range (e.g., 10 nM to 100 µM) to determine the optimal working concentration for your specific experimental setup. The reported EC50 for α4β2 receptors is approximately 0.18 µM to 2 µM.[1][3]

• Compound Degradation: Improper storage or handling can lead to the degradation of TC-2559 difumarate.

  • Recommendation: Prepare fresh dilutions from a properly stored stock solution for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.

• Low Receptor Expression: The cell line used may not express a sufficient number of α4β2 nAChRs to elicit a measurable response.

  • Recommendation: Use a cell line known to endogenously express α4β2 receptors (e.g., SH-SY5Y) or a cell line stably transfected to express the receptor (e.g., HEK293-α4β2). Verify receptor expression using techniques like Western blotting or qPCR.

• Receptor Desensitization: Prolonged exposure to agonists can cause nAChRs to enter a desensitized, non-responsive state.

  • Recommendation: Minimize the incubation time with TC-2559 to the shortest duration necessary to observe a response. For functional assays like calcium imaging, apply the compound immediately before measurement.

Issue 2: High Background or Off-Target Effects

Possible Causes and Solutions:

• Non-Specific Binding: At high concentrations, TC-2559 may bind to other nAChR subtypes or other receptors, leading to off-target effects.

  • Recommendation: Use the lowest effective concentration of TC-2559 as determined from your concentration-response curve. To confirm that the observed effect is mediated by α4β2 receptors, use a selective α4β2 antagonist, such as dihydro-β-erythroidine (DHβE), to block the response.

• Cytotoxicity: High concentrations of TC-2559 or the solvent (e.g., DMSO) may be toxic to the cells, leading to artifacts in the assay.

  • Recommendation: Perform a cell viability assay (e.g., MTT or MTS) to determine the cytotoxic concentration of TC-2559 in your cell line. Ensure the final concentration of the solvent in the culture medium is below the toxic threshold (typically <0.5% for DMSO).

Issue 3: Solubility and Precipitation Problems

Possible Causes and Solutions:

• Precipitation in Media: Although soluble in water, TC-2559 difumarate may precipitate in complex cell culture media, especially at high concentrations or after prolonged incubation.

  • Recommendation: Visually inspect the media for any signs of precipitation after adding TC-2559. If precipitation occurs, try preparing the dilutions in a simpler buffer (e.g., HBSS) immediately before adding to the cells. Sonication may also aid in dissolution.[5]

• Incorrect Solvent: Using an inappropriate solvent for the initial stock solution can lead to solubility issues.

  • Recommendation: Prepare the primary stock solution in water or DMSO as recommended by the supplier.

Data Presentation

Table 1: In Vitro Efficacy and Selectivity of TC-2559 Difumarate

Receptor Subtype	EC50 (µM)
α4β2	0.18 - 2
α4β4	12.5
α2β4	14.0
α3β4	> 30
α3β2	> 100
α7	> 100

Data compiled from multiple sources.[2][3][4]

Experimental Protocols

Protocol 1: Concentration-Response Assay using Calcium Imaging

This protocol is designed for use with a fluorescent calcium indicator in a cell line expressing α4β2 nAChRs (e.g., HEK293-α4β2 or SH-SY5Y).

Materials:

• Cells expressing α4β2 nAChRs

• Black-walled, clear-bottom 96-well plates

• Fluo-4 AM or other suitable calcium indicator

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• TC-2559 difumarate stock solution

• Selective α4β2 antagonist (e.g., DHβE) for control wells

Procedure:

• Cell Plating: Seed cells into 96-well plates at a density that will result in a confluent monolayer on the day of the experiment.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM (e.g., 4 µM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the loading buffer to each well and incubate at 37°C for 30-60 minutes.

• Washing: Remove the loading buffer and wash the cells 2-3 times with HBSS to remove excess dye.

• Compound Addition:

  • Prepare serial dilutions of TC-2559 difumarate in HBSS at 2x the final desired concentration.

  • For antagonist control wells, pre-incubate the cells with the antagonist for 15-30 minutes before adding the agonist.

• Calcium Measurement:

  • Use a fluorescence plate reader to measure the baseline fluorescence.

  • Add the TC-2559 dilutions to the wells.

  • Immediately begin measuring the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 485 nm excitation and 525 nm emission for Fluo-4) over time.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence.

  • Normalize the data to the maximum response.

  • Plot the normalized response against the log of the TC-2559 concentration and fit the data to a four-parameter logistic equation to determine the EC50.

Protocol 2: Cell Viability (MTT) Assay

This protocol is used to assess the potential cytotoxicity of TC-2559 difumarate.

Materials:

• Cells of interest

• 96-well plates

• TC-2559 difumarate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Procedure:

• Cell Plating: Seed cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of TC-2559 difumarate in the cell culture medium.

  • Remove the old medium and add the medium containing different concentrations of TC-2559. Include a vehicle control.

  • Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add 10 µL of MTT solution to each well.

  • Incubate at 37°C for 2-4 hours, or until purple formazan (B1609692) crystals are visible.

• Solubilization:

  • Add 100 µL of solubilization solution to each well.

  • Mix thoroughly on a plate shaker to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of blank wells (media and MTT only).

  • Express the results as a percentage of the vehicle-treated control cells.

  • Plot cell viability against the TC-2559 concentration to determine the IC50 (the concentration that reduces cell viability by 50%).

Visualizations

Caption: Signaling pathway of TC-2559 difumarate.

Caption: Experimental workflow for optimizing TC-2559 concentration.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TC 2559 difumarate | Nicotinic (α4β2) Receptors | Tocris Bioscience [tocris.com]
• 3. medkoo.com [medkoo.com]
• 4. rndsystems.com [rndsystems.com]
• 5. TC 2559 difumarate | TargetMol [targetmol.com]

Troubleshooting TC-2559 difumarate delivery for in vivo research

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols for researchers utilizing TC-2559 difumarate in in vivo experiments.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the in vivo delivery of TC-2559 difumarate in a question-and-answer format.

Formulation and Solubility

Q1: My TC-2559 difumarate is not dissolving properly in my vehicle. What can I do?

A1: TC-2559 difumarate is reported to be soluble in water up to 100 mM (approximately 43.84 mg/mL)[1]. However, issues can still arise. Here are some troubleshooting steps:

• Vehicle Selection: For aqueous solutions, ensure you are using sterile, high-purity water or saline. For non-aqueous or combination vehicles, consider the following:

  • Co-solvents: A common strategy for poorly soluble compounds is to first dissolve them in a small amount of an organic solvent like DMSO and then dilute with an aqueous vehicle such as saline or PBS.[2] Be mindful of the final DMSO concentration, as it can be toxic at higher levels.[2]

• Preparation Technique:

  • Sonication: Sonication can help to break up powder aggregates and enhance dissolution.[3]

  • Gentle Heating: If the compound is heat-stable, gentle warming of the solution can aid dissolution. However, avoid excessive heat to prevent degradation.

  • Sequential Addition: When using a multi-component vehicle, dissolve the TC-2559 difumarate in the primary solvent (e.g., DMSO) first before adding other components like PEG300, Tween 80, or aqueous solutions.[2]

Q2: I'm observing precipitation of my TC-2559 difumarate solution upon injection. How can I prevent this?

A2: Precipitation upon injection is a common issue, often caused by a change in solvent environment or temperature.

• Formulation Check: Ensure your formulation is stable and not supersaturated at the intended concentration. It may be necessary to reduce the concentration or alter the vehicle composition.

• Temperature: Maintain the formulation at a consistent temperature during preparation and administration. If the compound is less soluble at lower temperatures, ensure it does not cool down before injection.

• Injection Rate: A slower injection rate can allow for better mixing with physiological fluids and may reduce the risk of precipitation at the injection site.

• Fresh Preparation: Prepare the formulation as close to the time of administration as possible to minimize the chance of precipitation over time.[2]

In Vivo Administration

Q3: What are the recommended routes of administration for TC-2559 difumarate?

A3: TC-2559 difumarate has been shown to be orally active and has also been administered via intraperitoneal (i.p.) and intravenous (i.v.) injections in preclinical studies.[4] The choice of administration route will depend on the specific research question and desired pharmacokinetic profile.

Q4: I am seeing signs of toxicity in my animals, such as weight loss or injection site reactions. What could be the cause?

A4: Toxicity can stem from the compound itself or the vehicle used.

• Vehicle Toxicity: High concentrations of certain solvents, such as DMSO, can be toxic to animals.[2] It is crucial to include a vehicle-only control group in your experiment to assess any effects of the formulation itself.[2]

• Compound Toxicity: If toxicity is observed at your current dose, consider performing a dose-response study to determine the maximum tolerated dose (MTD).

• Injection Site Reactions: These can be caused by the formulation's pH, sterility, or the injection technique. Ensure the formulation has a neutral pH and is sterile. Rotating injection sites can also help mitigate local irritation.

Q5: My in vivo results are inconsistent. What are some potential sources of variability?

A5: Inconsistent results can arise from several factors:

• Formulation Instability: If the drug precipitates over time, the actual administered dose may vary between animals. Always visually inspect the formulation for any precipitation before administration and use it immediately after preparation.[2]

• Dosing Accuracy: Ensure accurate calculation of doses based on individual animal body weights.

• Animal Handling: Stress from handling and administration procedures can impact physiological responses. Ensure all personnel are well-trained in the chosen administration technique.

Data Presentation

Table 1: Physicochemical and Solubility Data for TC-2559 Difumarate

Property	Value	Reference
Molecular Weight	438.43 g/mol	[1]
Formula	C₁₂H₁₈N₂O · 2C₄H₄O₄	[1]
Purity	≥98% (HPLC)	[1]
Solubility in Water	Soluble to 100 mM (43.84 mg/mL)	[1]
Solubility in DMSO	Slightly soluble
Solubility in Methanol (B129727)	Slightly soluble

Table 2: In Vitro Activity of TC-2559 Difumarate

Receptor Subtype	EC₅₀ (µM)	Reference
α4β2	0.18	[1]
α4β4	12.5	[1]
α2β4	14.0	[1]
α3β4	> 30	[1]
α3β2	> 100	[1]
α7	> 100	[1]

Table 3: In Vivo Pharmacokinetic Parameters of TC-2559 Difumarate

Species	Route	Dose	Cmax	Tmax	Half-life (t½)	Oral Bioavailability (%)	Reference
Rat/Mouse	Oral/IV	-	-	-	-	-

Note: While TC-2559 is described as "orally active," specific pharmacokinetic parameters from dedicated studies are not available in the reviewed literature.

Experimental Protocols

Protocol 1: Preparation and Oral Gavage Administration of TC-2559 Difumarate in Mice

This protocol is a general guideline and should be adapted based on specific experimental needs and institutional guidelines.

Materials:

• TC-2559 difumarate powder

• Vehicle (e.g., 0.5% methyl cellulose (B213188) in sterile water)

• Sterile conical tubes

• Vortex mixer

• Sonicator

• Animal scale

• Gavage needles (20-gauge, 1.5-inch with a rounded tip for mice)[5]

• Syringes

Procedure:

• Animal Preparation: Weigh each mouse to determine the correct dosing volume. A typical dosing volume is 10 mL/kg.[5]

• Formulation Preparation: a. Calculate the total amount of TC-2559 difumarate and vehicle needed for the number of animals in the study, including a slight overage. b. In a sterile conical tube, weigh the required amount of TC-2559 difumarate. c. Add the calculated volume of 0.5% methyl cellulose to the tube. d. Vortex the mixture thoroughly for 1-2 minutes. e. If the compound is not fully dissolved, sonicate the suspension until it is uniform. f. Visually inspect the formulation for any clumps or precipitation before drawing it into the syringe.

• Administration: a. Restrain the mouse by scruffing the neck to immobilize the head.[5] b. Gently insert the gavage needle into the mouth, advancing it along the upper palate towards the esophagus. The needle should pass easily without resistance.[5] c. Once the needle is in the correct position, administer the formulation smoothly. d. Gently remove the gavage needle. e. Monitor the animal for a few minutes post-administration for any signs of distress.[6]

Mandatory Visualizations

Caption: Experimental workflow for in vivo studies with TC-2559 difumarate.

Caption: Simplified signaling pathway of TC-2559 difumarate.

References

• 1. TC 2559 difumarate | Nicotinic (α4β2) Receptors | Tocris Bioscience [tocris.com]
• 2. benchchem.com [benchchem.com]
• 3. TC 2559 difumarate | TargetMol [targetmol.com]
• 4. Nicotine Activating α4β2 Nicotinic Acetylcholine Receptors to Suppress Neuroinflammation via JAK2-STAT3 Signaling Pathway in Ischemic Rats and Inflammatory Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]

Potential off-target effects of TC-2559 difumarate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of TC-2559 difumarate. This resource is intended for researchers, scientists, and drug development professionals utilizing this compound in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of TC-2559 difumarate?

TC-2559 difumarate is a subtype-selective partial agonist for the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR)[1]. It displays a higher affinity for the (α4)₂(β2)₃ stoichiometry of this receptor[1].

Q2: I'm observing unexpected effects in my neuronal cultures. What are the known off-target binding profiles for TC-2559 difumarate?

While TC-2559 difumarate is highly selective for the α4β2 nAChR, it does exhibit measurable activity at other nAChR subtypes at higher concentrations. If you are observing unexpected neuronal activity, it could be due to interactions with these other subtypes. The selectivity profile is summarized in the table below.

Q3: My experiment involves measuring long-term potentiation (LTP), and the results are unexpected after applying TC-2559. Could this be an off-target effect?

Yes, this is a documented effect. The selective activation of α4β2 nAChRs by TC-2559 has been shown to impair long-term potentiation in the dentate gyrus.[2] This effect was reversible with the selective antagonist dihydro-β-erythroidine (DHβE)[2]. This suggests that the modulation of synaptic plasticity is a direct consequence of its action on α4β2 receptors, which may be considered an "off-target" effect depending on the primary experimental goal.

Q4: I am investigating inflammatory pathways and see changes in cytokine expression. Is this a known effect of TC-2559?

TC-2559 has demonstrated anti-inflammatory properties. Specifically, it can suppress the lipopolysaccharide (LPS)-induced upregulation of CC-chemokine ligand 3 (CCL3) and interleukin-1β (IL-1β) in cultured murine macrophages.[3] This effect is mediated through the inhibition of signal transducer and activator of transcription 3 (STAT3) phosphorylation[3].

Q5: Are there any known effects of TC-2559 on neurotransmitter release?

Yes, TC-2559 has been shown to increase dopamine (B1211576) neuronal activity in the ventral tegmental area (VTA) of rat midbrain slices[1][4]. It also enhances inhibitory synaptic transmission in the spinal dorsal horn, an effect that is blocked by the α4β2 nAChR antagonist DHβE[4].

Data Presentation

Table 1: Selectivity Profile of TC-2559 Difumarate at Various nAChR Subtypes

Receptor Subtype	EC50 (µM)
α4β2	0.18[1][5]
α4β4	12.5[1][4]
α2β4	14.0[1][4]
α3β4	> 30[1][4]
α3β2	> 100[1][4]
α7	> 100[1][4]

Experimental Protocols

Protocol 1: In Vitro Selectivity Profiling using a Calcium Flux Assay

This protocol outlines a method to determine the EC50 values of TC-2559 difumarate at various nAChR subtypes using a fluorescent calcium indicator.

Materials:

• HEK293 cells stably expressing the nAChR subtype of interest

• TC-2559 difumarate

• Fluo-4 AM calcium indicator

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS)

• 96-well black-walled, clear-bottom plates

• Fluorescence plate reader

Procedure:

• Cell Plating: Seed the HEK293 cells expressing the target nAChR subtype into 96-well plates at an appropriate density and allow them to adhere overnight.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in HBSS.

  • Remove the culture medium from the cells and add the loading buffer.

  • Incubate the plate for 1 hour at 37°C.

  • Wash the cells with HBSS to remove excess dye.

• Compound Preparation: Prepare a serial dilution of TC-2559 difumarate in HBSS at 2x the final desired concentrations.

• Assay:

  • Place the 96-well plate in a fluorescence plate reader.

  • Set the excitation and emission wavelengths for Fluo-4 (e.g., 485 nm and 525 nm, respectively).

  • Record a baseline fluorescence reading.

  • Add the TC-2559 difumarate serial dilutions to the wells.

  • Immediately begin kinetic readings of fluorescence intensity for a set period.

• Data Analysis:

  • Determine the maximum change in fluorescence for each concentration.

  • Plot the change in fluorescence against the logarithm of the TC-2559 difumarate concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC50 value.

Visualizations

Caption: Workflow for In Vitro Selectivity Profiling.

Caption: TC-2559's Anti-inflammatory Signaling Pathway.

References

• 1. rndsystems.com [rndsystems.com]
• 2. The alpha4beta2 nicotinic acetylcholine receptor agonist TC-2559 impairs long-term potentiation in the dentate gyrus in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TC-2559, an α4β2 nicotinic acetylcholine receptor agonist, suppresses the expression of CCL3 and IL-1β through STAT3 inhibition in cultured murine macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: TC-2559 Difumarate &amp; Receptor Desensitization

This technical support center provides researchers, scientists, and drug development professionals with guidance on the use of TC-2559 difumarate, with a specific focus on minimizing nicotinic acetylcholine (B1216132) receptor (nAChR) desensitization during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is TC-2559 difumarate and what is its primary mechanism of action?

TC-2559 difumarate is a selective partial agonist for the α4β2 subtype of neuronal nicotinic acetylcholine receptors (nAChRs).[1][2] Its mechanism of action involves binding to and activating these receptors, leading to an influx of cations and subsequent neuronal depolarization. As a partial agonist, it produces a submaximal response compared to a full agonist like acetylcholine, even at saturating concentrations. This property can be advantageous in minimizing receptor desensitization.[3]

Q2: What is receptor desensitization and why is it a concern when using TC-2559?

Receptor desensitization is a phenomenon where a receptor's response to a ligand decreases or is lost following prolonged or repeated exposure to that ligand.[4] For nAChRs, including the α4β2 subtype, desensitization is an intrinsic property and can occur rapidly upon agonist binding.[5][6] This can be a significant issue in experimental settings as it can lead to a diminished or absent response to subsequent applications of TC-2559 or other nicotinic agonists, potentially confounding data interpretation.

Q3: How does the partial agonism of TC-2559 affect α4β2 receptor desensitization?

Partial agonists for α4β2 nAChRs are thought to induce less desensitization compared to full agonists when used at concentrations that achieve similar receptor occupancy. However, at equi-effective concentrations (concentrations that produce the same level of response), the degree of desensitization may be similar. The partial agonist nature of TC-2559 means it stabilizes a conformation of the receptor that is not fully active, which may be less prone to entering a deeply desensitized state compared to the conformation stabilized by a full agonist.

Q4: What are the typical signs of receptor desensitization in my experiments?

The primary sign of receptor desensitization is a progressive decrease in the measured response (e.g., current amplitude in patch-clamp, or fluorescence intensity in calcium imaging) upon repeated or sustained application of TC-2559 at the same concentration. This is often observed as a "rundown" of the signal over time.

Q5: How can I minimize receptor desensitization in my experiments?

Minimizing desensitization involves careful control of agonist concentration and exposure time. Key strategies include:

• Using the lowest effective concentration of TC-2559: Determine the EC50 for your specific experimental system and work at or near this concentration rather than at saturating concentrations.

• Minimizing agonist exposure time: Apply TC-2559 for the shortest duration necessary to elicit a measurable response.

• Implementing adequate washout periods: Allow sufficient time for the receptors to recover from desensitization between agonist applications. The required washout time will depend on the duration of the agonist application.[7]

Troubleshooting Guides

Issue 1: Diminishing response to repeated applications of TC-2559 in patch-clamp experiments.

• Possible Cause: Receptor desensitization due to insufficient washout between applications or prolonged exposure.

• Troubleshooting Steps:

  • Increase Washout Time: Based on kinetic studies of α4β2 receptors, recovery from desensitization is time-dependent.[5][6][7] For short applications (1-4 seconds), a washout period of at least 20 seconds is recommended.[5] For longer exposures (e.g., 30 seconds), recovery can be biphasic with time constants in the range of seconds to tens of seconds.[5] A washout period of at least 3-5 minutes is a good starting point for longer applications.

  • Reduce Agonist Concentration: If you are using a high concentration of TC-2559, try reducing it to a level closer to the EC50.

  • Shorten Application Time: Use a rapid perfusion system to apply TC-2559 for the briefest possible duration that still elicits a robust signal.

  • Monitor Cell Health: Ensure that the diminishing response is not due to a decline in cell health (e.g., rundown of the patch). Monitor access resistance and holding current throughout the experiment.

Issue 2: High variability in responses to TC-2559 in calcium imaging experiments.

• Possible Cause: Inconsistent receptor desensitization across different wells or cells.

• Troubleshooting Steps:

  • Automated and Precise Liquid Handling: Use automated liquid handling to ensure consistent timing and duration of TC-2559 application across all wells.

  • Optimize Cell Plating Density: Ensure a consistent cell density across wells, as this can affect the local concentration of the agonist and the degree of paracrine signaling.

  • Pre-incubation with Antagonist Control: In a subset of wells, pre-incubate with a selective α4β2 antagonist (e.g., dihydro-β-erythroidine, DHβE) to confirm that the observed calcium signal is specifically mediated by these receptors.

  • Single-Cell Analysis: If possible, perform single-cell analysis to identify and exclude non-responding cells or cells with atypical response profiles from the population average.

  • Include a Positive Control: Use a known full agonist for α4β2 receptors (e.g., nicotine) at a concentration that induces a reliable but transient response to ensure the cells are responsive.

Data Presentation

Table 1: Pharmacological Profile of TC-2559 Difumarate at Nicotinic Acetylcholine Receptor Subtypes

Receptor Subtype	EC50 (µM)	Agonist Type
α4β2	0.18	Partial Agonist
α2β4	14.0	Partial Agonist
α4β4	12.5	Partial Agonist
α3β4	>30	Weak Partial Agonist
α3β2	>100	Very Weak/Inactive
α7	>100	Very Weak/Inactive

Data compiled from publicly available sources.[1][8][9]

Table 2: General Kinetic Parameters of Desensitization and Recovery for α4β2 nAChRs (with Nicotine/Acetylcholine)

Process	Agonist	Duration of Application	Time Constant(s)	Reference
Onset of Desensitization	Nicotine (0.1 µM)	1-4 s	τ_fast ≈ 70 ms, τ_slow ≈ 700 ms	[5][6]
Onset of Desensitization	Acetylcholine (1 mM)	1-4 s	τ_fast ≈ 70 ms, τ_slow ≈ 700 ms	[5][6]
Recovery from Desensitization	Nicotine (0.1 µM)	30 s	τ_fast ≈ 8.3 s, τ_slow ≈ 54.3 s	[5]
Recovery from Desensitization	Acetylcholine (1 mM)	30 s	τ_fast ≈ 3.5 s, τ_slow ≈ 20.4 s	[5]

Experimental Protocols

Protocol 1: Minimizing Desensitization in Whole-Cell Patch-Clamp Recordings

• Cell Culture: Culture cells expressing α4β2 nAChRs to an appropriate confluency for patch-clamp experiments.

• Electrophysiology Setup:

  • Use a rapid perfusion system to allow for fast solution exchange.

  • Prepare external and internal solutions as required for recording nicotinic currents.

• TC-2559 Application:

  • Prepare a stock solution of TC-2559 difumarate in water or an appropriate solvent. Dilute to the final working concentration (ideally around the EC50) in the external recording solution immediately before use.

  • Apply TC-2559 for a short duration (e.g., 1-2 seconds) to elicit an inward current.

• Washout and Recovery:

  • Immediately following application, switch the perfusion back to the control external solution.

  • Allow for a washout period of at least 20 seconds for short applications. For longer or repeated applications, a washout of 3-5 minutes is recommended to ensure full recovery.

• Data Acquisition:

  • Record the current response to repeated applications of TC-2559, ensuring that the peak amplitude remains consistent between applications. A stable baseline and consistent response amplitude indicate minimal desensitization.

Protocol 2: Assessing Receptor Desensitization using Calcium Imaging

• Cell Preparation:

  • Plate cells expressing α4β2 nAChRs in a multi-well plate suitable for fluorescence imaging.

  • Load cells with a calcium indicator dye (e.g., Fluo-4 AM) according to the manufacturer's protocol.

• Experimental Setup:

  • Use a fluorescence plate reader or microscope with automated liquid handling capabilities.

• Desensitization Protocol:

  • Establish a baseline fluorescence reading.

  • Apply a "conditioning" pulse of TC-2559 at a concentration known to induce desensitization (e.g., 10x EC50) for a defined period (e.g., 30-60 seconds).

  • Wash out the conditioning pulse with control buffer. The efficiency of the washout is critical.

  • At various time points after the washout (e.g., 30s, 1min, 2min, 5min), apply a "test" pulse of TC-2559 at the EC50 concentration for a short duration (e.g., 5 seconds) and measure the peak fluorescence response.

• Data Analysis:

  • Normalize the peak response of each test pulse to the response of a control well that did not receive the conditioning pulse.

  • Plot the normalized response as a function of the recovery time to determine the time course of recovery from desensitization.

Mandatory Visualizations

Caption: Signaling pathway of TC-2559 difumarate at the α4β2 nAChR.

Caption: Workflow for minimizing desensitization in patch-clamp.

Caption: Troubleshooting logic for a diminishing response to TC-2559.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medkoo.com [medkoo.com]
• 4. Desensitization of the nicotinic acetylcholine receptor: Molecular mechanisms and effect of modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetics of desensitization and recovery from desensitization for human α4β2-nicotinic acetylcholine receptors stably expressed in SH-EP1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetics of desensitization and recovery from desensitization for human alpha4beta2-nicotinic acetylcholine receptors stably expressed in SH-EP1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dependence of nicotinic acetylcholine receptor recovery from desensitization on the duration of agonist exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. TC 2559 difumarate | Nicotinic (α4β2) Receptors | Tocris Bioscience [tocris.com]
• 9. rndsystems.com [rndsystems.com]

TC-2559 difumarate shelf life and long-term stability

This technical support center provides essential information regarding the shelf life and long-term stability of TC-2559 difumarate for researchers, scientists, and drug development professionals. The following sections offer troubleshooting guidance and frequently asked questions to ensure the integrity of your experiments.

Summary of Storage Conditions and Shelf Life

The stability of TC-2559 difumarate is highly dependent on the storage conditions. Data from various suppliers indicate that the shelf life can vary. Below is a summary of the recommended storage conditions for the solid compound and its solutions.

Table 1: Recommended Storage Conditions and Shelf Life for Solid TC-2559 Difumarate

Supplier/Source	Storage Temperature	Shelf Life	Special Instructions
MedchemExpress	4°C	Not specified	Sealed storage, away from moisture.[1][2]
R&D Systems	Room Temperature	Not specified	Desiccate.
TargetMol	-20°C	3 years	Shipping with blue ice/Shipping at ambient temperature.[3]
MedKoo Biosciences	0 - 4°C (short term), -20°C (long term)	>3 years (if stored properly)	Dry, dark.[4]
Cayman Chemical	-20°C	≥ 4 years	---
Xcess Biosciences	-20°C	≥12 months	Dry, dark.

Table 2: Recommended Storage Conditions and Shelf Life for TC-2559 Difumarate in Solution

Supplier/Source	Solvent	Storage Temperature	Shelf Life	Special Instructions
MedchemExpress	Not specified	-80°C	6 months	Sealed storage, away from moisture.[1][5]
MedchemExpress	Not specified	-20°C	1 month	Sealed storage, away from moisture.[1][5]
TargetMol	Not specified	-80°C	1 year	---
MedKoo Biosciences	DMSO	0 - 4°C (short term), -20°C (long term)	Not specified	---
Xcess Biosciences	Not specified	0 - 4°C	1 month	---

Experimental Protocols

While specific, validated stability-indicating methods for TC-2559 difumarate are not publicly available, a general approach for assessing the stability of the compound can be adapted from standard pharmaceutical practices.

General Protocol for Assessing the Stability of TC-2559 Difumarate

• Initial Characterization:

  • Obtain a certificate of analysis (CoA) for the batch of TC-2559 difumarate.

  • Perform initial analysis using High-Performance Liquid Chromatography (HPLC) with a UV detector to determine the initial purity and establish a chromatographic profile. A common mobile phase for similar compounds might consist of an acetonitrile (B52724) and water gradient with a C18 column.

  • Characterize the compound using techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its identity.

• Long-Term Stability Study:

  • Store aliquots of the solid compound under the recommended long-term storage condition (e.g., -20°C, desiccated, protected from light).

  • At predetermined time points (e.g., 3, 6, 12, 24, and 36 months), analyze an aliquot for purity by HPLC.

  • Compare the chromatograms to the initial profile to identify any new peaks that may indicate degradation products.

  • Assess any changes in physical appearance (color, crystallinity).

• Accelerated Stability Study:

  • To predict long-term stability, expose the compound to elevated temperature and humidity (e.g., 40°C / 75% relative humidity) for a shorter period (e.g., 3 or 6 months).

  • Analyze samples at intermediate time points and at the end of the study using HPLC.

• Solution Stability:

  • Prepare solutions of TC-2559 difumarate in relevant solvents (e.g., water, DMSO, saline).[4]

  • Store the solutions at various temperatures (e.g., room temperature, 4°C, -20°C, -80°C).

  • Analyze the solutions by HPLC at different time points to determine the rate of degradation. MedchemExpress suggests that for aqueous stock solutions, it is advisable to dilute to the working solution, then filter and sterilize with a 0.22 μm filter before use.[1]

Troubleshooting and FAQs

Q1: I observe a change in the color of my solid TC-2559 difumarate over time. What should I do?

A change in color can be an indication of degradation. It is crucial to re-assess the purity of the compound using a suitable analytical method like HPLC. If new impurity peaks are detected or the peak area of the main compound has significantly decreased, the compound may no longer be suitable for your experiments. Storing the compound in a dark, dry, and cold environment as recommended can help minimize degradation.[4]

Q2: My experimental results are inconsistent. Could the stability of TC-2559 difumarate be a factor?

Inconsistent results can arise from the degradation of your compound. This is particularly relevant if you are using a stock solution that has been stored for an extended period or has undergone multiple freeze-thaw cycles. It is recommended to prepare fresh stock solutions regularly and aliquot them to avoid repeated freezing and thawing.[5] If you suspect degradation, you should re-qualify your compound by HPLC.

Q3: What are the likely degradation pathways for TC-2559 difumarate?

TC-2559 contains a pyridinyl ether and a secondary amine, which can be susceptible to degradation. Potential degradation pathways for pyridinyl compounds can include oxidation of the pyridine (B92270) ring and hydrolysis of the ether linkage, especially under harsh acidic or basic conditions. Amines can be prone to oxidation.[6] Without specific studies on TC-2559 difumarate, these are general potential pathways.

Q4: How should I handle TC-2559 difumarate to ensure its stability?

To maintain the stability of TC-2559 difumarate, it is recommended to:

• Store the solid compound in a tightly sealed container, protected from light and moisture, at the recommended temperature (preferably -20°C for long-term storage).[3][4]

• For solutions, use high-purity solvents and store them in tightly capped vials at low temperatures (-20°C or -80°C).[1][5]

• Aliquot stock solutions to minimize freeze-thaw cycles.[5]

Q5: Is TC-2559 difumarate soluble in aqueous solutions?

Yes, TC-2559 difumarate is soluble in water. MedchemExpress suggests a solubility of up to 43.84 mg/mL in water, though sonication and warming may be necessary.[1] R&D Systems also indicates solubility up to 100 mM in water.

Visualizing Stability and Experimental Workflows

Factors Affecting TC-2559 Difumarate Stability

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. TC 2559 difumarate | TargetMol [targetmol.com]
• 4. medkoo.com [medkoo.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. inis.iaea.org [inis.iaea.org]

Technical Support Center: Filtering TC-2559 Difumarate Solutions

For researchers, scientists, and drug development professionals utilizing TC-2559 difumarate in biological assays, proper solution preparation and filtration are critical for obtaining accurate and reproducible results. This guide provides troubleshooting advice and answers to frequently asked questions to address common challenges encountered during the filtration of TC-2559 difumarate solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving TC-2559 difumarate for biological assays?

A1: TC-2559 difumarate is soluble in water up to 100 mM.[1] For most in vitro biological assays, sterile water or aqueous buffer solutions are the recommended solvents. One supplier suggests that if water is used as the solvent for a stock solution, it should be filtered and sterilized through a 0.22 μm filter before use.

Q2: Why is it necessary to filter TC-2559 difumarate solutions before use in biological assays?

A2: Filtering solutions for biological assays is a critical step to:

• Sterilize the solution: Removal of microbial contaminants is essential to prevent interference with cell-based assays and to maintain aseptic conditions. A 0.22 μm pore size filter is typically used for sterilization.

• Remove particulate matter: Undissolved particles or precipitates can interfere with automated liquid handling systems, clog sensitive equipment, and affect the accuracy of assay results.

Q3: What type of filter membrane is recommended for filtering aqueous TC-2559 difumarate solutions?

A3: For aqueous solutions of small molecules like TC-2559 difumarate, it is crucial to use a hydrophilic filter membrane with low analyte binding properties to maximize recovery. The recommended membrane types are:

• Polyvinylidene difluoride (PVDF): Known for its very low protein and small molecule binding.[2]

• Polyethersulfone (PES): Offers low protein binding and high flow rates.

It is advisable to avoid nylon membranes as they can exhibit higher binding to small molecules, potentially reducing the effective concentration of your compound.

Troubleshooting Guide

Issue 1: Precipitation of TC-2559 difumarate during or after filtration.

Possible Causes:

• pH of the solution: The solubility of fumarate (B1241708) salts of amine-containing compounds can be highly pH-dependent. Perphenazine, another amine-containing drug, shows that its fumarate salts have improved solubility, but the overall solubility is still strongly pH-dependent.[3] A shift in pH during solution preparation or the use of an inappropriate buffer can lead to precipitation. The solubility of fumaric acid and its salts increases with pH.[4][5]

• Concentration exceeding solubility limit: The concentration of TC-2559 difumarate in the final buffered solution may have exceeded its solubility limit under those specific conditions.

• Temperature changes: A decrease in temperature can reduce the solubility of the compound, leading to precipitation.

• Interaction with buffer components: Certain buffer salts may interact with the difumarate salt, leading to the formation of a less soluble complex.

Solutions:

• Optimize pH: Ensure the pH of your final solution is within a range that maintains the solubility of TC-2559 difumarate. Since TC-2559 is a basic compound, a slightly acidic to neutral pH is generally recommended for its fumarate salt.

• Verify Concentration: Double-check your calculations to ensure the final concentration is below the known solubility limit in the chosen solvent and buffer system.

• Maintain Constant Temperature: Prepare and filter your solutions at a constant, controlled temperature.

• Buffer Selection: If precipitation persists, consider using a different buffer system. It's recommended to test the solubility of TC-2559 difumarate in small volumes of different buffers before preparing a large batch.

• Pre-wet the Filter: Pre-wetting the filter with the solvent used to dissolve the compound can help prevent immediate precipitation upon contact with the membrane.

Issue 2: Lower than expected biological activity after filtration.

Possible Causes:

• Analyte binding to the filter membrane: A significant amount of TC-2559 difumarate may be adsorbing to the filter membrane, thereby reducing the concentration of the compound in the filtrate. This is a known issue, and the extent of binding can vary between different membrane types and even between different manufacturers of the same membrane type.

• Incomplete dissolution: The compound may not have been fully dissolved before filtration, and the undissolved particles were removed by the filter.

Solutions:

• Select a Low-Binding Filter: Use a syringe filter with a hydrophilic PVDF or PES membrane, which are known for their low analyte binding characteristics.

• Saturate the Filter: Before collecting the final filtrate for your assay, pass a small initial volume of the TC-2559 difumarate solution through the filter and discard it. This helps to saturate the non-specific binding sites on the membrane, ensuring that the subsequently collected filtrate has a concentration closer to the intended value.

• Ensure Complete Dissolution: Visually confirm that the TC-2559 difumarate is fully dissolved before filtration. Gentle warming or sonication can aid in dissolution, but ensure that the compound is stable under these conditions.

• Quantify Post-Filtration Concentration: If the problem persists, it is advisable to measure the concentration of TC-2559 difumarate in the filtrate using an appropriate analytical method, such as HPLC, to determine the extent of compound loss.

Data on Small Molecule Recovery with Different Filter Membranes

The choice of filter membrane can significantly impact the recovery of small molecules. The following table summarizes general findings on analyte binding for different membrane types.

Membrane Type	Analyte Binding Characteristics	Typical Recovery of Small Molecules
PVDF (Hydrophilic)	Very low protein and small molecule binding.[2]	High (>95%)
PES (Polyethersulfone)	Low protein and small molecule binding, high flow rate.	High (>95%)
Nylon	Can exhibit significant binding to acidic compounds and other small molecules.	Variable, can be significantly lower (<90%) depending on the analyte.
PTFE (Hydrophilic)	Low analyte binding.	High (>95%)

Note: Recovery rates can be analyte-dependent. It is always recommended to validate the filtration process for your specific compound and assay.

Experimental Protocols

Protocol 1: Preparation and Sterile Filtration of an Aqueous TC-2559 Difumarate Stock Solution

• Materials:

  • TC-2559 difumarate powder

  • Sterile, high-purity water or desired aqueous buffer

  • Sterile conical tubes or vials

  • Calibrated balance

  • Vortex mixer and/or sonicator

  • Sterile syringe (appropriate volume for your solution)

  • Sterile syringe filter with a 0.22 μm hydrophilic PVDF or PES membrane

• Procedure:

  • In a sterile environment (e.g., a laminar flow hood), weigh the required amount of TC-2559 difumarate powder.

  • Add the desired volume of sterile water or buffer to the vial containing the powder to achieve the target concentration.

  • Cap the vial and vortex thoroughly until the powder is completely dissolved. If necessary, use a sonicator for a short period to aid dissolution. Visually inspect the solution to ensure there are no visible particles.

  • Draw the solution into the sterile syringe.

  • Aseptically attach the sterile 0.22 μm syringe filter to the syringe.

  • To saturate the filter membrane, pass approximately 10-20% of the solution through the filter into a waste container.

  • Filter the remaining solution into a sterile collection tube or vial.

  • Label the vial with the compound name, concentration, solvent, and date of preparation.

  • Store the filtered stock solution at the recommended temperature (typically -20°C or -80°C for long-term storage).

Visualizations

Caption: Troubleshooting workflow for filtering TC-2559 difumarate solutions.

Caption: Simplified signaling pathway of α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR) activation by TC-2559.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. PVDF vs. Nylon Syringe Filters: Which Should You Use? [hplcvials.com]
• 3. Perphenazine–fumaric acid salts with improved solubility: preparation, physico-chemical characterization and in vitro dissolution - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pure.ul.ie [pure.ul.ie]

Reference Data & Comparative Studies

A Comparative Guide to TC-2559 Difumarate and Nicotine for Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of TC-2559 difumarate and nicotine (B1678760), two critical tool compounds in neuroscience research targeting nicotinic acetylcholine (B1216132) receptors (nAChRs). By presenting key experimental data, detailed protocols, and pathway visualizations, this document aims to assist researchers in selecting the appropriate compound for their specific experimental needs.

Introduction

Nicotine, the primary psychoactive component of tobacco, is a well-characterized agonist of nAChRs.[1][2] Its broad activity across various nAChR subtypes has made it a cornerstone for studying cholinergic systems, addiction, and cognition.[1][3][4][5] However, this lack of selectivity can complicate the interpretation of experimental results. TC-2559 difumarate is a more recent compound developed as a selective partial agonist for the α4β2 nAChR subtype, which is highly implicated in cognitive processes and the rewarding effects of nicotine.[6] This enhanced selectivity makes TC-2559 a valuable tool for dissecting the specific roles of α4β2 receptors in neural circuits and behavior.

Comparative Analysis: TC-2559 Difumarate vs. Nicotine

The following sections provide a detailed comparison of the pharmacological and functional properties of TC-2559 and nicotine, with quantitative data summarized in tables for clarity.

Receptor Binding Affinity and Functional Potency

A key differentiator between TC-2559 and nicotine is their selectivity profile across the diverse family of nAChR subtypes. TC-2559 exhibits marked selectivity for the α4β2 subtype, whereas nicotine is a less selective agonist.

Table 1: Comparative Functional Potency (EC₅₀) of TC-2559 and Nicotine at Human nAChR Subtypes

nAChR Subtype	TC-2559 EC₅₀ (µM)	Nicotine EC₅₀ (µM)	Reference
α4β2	0.18	1.0 ± 0.2	[7]
α2β4	14.0	-
α4β4	12.5	-
α3β4	> 30	42.4 ± 2.2	[7]
α3β2	> 100	-
α6/β2β3	-	0.7 ± 0.1	[7]
α7	> 100	54.5 ± 10.6	[7]

EC₅₀ values represent the concentration of the agonist that produces 50% of the maximal response. A lower EC₅₀ indicates higher potency. Data for TC-2559 is primarily from studies on recombinant human nAChRs. Nicotine data is from a comparative study on various nAChR subtypes.

Table 2: Comparative Binding Affinity (Kᵢ) of Nicotine at Human nAChR Subtypes

nAChR Subtype	Nicotine Kᵢ (nM)	Reference
α4β2	1	[3][8]
α3β4	-
α7	4000	[8]

Kᵢ (inhibition constant) represents the concentration of a ligand that will bind to 50% of the receptors in the absence of the radioligand. A lower Kᵢ value indicates a higher binding affinity. Direct comparative Kᵢ values for TC-2559 across multiple subtypes are not as readily available in the literature.

Neurochemical Effects: Dopamine (B1211576) Release

The rewarding and reinforcing properties of nicotinic agonists are largely attributed to their ability to stimulate dopamine release in brain regions like the nucleus accumbens. Both nicotine and TC-2559 have been shown to increase the firing of dopaminergic neurons in the ventral tegmental area (VTA).

While direct comparative studies are limited, individual studies show that systemic administration of nicotine (0.1-0.3 mg/kg, s.c.) can increase dopamine release in the VTA to approximately 145% of baseline.[9] Local application of nicotine in the nucleus accumbens also produces a dose-dependent increase in dopamine release.[10] TC-2559 has been demonstrated to increase the firing and bursting activities of VTA dopaminergic neurons, an effect mediated by α4β2-like receptors.

Behavioral and Cognitive Effects

Both compounds have been investigated for their impact on cognition, with nicotine being known to enhance performance on various attention and memory tasks.[4][5][11] TC-2559 has also shown pro-cognitive effects, for instance, by attenuating scopolamine-induced cognitive deficits in passive avoidance tasks. A notable difference is that TC-2559 has been reported to produce these cognitive enhancements without the locomotor stimulant effects often associated with nicotine, suggesting a more favorable therapeutic profile.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are protocols for key experiments used to characterize and compare nicotinic agonists.

Radioligand Binding Assay for nAChR Affinity

This protocol is used to determine the binding affinity (Kᵢ) of a test compound (e.g., TC-2559 or nicotine) for a specific nAChR subtype.

Objective: To quantify the affinity of a test compound for a specific nAChR subtype by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Brain tissue homogenate or cells expressing the nAChR subtype of interest.

• Radioligand specific for the receptor subtype (e.g., [³H]cytisine for α4β2, [¹²⁵I]α-bungarotoxin for α7).[12]

• Test compound (unlabeled TC-2559 or nicotine).

• Assay buffer (e.g., 50 mM Tris, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4).[13]

• 96-well filter plates and a cell harvester.

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize tissue or cells in a cold lysis buffer and centrifuge to pellet the membranes. Resuspend the pellet in fresh buffer and repeat the centrifugation. Finally, resuspend the pellet in a buffer containing a cryoprotectant for storage.

• Assay Setup: In a 96-well plate, add the membrane preparation, a fixed concentration of the radioligand, and varying concentrations of the unlabeled test compound.

• Incubation: Incubate the plates at a specific temperature (e.g., 30°C) for a set time (e.g., 60 minutes) to allow binding to reach equilibrium.[13]

• Filtration: Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters, which traps the receptor-bound radioligand. Wash the filters with ice-cold buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Use non-linear regression to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific radioligand binding). Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + ([L]/Kₑ)) where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

In Vivo Microdialysis for Dopamine Release

This protocol measures the extracellular levels of dopamine in a specific brain region of a freely moving animal in response to drug administration.

Objective: To measure changes in dopamine concentration in the nucleus accumbens following systemic administration of TC-2559 or nicotine.

Materials:

• Stereotaxic apparatus for surgery.

• Microdialysis probes.

• A syringe pump for perfusion.

• Artificial cerebrospinal fluid (aCSF) for perfusion.

• An automated fraction collector.

• HPLC system with electrochemical detection (HPLC-ECD).[14][15]

• Experimental animals (e.g., rats).

Procedure:

• Surgical Implantation: Anesthetize the animal and use a stereotaxic frame to surgically implant a guide cannula targeting the nucleus accumbens. Allow the animal to recover for several days.

• Probe Insertion and Perfusion: On the day of the experiment, insert the microdialysis probe through the guide cannula. Perfuse the probe with aCSF at a slow, constant flow rate (e.g., 1-2 µL/min).[14][16]

• Baseline Collection: Allow the system to stabilize for 1-2 hours. Collect several baseline dialysate samples (e.g., every 20 minutes) into vials containing an antioxidant to prevent dopamine degradation.[14]

• Drug Administration: Administer TC-2559 or nicotine (e.g., via subcutaneous injection).

• Post-Drug Sample Collection: Continue to collect dialysate samples for several hours after drug administration.

• Dopamine Analysis: Analyze the dopamine concentration in the dialysate samples using HPLC-ECD.

• Data Analysis: Express the dopamine concentration in each post-drug sample as a percentage of the average baseline concentration. Plot these percentages over time to visualize the drug's effect on dopamine release.

Novel Object Recognition (NOR) Test for Cognitive Function

The NOR test assesses recognition memory in rodents, based on their innate tendency to explore novel objects more than familiar ones.

Objective: To evaluate the effects of TC-2559 or nicotine on recognition memory.

Materials:

• An open-field arena.

• Two sets of identical objects (e.g., two identical cubes, two identical cylinders). The objects should be heavy enough that the animal cannot move them.

• Video tracking software.

Procedure:

• Habituation: On the first day, allow each animal to freely explore the empty arena for a set period (e.g., 5-10 minutes) to acclimate them to the environment.[17]

• Training (Familiarization) Phase: On the second day, place two identical objects in the arena. Administer the test compound (TC-2559, nicotine, or vehicle) at a predetermined time before this phase. Place the animal in the arena and allow it to explore the objects for a set duration (e.g., 5-10 minutes).[17]

• Retention Interval: Return the animal to its home cage for a specific retention interval (e.g., 1 hour or 24 hours).

• Testing Phase: After the retention interval, place the animal back in the arena where one of the familiar objects has been replaced with a novel object. Record the time the animal spends exploring the familiar object versus the novel object for a set period (e.g., 5 minutes).

• Data Analysis: Calculate a discrimination index (DI) using the formula: DI = (Time exploring novel object - Time exploring familiar object) / (Total time exploring both objects). A higher positive DI indicates better recognition memory.

Visualizing Pathways and Workflows

To better understand the mechanisms and experimental processes discussed, the following diagrams are provided.

Caption: Agonist binding to α4β2 nAChRs leads to cation influx and downstream signaling.

Caption: Workflow for an in vivo microdialysis experiment to measure dopamine release.

Caption: Logical framework for comparing TC-2559 and nicotine in neuroscience research.

Conclusion

TC-2559 difumarate and nicotine are both valuable agonists for the study of nicotinic acetylcholine receptors, but they offer distinct advantages for different research questions.

• Nicotine remains an essential tool for studying the broad effects of nAChR activation and is the gold standard for models of tobacco addiction. Its non-selective nature allows for the investigation of the integrated response of the entire cholinergic system.

• TC-2559 difumarate , with its high selectivity for the α4β2 subtype, is a superior choice for studies aiming to isolate the specific functions of this receptor population. Its profile as a partial agonist may also offer a model for therapeutic agents with a reduced side-effect profile. The separation of its pro-cognitive effects from locomotor stimulation makes it particularly interesting for research into cognitive enhancers.

The choice between these two compounds will ultimately depend on the specific hypothesis being tested. For researchers aiming to delineate the precise role of α4β2 receptors in a given neural circuit or behavior, TC-2559 offers a level of specificity that nicotine cannot. For studies requiring a broad activation of nAChRs to model the effects of tobacco use, nicotine remains the compound of choice.

References

• 1. Nicotine-induced Upregulation of Nicotinic Receptors: Underlying Mechanisms and Relevance to Nicotine Addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nicotine infused into the nucleus accumbens increases synaptic dopamine as measured by in vivo microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nicotine - Wikipedia [en.wikipedia.org]
• 4. Cognitive Effects of Nicotine: Genetic Moderators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Nicotinic acetylcholine receptors: conventional and unconventional ligands and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Differentiating the Neuropharmacological Properties of Nicotinic Acetylcholine Receptor-Activating Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural model of nicotinic acetylcholine receptor isotypes bound to acetylcholine and nicotine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of acute and chronic nicotine on somatodendritic dopamine release of the rat ventral tegmental area: in vivo microdialysis study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Presynaptic nicotinic modulation of dopamine release in the three ascending pathways studied by in vivo microdialysis: comparison of naive and chronic nicotine-treated rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cognitive effects of nicotine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Radioligand binding characterization of neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. giffordbioscience.com [giffordbioscience.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Novel Object Recognition Test for the Investigation of Learning and Memory in Mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of TC-2559 Difumarate and A-85380 in Activating α4β2 Nicotinic Acetylcholine Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two prominent research compounds, TC-2559 difumarate and A-85380, focusing on their activity as agonists at the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR). The α4β2 nAChR is the most abundant nicotinic receptor subtype in the brain and a key target for therapeutic development in areas such as nicotine (B1678760) addiction, pain, and neurodegenerative diseases. Understanding the nuanced pharmacological profiles of ligands like TC-2559 and A-85380 is crucial for advancing research in these fields.

Overview of Compounds

TC-2559 difumarate is recognized as a subtype-selective partial agonist for α4β2 nAChRs. It exhibits a notable preference for the (α4)₂(β2)₃ stoichiometry of the receptor.[1]

A-85380 is a potent agonist at α4β2 nAChRs, often described as a full agonist in functional assays.[2][3] It has been widely used as a pharmacological tool for investigating the role of α4β2 receptors in various physiological processes.[2][3] Radiolabeled forms of A-85380 are also utilized in positron emission tomography (PET) imaging to study receptor density in the brain.[4]

Quantitative Comparison of In Vitro Pharmacology

The following tables summarize the key pharmacological parameters for TC-2559 difumarate and A-85380, compiled from various studies. It is important to note that experimental values can vary depending on the expression system and assay conditions.

Table 1: Potency (EC₅₀) at α4β2 nAChRs

Compound	EC₅₀ (µM)	Expression System / Assay	Reference
TC-2559 difumarate	0.18	Human α4β2 in mammalian cells (FLIPR)	[5]
0.34	(α4)₃(β2)₂ nAChRs	[6]
0.54	(α4)₂(β2)₃ nAChRs	[6]
A-85380	~0.023 (as 5I-A-85380)	Receptors with wild-type β2	[7]

FLIPR: Fluorescent Imaging Plate Reader

Table 2: Efficacy at α4β2 nAChRs

Compound	Efficacy	Notes	Reference
TC-2559 difumarate	Partial Agonist	33% efficacy compared to a full agonist in one study.[8] More efficacious at (α4)₂(β2)₃ than at (α4)₃(β2)₂ stoichiometry.[9]	[8][9]
A-85380	Full Agonist	Considered a full agonist in functional in vitro cation flux assays.[2][3] 5I-A-85380 shows a maximal response larger than acetylcholine.[7]	[2][3][7]

Table 3: Selectivity Profile against other nAChR Subtypes

Compound	Selectivity Profile (EC₅₀ in µM)	Reference
TC-2559 difumarate	α4β2 (0.18), α4β4 (12.5), α2β4 (14.0), α3β4 (>30), α3β2 (>100), α7 (>100)
A-85380	Selective for α4β2 over α7 and α1β1δγ nAChRs.	[2][3]

Differential Activation of α4β2 Receptor Stoichiometries

The α4β2 nAChR can assemble into two primary stoichiometries with distinct pharmacological properties: a high-sensitivity (HS) (α4)₂(β2)₃ isoform and a low-sensitivity (LS) (α4)₃(β2)₂ isoform.[1][9][10]

• A-85380 , much like acetylcholine, exhibits biphasic concentration-response curves, indicating its activity at both high and low-affinity sites, corresponding to the different stoichiometries.[1]

• TC-2559 , in contrast, typically produces monophasic concentration-response curves, suggesting it is a selective agonist for the (α4)₂(β2)₃ (high-sensitivity) stoichiometry.[1][9] The maximal effect of TC-2559 is significantly enhanced in cells manipulated to express a greater proportion of the (α4)₂(β2)₃ receptor form.[1]

Signaling and Experimental Workflow

The following diagrams illustrate the general signaling pathway of α4β2 nAChR activation and a typical workflow for characterizing agonists like TC-2559 and A-85380.

Caption: Agonist activation of the α4β2 nAChR pathway.

References

• 1. 5-I A-85380 and TC-2559 differentially activate heterologously expressed alpha4beta2 nicotinic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A‐85380: A Pharmacological Probe for the Preclinical and Clinical Investigation of the α4β2 Neuronal Nicotinic Acetylcholine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A-85380: a pharmacological probe for the preclinical and clinical investigation of the alphabeta neuronal nicotinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantification of α4β2* nicotinic receptors in the rat brain with microPET® and 2-[18F]F-A-85380 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Assessing potentiation of the (α4)3(β2)2 nicotinic acetylcholine receptor by the allosteric agonist CMPI - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Photoaffinity Labeling the Agonist Binding Domain of α4β4 and α4β2 Neuronal Nicotinic Acetylcholine Receptors with [125I]Epibatidine and 5[125I]A-85380 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The nicotinic alpha 4 beta 2 receptor selective agonist, TC-2559, increases dopamine neuronal activity in the ventral tegmental area of rat midbrain slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. alpha4beta2 nicotinic receptors with high and low acetylcholine sensitivity: pharmacology, stoichiometry, and sensitivity to long-term exposure to nicotine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Distinctive single-channel properties of α4β2-nicotinic acetylcholine receptor isoforms - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Alternatives for α4β2 Nicotinic Acetylcholine Receptor Activation

For researchers and drug development professionals investigating the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR), identifying the appropriate agonist is critical. While TC-2559 difumarate is a known selective partial agonist, a variety of alternative compounds exist, each with a unique pharmacological profile.[1] This guide provides an objective comparison of key alternatives, supported by experimental data, to assist in the selection of the most suitable compound for specific research applications. The α4β2 nAChR is a primary target for therapeutic development in areas such as nicotine (B1678760) addiction, cognitive dysfunction, and certain neurological disorders.[2][3]

Comparative Analysis of α4β2 nAChR Agonists

The following compounds represent viable alternatives to TC-2559, ranging from partial to full agonists, with varying degrees of selectivity and potency. Their performance is summarized below, with key quantitative data presented for direct comparison.

Varenicline Varenicline is a high-affinity partial agonist at the α4β2 nAChR, widely known for its use as a smoking cessation aid.[4] Its mechanism involves partially stimulating the receptor to reduce withdrawal symptoms while simultaneously acting as a functional antagonist in the presence of nicotine, thereby blocking its reinforcing effects.[5][6] It binds with subnanomolar affinity to α4β2 nAChRs and has been shown to be a partial agonist with approximately 45% of nicotine's maximal efficacy at this subtype.[4]

Pozanicline (ABT-089) Pozanicline is a selective partial agonist for α4β2 nAChRs that has been investigated for its nootropic and neuroprotective effects, particularly in the context of ADHD.[7][8][9] It demonstrates high affinity for α4β2 receptors with a reported Ki of 16-17 nM and shows selectivity over other subtypes like α7.[7][10]

A-85380 and 5-Iodo-A-85380 A-85380 is a potent and selective α4β2 nAChR agonist that serves as a valuable pharmacological tool.[11] It is a full agonist in in vitro functional assays.[12] Its radioiodinated analog, 5-Iodo-A-85380 (5IA), is a highly selective ligand for α4β2* nAChRs, making it an excellent tool for in vitro and in vivo imaging studies.[13] 5IA acts as a full agonist on high-sensitivity α4(2)β2(3) nAChRs and a partial agonist on low-sensitivity α4(3)β2(2) stoichiometries.[13]

SIB-1508Y (Altinicline) SIB-1508Y is a subtype-selective nAChR agonist that has shown promise in models of Parkinson's disease and cognitive dysfunction.[14][15] It effectively stimulates dopamine (B1211576) release from key brain regions, an effect mediated by nAChRs.[14]

Quantitative Data Summary

The following tables summarize the binding affinity (Ki) and functional potency/efficacy (EC50/Emax) for the selected α4β2 nAChR agonists. These values are compiled from various studies and methodologies, which should be considered when making direct comparisons.

Table 1: Binding Affinity (Ki) at nAChR Subtypes

Compound	α4β2 Ki (nM)	α7 Ki (nM)	α1β1δγ (Muscle) Ki (nM)	Selectivity (α7/α4β2)	Selectivity (Muscle/α4β2)
Varenicline	0.4[16]	125[16]	>2100[16]	~313x	>5250x
Pozanicline (ABT-089)	16.7[7][10]	>10,000[10]	-	>600x	-
A-85380	0.05[11]	148[11]	314[11]	~2960x	~6280x
5-Iodo-A-85380	0.01[17]	>1000[17]	>1900[17]	>100,000x	>190,000x

Note: Lower Ki values indicate higher binding affinity. Selectivity is calculated as the ratio of Ki values (Ki of other subtype / Ki of α4β2).

Table 2: Functional Potency (EC50) and Efficacy at α4β2 nAChRs

Compound	EC50 (µM)	Efficacy (% of Acetylcholine or Nicotine)	Agonist Type
TC-2559	0.18[1]	Low (Specific % varies)[18]	Partial Agonist
Varenicline	0.06 - 0.1[4][16]	~45% (vs. Nicotine)[4]	Partial Agonist
Pozanicline (ABT-089)	~0.2	Partial (Specific % varies)[7]	Partial Agonist
A-85380	~0.03	Full Agonist[12]	Full Agonist
5-Iodo-A-85380	~0.01	Full (HS) / Partial (LS)[13]	Mixed

Note: EC50 is the concentration required to elicit a half-maximal response. Efficacy is the maximal response relative to a reference full agonist. HS = High-Sensitivity (α4)₂(β2)₃ stoichiometry; LS = Low-Sensitivity (α4)₃(β2)₂ stoichiometry.

Signaling Pathways and Experimental Methodologies

α4β2 nAChR Signaling Pathway

Activation of the α4β2 nAChR, a ligand-gated ion channel, by an agonist leads to a conformational change that opens the channel pore.[3] This allows the influx of cations, primarily Na+ and Ca2+, resulting in depolarization of the cell membrane. This depolarization can trigger downstream events such as the firing of action potentials and the release of various neurotransmitters, including dopamine, which is central to the receptor's role in reward and addiction.[2]

Caption: Agonist binding and activation of the α4β2 nAChR pathway.

Experimental Protocols

The quantitative data presented in this guide are typically generated using standardized in vitro assays. Below are detailed methodologies for two key experiments.

1. Radioligand Binding Assay for Affinity (Ki) Determination

This assay measures the affinity of a test compound by quantifying its ability to displace a known radiolabeled ligand from the α4β2 receptor.

• Materials :

  • Cell membranes prepared from cell lines (e.g., HEK293) stably expressing human α4β2 nAChRs.

  • Radioligand: [3H]cytisine or [3H]epibatidine.

  • Test compound (e.g., Varenicline) at various concentrations.

  • Non-specific binding control: A high concentration of a non-labeled ligand (e.g., nicotine).

  • Assay Buffer: Phosphate-buffered saline (PBS).

  • Glass fiber filters and a cell harvester.

  • Scintillation counter.

• Protocol :

  • Incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound in the assay buffer.

  • For determining non-specific binding, a parallel set of incubations is performed in the presence of a high concentration of a non-labeled ligand.

  • Allow the mixture to incubate at room temperature for a specified time (e.g., 2-4 hours) to reach equilibrium.

  • Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate bound from unbound radioligand.

  • Wash the filters quickly with ice-cold assay buffer to remove any remaining unbound ligand.

  • Place the filters in scintillation vials with scintillation fluid.

  • Quantify the radioactivity on the filters using a scintillation counter.

  • Calculate the specific binding at each concentration of the test compound by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the test compound concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

2. Two-Electrode Voltage Clamp (TEVC) Electrophysiology for Potency (EC50) and Efficacy

This technique is used to measure the functional properties of the receptor by recording the ion currents that flow through the channel upon agonist application in Xenopus oocytes.[19][20]

• Materials :

  • Xenopus laevis oocytes.

  • cRNA for human α4 and β2 nAChR subunits.

  • TEVC amplifier and recording setup.

  • Recording solution (e.g., ND96).

  • Test compound solutions at various concentrations.

• Protocol :

  • Oocyte Preparation and Injection : Surgically harvest oocytes from an anesthetized Xenopus laevis frog.[20] Treat the oocytes with collagenase to remove the follicular layer. Inject each oocyte with a solution containing the cRNAs for the α4 and β2 subunits and incubate for 2-7 days to allow for receptor expression on the oocyte membrane.[19]

  • Electrophysiological Recording : Place an oocyte in a recording chamber continuously perfused with the recording solution. Impale the oocyte with two microelectrodes (one for voltage clamping, one for current recording) filled with 3 M KCl. Clamp the oocyte's membrane potential at a holding potential (e.g., -70 mV).[19]

  • Compound Application : Apply the test compound at increasing concentrations to the oocyte. Record the peak inward current elicited at each concentration. Ensure complete washout with the recording solution between applications to allow the receptor to recover.

  • Data Analysis : Plot the peak current response against the logarithm of the compound concentration to generate a dose-response curve.

  • Fit the curve using the Hill equation to determine the EC50 (potency) and the maximum current response (Imax).

  • Calculate the relative efficacy (Emax) by comparing the Imax of the test compound to the Imax of a reference full agonist like acetylcholine.

Caption: Experimental workflow for TEVC electrophysiology.

References

• 1. rndsystems.com [rndsystems.com]
• 2. Partial agonists for α4β2 nicotinic receptors stimulate dopaminergic neuron firing with relatively enhanced maximal effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are Nicotinic acetylcholine receptor alpha-4/beta-2 agonists and how do they work? [synapse.patsnap.com]
• 4. Pharmacological profile of the alpha4beta2 nicotinic acetylcholine receptor partial agonist varenicline, an effective smoking cessation aid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Varenicline, an α4β2 nicotinic acetylcholine receptor partial agonist, selectively decreases ethanol consumption and seeking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Relationship of Varenicline Agonism of α4β2 Nicotinic Acetylcholine Receptors and Nicotine-Induced Dopamine Release in Nicotine-Dependent Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medkoo.com [medkoo.com]
• 9. Pozanicline - Wikipedia [en.wikipedia.org]
• 10. medchemexpress.com [medchemexpress.com]
• 11. rndsystems.com [rndsystems.com]
• 12. A‐85380: A Pharmacological Probe for the Preclinical and Clinical Investigation of the α4β2 Neuronal Nicotinic Acetylcholine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pharmacological characterization of 5-iodo-A-85380, a β2-selective nicotinic receptor agonist, in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pharmacological characterization of (S)-(2)-5-ethynyl-3-(1-methyl-2-pyrrolidinyl)pyridine HCl (SIB-1508Y, Altinicline), a novel nicotinic acetylcholine receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Nicotinic acetylcholine receptor agonist SIB-1508Y improves cognitive functioning in chronic low-dose MPTP-treated monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Pre-clinical properties of the α4β2 nicotinic acetylcholine receptor partial agonists varenicline, cytisine and dianicline translate to clinical efficacy for nicotine dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 5-Iodo-A-85380, an alpha4beta2 subtype-selective ligand for nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Assessing potentiation of the (α4)3(β2)2 nicotinic acetylcholine receptor by the allosteric agonist CMPI - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. Activation and Inhibition of Mouse Muscle and Neuronal Nicotinic Acetylcholine Receptors Expressed in Xenopus Oocytes - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Effects of TC-2559 Difumarate: A Comparative Analysis with the DHβE Antagonist

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the selective α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR) partial agonist, TC-2559 difumarate, and its validation using the competitive antagonist, Dihydro-β-erythroidine (DHβE). The following sections present quantitative data, detailed experimental protocols, and visualizations of the underlying signaling pathways and experimental workflows to support researchers in their study of nAChR pharmacology.

Comparative Analysis of TC-2559 Difumarate and DHβE

TC-2559 difumarate is a potent and selective partial agonist for the α4β2 subtype of nicotinic acetylcholine receptors, with a reported EC50 value of 0.18 µM.[1] Its effects are specifically mediated through these receptors, a claim substantiated by blockade experiments using selective antagonists. Dihydro-β-erythroidine (DHβE) is a well-characterized competitive antagonist of α4β2 nAChRs, exhibiting a binding affinity (Ki) of 0.82 µM and a functional antagonist potency (IC50) of 1.2 µM.[2]

The interaction between TC-2559 and DHβE provides a clear demonstration of the on-target activity of TC-2559. Experimental evidence confirms that the physiological and cellular effects induced by TC-2559 can be effectively blocked or reversed by the co-administration of DHβE.

Quantitative Data Summary

Parameter	TC-2559 Difumarate	DHβE	Validation of TC-2559 Effects with DHβE
Receptor Target	α4β2 nAChR	α4β2 nAChR	α4β2 nAChR
Action	Partial Agonist	Competitive Antagonist	Antagonism of Agonist Effect
Potency (EC50)	0.18 µM[1]	-	-
Binding Affinity (Ki)	-	0.82 µM[2]	-
Antagonist Potency (IC50)	-	1.2 µM[2]	-
Observed Interaction	Induces physiological effects	Blocks nAChR activation	2 µM DHβE completely blocks the increase in dopamine (B1211576) cell firing induced by TC-2559. The effects of TC-2559 on long-term potentiation are reversed by DHβE.[3]

Signaling Pathways and Experimental Workflow

The activation of α4β2 nicotinic acetylcholine receptors by an agonist like TC-2559 initiates a cascade of intracellular events. This process is competitively inhibited by the antagonist DHβE, which binds to the same receptor site without initiating a response.

α4β2 nAChR Signaling Pathway

References

• 1. TC 2559 difumarate | Nicotinic (α4β2) Receptors | Tocris Bioscience [tocris.com]
• 2. Synthesis and Pharmacological Evaluation of DHβE Analogues as Neuronal Nicotinic Acetylcholine Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The alpha4beta2 nicotinic acetylcholine receptor agonist TC-2559 impairs long-term potentiation in the dentate gyrus in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Blocking the Action of TC-2559 Difumarate: A Comparative Guide to nAChR Antagonists

For Researchers, Scientists, and Drug Development Professionals

TC-2559 difumarate is a potent and selective partial agonist of the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR), a key target in the central nervous system implicated in cognitive function and nicotine (B1678760) addiction.[1] Understanding how to effectively and selectively block its activity is crucial for dissecting its physiological roles and for the development of novel therapeutics. This guide provides a comparative analysis of specific nAChR antagonists used to inhibit TC-2559 difumarate's effects, supported by experimental data and detailed methodologies.

Comparative Efficacy of nAChR Antagonists

The primary antagonists discussed for their ability to block TC-2559 activity are Dihydro-β-erythroidine (DHβE) and Mecamylamine (B1216088). While direct IC50 or Ki values of these antagonists against TC-2559 are not extensively reported in the available literature, their blocking effects have been qualitatively and semi-quantitatively demonstrated in various experimental models. The following tables summarize the known potencies of these antagonists against the α4β2 nAChR, the primary target of TC-2559.

Table 1: Antagonist Potency against α4β2 nAChRs

Antagonist	Receptor Subtype	Reported IC50/Ki	Agonist Used in Assay	Reference
Dihydro-β-erythroidine (DHβE)	α4β2	IC50: 0.37 µM	Acetylcholine	[2]
Mecamylamine	Neuronal nAChRs	IC50: 0.34 µM	Nicotine	[3]
Mecamylamine	α4β2	-	Acetylcholine	[4]

Note: Specific IC50 values for the antagonism of TC-2559 were not found in the reviewed literature. The data presented reflects the antagonist's potency against the α4β2 receptor when activated by other agonists.

In Vitro and In Vivo Evidence of Blockade

Experimental evidence confirms the ability of DHβE and mecamylamine to block the physiological effects induced by TC-2559.

• In Vivo Electrophysiology: In studies of dopaminergic neurons in the ventral tegmental area (VTA) of anesthetized rats, the excitatory effects of TC-2559 were effectively reversed by DHβE, demonstrating in vivo antagonism at the neuronal level.[5]

• Long-Term Potentiation (LTP): The impairment of LTP in the dentate gyrus of rats caused by TC-2559 was reversed by the selective α4β2 antagonist, dihydro-beta-erythroidine (B1215878) (DHβE).[6]

• Drug Discrimination Studies: In rats trained to discriminate nicotine, both DHβE and mecamylamine have been shown to block the stimulus effects of nicotinic agonists, providing a behavioral correlate of their antagonist activity at nAChRs.[7][8][9][10][11]

Signaling Pathways and Experimental Visualization

To understand the mechanism of antagonism, it is essential to visualize the underlying signaling pathways and experimental workflows.

References

• 1. rndsystems.com [rndsystems.com]
• 2. rndsystems.com [rndsystems.com]
• 3. Rapid relief of block by mecamylamine of neuronal nicotinic acetylcholine receptors of rat chromaffin cells in vitro: an electrophysiological and modeling study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating α4β2-like nicotinic acetylcholine receptors in anaesthetised rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The alpha4beta2 nicotinic acetylcholine receptor agonist TC-2559 impairs long-term potentiation in the dentate gyrus in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Patterns of Nicotinic Receptor Antagonism: Nicotine Discrimination Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. frontierspartnerships.org [frontierspartnerships.org]
• 9. Drug Discrimination in Methamphetamine-Trained Rats: Effects of Cholinergic Nicotinic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selective antagonism of behavioural effects of nicotine by dihydro-beta-erythroidine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers Publishing Partnerships | Evaluation of novel epibatidine analogs in the rat nicotine drug discrimination assay and in the rat chronic constriction injury neuropathic pain model [frontierspartnerships.org]

Comparative Analysis of TC-2559 Difumarate and Other Nicotinic Agonists: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the nicotinic acetylcholine (B1216132) receptor (nAChR) agonist TC-2559 difumarate with other key nicotinic agonists: varenicline (B1221332), epibatidine, and ABT-418. This analysis is supported by quantitative experimental data, detailed methodologies for key experiments, and visualizations of relevant pathways and workflows.

TC-2559 difumarate is a subtype-selective partial agonist for α4β2 nicotinic acetylcholine receptors.[1][2][3] It has demonstrated potential in preclinical studies for treating cognitive deficits and neuropathic pain.[1][2] This guide provides a comparative framework to evaluate its performance against other well-characterized nicotinic agonists.

Quantitative Data Presentation

The following table summarizes the binding affinities (Ki) and functional potencies (EC50) of TC-2559 difumarate and other selected nicotinic agonists across various nAChR subtypes. This data facilitates a direct comparison of their potency and selectivity.

Compound	Receptor Subtype	Binding Affinity (Ki)	Agonist Potency (EC50)	Agonist Type
TC-2559 difumarate	α4β2	5 nM	0.18 µM	Partial Agonist
α2β4	-	14.0 µM	Partial Agonist
α4β4	-	12.5 µM	Partial Agonist
α3β4	> 50,000 nM	> 30 µM	Partial Agonist
α3β2	-	> 100 µM	Partial Agonist
α7	> 50,000 nM	> 100 µM	No Activity Detected
Varenicline	α4β2	0.14 nM (rat), 0.19 nM (monkey)	0.086 µM (rat), 0.029 µM (monkey)	Partial Agonist
α6β2*	0.12 nM (rat), 0.13 nM (monkey)	0.007 µM (rat), 0.014 µM (monkey)	Partial Agonist
α3β4	13 nM	-	-
α7	100 nM	-	Full Agonist
5-HT3	350 nM	-	-
Epibatidine	α4β2	43 pM	-	Potent Agonist
α3 (human)	0.6 pM	-	Potent Agonist
α7	0.6 µM	2 µM	Potent Agonist
Muscle-type (Torpedo)	~5 µM	1.6 µM	Agonist
ABT-418	α4β2	6 nM	~6 µM	Agonist
α2β2	-	~11 µM	Agonist
α3β4	-	~188 µM	Agonist

Note: Ki and EC50 values can vary depending on the experimental conditions and tissues/cell lines used. The data presented here is a synthesis from multiple sources for comparative purposes.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and critical evaluation of the presented data.

Radioligand Binding Assay Protocol

This protocol is a generalized procedure for determining the binding affinity (Ki) of a test compound for a specific nAChR subtype.

1. Membrane Preparation:

• Tissues (e.g., rat brain regions) or cells expressing the nAChR subtype of interest are homogenized in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, with protease inhibitors).

• The homogenate is centrifuged at low speed to remove large debris.

• The supernatant is then centrifuged at high speed (e.g., 20,000 x g) to pellet the membranes.

• The membrane pellet is washed and resuspended in an appropriate assay buffer. Protein concentration is determined using a standard method like the BCA assay.

2. Binding Assay:

• The assay is typically performed in a 96-well plate format.

• To each well, the prepared membranes, a specific radioligand (e.g., [3H]cytisine for α4β2 nAChRs), and varying concentrations of the unlabeled test compound (e.g., TC-2559 difumarate) are added.

• The plate is incubated at a specific temperature (e.g., 30°C) for a set duration (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Non-specific binding is determined in the presence of a high concentration of a known non-radioactive ligand.

3. Filtration and Counting:

• The incubation is terminated by rapid filtration through glass fiber filters (e.g., GF/C filters presoaked in polyethyleneimine) using a cell harvester. This separates the bound radioligand from the free radioligand.

• The filters are washed multiple times with ice-cold wash buffer to remove any unbound radioligand.

• The filters are dried, and a scintillation cocktail is added.

• The radioactivity trapped on the filters is then counted using a scintillation counter.

4. Data Analysis:

• The specific binding is calculated by subtracting the non-specific binding from the total binding.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis.

• The binding affinity (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assay Protocol: Calcium Flux Assay

This protocol outlines a common method for assessing the functional activity (e.g., agonist potency, EC50) of a compound by measuring changes in intracellular calcium concentration upon receptor activation.

1. Cell Preparation and Dye Loading:

• Cells stably expressing the nAChR subtype of interest are seeded in a multi-well plate and grown to near confluence.

• The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-3 AM or Indo-1 AM) by incubating them in a buffer containing the dye for a specific time (e.g., 45 minutes at 37°C). The AM ester form of the dye allows it to cross the cell membrane, where intracellular esterases cleave the AM group, trapping the dye inside the cell.

2. Agonist Application and Signal Detection:

• After washing to remove the extracellular dye, the cells are placed in a fluorescence plate reader.

• A baseline fluorescence reading is taken.

• Varying concentrations of the test agonist (e.g., TC-2559 difumarate) are then added to the wells.

• The change in fluorescence intensity is monitored over time. An increase in fluorescence indicates an influx of calcium into the cell, triggered by the activation of the nAChRs.

3. Data Analysis:

• The change in fluorescence is typically expressed as a percentage of the baseline fluorescence.

• The concentration-response curve is generated by plotting the peak fluorescence change against the logarithm of the agonist concentration.

• The EC50 value, which is the concentration of the agonist that produces 50% of the maximal response, is determined by fitting the data to a sigmoidal dose-response curve using non-linear regression.

• The maximal efficacy of the test compound can also be compared to that of a full agonist to determine if it is a full or partial agonist.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate a key signaling pathway and a typical experimental workflow relevant to the study of nicotinic agonists.

Simplified nAChR Activation Signaling Pathway

Experimental Workflow for Radioligand Binding Assay

References

• 1. apexbt.com [apexbt.com]
• 2. Epibatidine is a nicotinic analgesic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclinical pharmacology, efficacy, and safety of varenicline in smoking cessation and clinical utility in high risk patients - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of TC-2559 Difumarate's Antinociceptive and Cognitive-Enhancing Effects with Genetic Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of TC-2559 difumarate, a selective α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR) partial agonist, with other nAChR modulators. The findings from pharmacological studies with TC-2559 difumarate are cross-validated with data from genetic models, offering a deeper understanding of its mechanism of action and therapeutic potential.

Executive Summary

Data Presentation: Comparative Efficacy and Selectivity

The following tables summarize the quantitative data for TC-2559 difumarate and its comparators, Varenicline (B1221332) and Epibatidine.

Table 1: Receptor Binding Affinity and Potency

Compound	Target Receptor	EC50 / Ki (nM)	Efficacy	Citation(s)
TC-2559 difumarate	α4β2 nAChR	180	Partial Agonist	[1]
α3β4 nAChR	>30,000	-	[1]
α7 nAChR	>100,000	-	[1]
Varenicline	α4β2 nAChR	~2	Partial Agonist	[2][3]
α3β4 nAChR	~30	Partial Agonist	[2][3]
α7 nAChR	~500	Full Agonist	[2][3]
Epibatidine	α4β2 nAChR	~0.05	Full Agonist	[4]
α7 nAChR	~10	Full Agonist	[4]

Table 2: In Vivo Efficacy in Preclinical Models

Compound	Model	Species	Dose Range	Key Findings	Citation(s)
TC-2559 difumarate	Formalin-induced pain	Mouse	1-10 mg/kg, i.p.	Dose-dependent reduction in nociceptive behavior.	[1]
Scopolamine-induced cognitive deficit	Rat	3-10 mg/kg, p.o.	Reversal of memory impairment in passive avoidance task.	[1]
Varenicline	Nicotine (B1678760) self-administration	Rat	0.03-0.3 mg/kg, s.c.	Attenuates nicotine-seeking behavior.	[2][3]
Epibatidine	Hot plate test (analgesia)	Mouse	1-5 µg/kg, i.p.	Potent antinociceptive effects.	[4]

Cross-Validation with Genetic Models

Studies utilizing knockout mice lacking specific nAChR subunits have been instrumental in elucidating the in vivo roles of these receptors.

• β2 Subunit Knockout (CHRNB2-/-) Mice: These mice exhibit a complete loss of high-affinity nicotine binding in the brain.[5][6] Crucially, they do not self-administer nicotine, demonstrating the essential role of β2-containing nAChRs in nicotine's reinforcing effects.[6] Furthermore, the dopamine-releasing effects of nicotine in the nucleus accumbens are absent in these mice.[6] Studies with the α4β2 partial agonist varenicline in β2 knockout mice with selective re-expression of the β2 subunit in the ventral tegmental area (VTA) have confirmed that this brain region is a key site of action for its effects on dopamine (B1211576) release.[2]

• α4 Subunit Knockout (CHRNA4-/-) Mice: Similar to β2 knockout mice, α4 knockout mice show a significant reduction in high-affinity nicotine binding and a lack of nicotine-induced dopamine release.[7][8] These mice also fail to exhibit nicotine-induced antinociception.

Implications for TC-2559 Difumarate:

Given TC-2559's high selectivity as a partial agonist at the α4β2 nAChR, the findings from these genetic models strongly predict that:

• The antinociceptive effects of TC-2559 would be absent in both α4 and β2 knockout mice.

• The cognitive-enhancing properties of TC-2559 would be abolished in these knockout models.

• The mechanism of action of TC-2559 in vivo is dependent on the presence and function of the α4β2 nAChR.

This cross-validation provides a high degree of confidence that the therapeutic effects of TC-2559 are specifically mediated by its intended molecular target.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

In Vitro: Calcium Imaging in HEK293 Cells

Objective: To determine the potency and selectivity of compounds at various nAChR subtypes.

Methodology:

• Cell Culture and Transfection: Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin. Cells are transiently transfected with plasmids encoding the desired human nAChR subunits (e.g., α4 and β2) using a suitable transfection reagent.

• Fluorescent Calcium Indicator Loading: 24-48 hours post-transfection, cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a physiological salt solution for 30-60 minutes at room temperature.

• Compound Application and Data Acquisition: After a wash step to remove excess dye, the cells are placed on the stage of a fluorescence microscope or a plate reader equipped with a fluidics system. Baseline fluorescence is recorded, followed by the application of varying concentrations of the test compound (e.g., TC-2559).

• Data Analysis: Changes in intracellular calcium concentration are measured as changes in fluorescence intensity. Dose-response curves are generated to calculate the EC50 (half-maximal effective concentration) and Emax (maximal efficacy) for each compound at the specific nAChR subtype.[9]

In Vivo: Formalin-Induced Nociceptive Behavior

Objective: To assess the antinociceptive effects of a compound in a model of persistent pain.

Methodology:

• Animals: Male C57BL/6 mice are used. Animals are habituated to the testing environment before the experiment.

• Drug Administration: TC-2559 difumarate (1, 3, or 10 mg/kg) or vehicle (saline) is administered via intraperitoneal (i.p.) injection 30 minutes before the formalin injection.

• Formalin Injection: A 5% formalin solution (20 µL) is injected subcutaneously into the plantar surface of the right hind paw.

• Behavioral Observation: Immediately after the formalin injection, the mouse is placed in a clear observation chamber. The cumulative time spent licking and biting the injected paw is recorded in two phases: the early phase (0-5 minutes post-injection) and the late phase (15-30 minutes post-injection).

• Data Analysis: The total licking/biting time in each phase is calculated for each treatment group and compared using appropriate statistical tests (e.g., ANOVA).[10][11][12][13]

In Vivo: Passive Avoidance Task

Objective: To evaluate the effects of a compound on learning and memory.

Methodology:

• Apparatus: A two-compartment passive avoidance apparatus is used, consisting of a brightly lit "safe" compartment and a dark "aversive" compartment connected by a guillotine door. The floor of the dark compartment is equipped with a grid for delivering a mild foot shock.

• Training (Acquisition Trial): On the first day, a rat is placed in the lit compartment. After a brief habituation period, the guillotine door is opened. When the rat enters the dark compartment, the door closes, and a mild, inescapable foot shock (e.g., 0.5 mA for 2 seconds) is delivered. The latency to enter the dark compartment is recorded.

• Drug Administration: TC-2559 difumarate (3 or 10 mg/kg) or vehicle is administered orally (p.o.) 60 minutes before the training trial. To induce a cognitive deficit, a pro-amnesic agent like scopolamine (B1681570) (0.5 mg/kg, i.p.) can be administered 30 minutes before the training.

• Testing (Retention Trial): 24 hours after the training trial, the rat is again placed in the lit compartment, and the latency to enter the dark compartment is recorded for up to a maximum of 300 seconds. No foot shock is delivered during the retention trial.

• Data Analysis: The step-through latency in the retention trial is used as a measure of memory. Longer latencies indicate better memory of the aversive experience. The latencies between treatment groups are compared using statistical analysis.[14][15][16]

Mandatory Visualization

Caption: Signaling pathway of TC-2559 difumarate.

Caption: Experimental workflow for TC-2559 validation.

References

• 1. Enhanced inhibitory synaptic transmission in the spinal dorsal horn mediates antinociceptive effects of TC-2559 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of the alpha4beta2* nicotinic acetylcholine receptor partial agonist varenicline on dopamine release in beta2 knock-out mice with selective re-expression of the beta2 subunit in the ventral tegmental area - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Varenicline Is a Potent Partial Agonist at α6β2* Nicotinic Acetylcholine Receptors in Rat and Monkey Striatum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Discriminative Stimulus Effects of Epibatidine in C57BL/6J Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of Four Classes of Brain Nicotinic Receptors Using β2 Mutant Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acetylcholine receptors containing the beta2 subunit are involved in the reinforcing properties of nicotine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jneurosci.org [jneurosci.org]
• 8. Subunit Composition of Functional Nicotinic Receptors in Dopaminergic Neurons Investigated with Knock-Out Mice | Journal of Neuroscience [jneurosci.org]
• 9. brainvta.tech [brainvta.tech]
• 10. criver.com [criver.com]
• 11. Pain Assessment Using the Rat and Mouse Formalin Tests [bio-protocol.org]
• 12. Formalin Murine Model of Pain [bio-protocol.org]
• 13. Pain Assessment Using the Rat and Mouse Formalin Tests [en.bio-protocol.org]
• 14. Rodent behavioural test - Cognition - Passive avoidance (PA) - NEUROFIT Preclinical Contract Research Organization (CRO) for CNS and PNS disorders [neurofit.com]
• 15. Passive Avoidance Test - Creative Biolabs [creative-biolabs.com]
• 16. scantox.com [scantox.com]

A Comparative Guide: TC-2559 Difumarate versus Cytisine for α4β2 Nicotinic Acetylcholine Receptor Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of two prominent partial agonists used in the study of the α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR): TC-2559 difumarate and cytisine (B100878). The α4β2 nAChR is a critical target in neuroscience research, implicated in cognitive processes, reward, and nicotine (B1678760) addiction. Understanding the nuanced pharmacological differences between ligands such as TC-2559 and cytisine is paramount for the design of decisive experiments and the development of novel therapeutics.

Introduction to the Ligands

TC-2559 difumarate is a synthetic compound recognized for its high selectivity as a partial agonist for the α4β2 nAChR.[1][2] Its selectivity profile makes it a valuable tool for isolating the function of this specific receptor subtype in complex biological systems.

Cytisine , a naturally occurring plant alkaloid, has a longer history of use, both as a research tool and as a smoking cessation aid.[3][4] It is a well-characterized partial agonist of α4β2 nAChRs.[3][4]

Core Pharmacological Properties: A Tabular Comparison

The following tables summarize the key quantitative parameters for TC-2559 difumarate and cytisine, providing a direct comparison of their binding affinity, potency, and efficacy at the α4β2 nAChR.

Table 1: Binding Affinity and Potency at α4β2 nAChR

Parameter	TC-2559 Difumarate	Cytisine	Key Insights
Binding Affinity (Ki)	High affinity, though specific Ki values are not consistently reported across comparative studies.	~0.17 - 0.8 nM[5][6]	Both compounds exhibit high affinity for the α4β2 receptor, suggesting they can effectively compete with endogenous ligands and other nicotinic compounds.
Potency (EC50)	~0.18 - 0.6 µM[2]	~5.5 µM[7]	TC-2559 generally demonstrates higher potency at the α4β2 nAChR compared to cytisine, meaning a lower concentration is required to elicit a half-maximal response.

Table 2: Efficacy at α4β2 nAChR

Parameter	TC-2559 Difumarate	Cytisine	Key Insights
Maximal Efficacy (Emax)	~33% (relative to full agonists like epibatidine)[8]	~15-34% (relative to acetylcholine or other full agonists)[3][7]	Both are partial agonists with relatively low intrinsic efficacy. TC-2559 may exhibit slightly higher or comparable efficacy to cytisine depending on the experimental system. Their partial agonism means they can also act as functional antagonists in the presence of a full agonist like nicotine.

Table 3: Subtype Selectivity

nAChR Subtype	TC-2559 Difumarate (EC50, µM)	Cytisine (Ki, nM)	Key Insights
α4β2	0.18 [1]	~0.17 - 0.8 [5][6]	Both compounds show high affinity/potency for the α4β2 subtype.
α2β4	14.0[1]	-	TC-2559 is significantly less potent at other nAChR subtypes, highlighting its selectivity.
α4β4	12.5[1]	-
α3β4	>30[1]	-	Cytisine also shows selectivity for the α4β2 subtype, though comprehensive side-by-side selectivity data with TC-2559 is limited.
α3β2	>100[1]	-
α7	>100[1]	4200[6]

Functional Consequences of α4β2 nAChR Activation

Both TC-2559 and cytisine, as partial agonists, elicit a submaximal receptor response compared to full agonists like acetylcholine or nicotine. This property is crucial for their mechanism of action, particularly in therapeutic contexts like smoking cessation. By occupying the receptor, they can prevent the binding of nicotine while providing a moderate level of receptor stimulation, which is thought to alleviate withdrawal symptoms.[3]

One of the key functional outcomes of α4β2 nAChR activation is the modulation of dopamine (B1211576) release in the mesolimbic pathway, a critical circuit for reward and addiction. Studies have shown that both TC-2559 and cytisine can increase the firing of dopaminergic neurons in the ventral tegmental area (VTA).[1][8] However, the maximal effect of these partial agonists on dopamine release is significantly lower than that of nicotine.[3]

dot

References

• 1. The nicotinic alpha 4 beta 2 receptor selective agonist, TC-2559, increases dopamine neuronal activity in the ventral tegmental area of rat midbrain slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating α4β2-like nicotinic acetylcholine receptors in anaesthetised rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Partial nicotinic acetylcholine (α4β2) agonists as promising new medications for smoking cessation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Cytisine binds with similar affinity to nicotinic alpha4beta2 receptors on the cell surface and in homogenates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scienceopen.com [scienceopen.com]
• 7. jdc.jefferson.edu [jdc.jefferson.edu]
• 8. Partial agonists for α4β2 nicotinic receptors stimulate dopaminergic neuron firing with relatively enhanced maximal effects - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of TC-2559 Difumarate for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds is a critical component of laboratory safety and operational excellence. This document provides essential safety and logistical information for the disposal of TC-2559 difumarate, a selective partial agonist for α4β2 nicotinic acetylcholine (B1216132) receptors (nAChRs). Adherence to these guidelines is paramount to ensure the safety of laboratory personnel and the protection of the environment.

Chemical and Physical Properties of TC-2559 Difumarate

A clear understanding of the chemical and physical properties of a compound is the first step toward safe handling and disposal. The following table summarizes key quantitative data for TC-2559 difumarate.

Property	Value
Molecular Weight	438.43 g/mol [1]
Formula	C₁₂H₁₈N₂O·2C₄H₄O₄[1]
Appearance	Solid powder[2]
Solubility	Soluble to 100 mM in water[1]. Slightly soluble in DMSO and Methanol[3].
Storage	Desiccate at room temperature.[1] For long-term storage, -20°C is recommended[2][3].
Purity	≥98% (HPLC)[1]

General Disposal Procedures for Laboratory Chemicals

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for TC-2559 difumarate is not publicly available, the following general procedures for the disposal of laboratory chemical waste should be strictly followed. These guidelines are based on established best practices for laboratory safety.

Experimental Protocol: Disposal of TC-2559 Difumarate Waste

Objective: To safely dispose of solid TC-2559 difumarate and any contaminated materials in accordance with general laboratory chemical waste guidelines.

Materials:

• Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant gloves.

• Clearly labeled, non-reactive, and sealable hazardous waste container.

• Waste manifest or logbook for tracking hazardous waste.

Procedure:

• Waste Segregation:

  • Do not mix TC-2559 difumarate waste with other chemical waste streams unless compatibility has been confirmed.[4][5]

  • Solid waste (e.g., unused compound, contaminated filter paper) should be collected separately from liquid waste.[4]

• Containerization:

  • Place all solid TC-2559 difumarate waste into a designated, leak-proof, and clearly labeled hazardous waste container.[4][6]

  • The container must be made of a material that is compatible with the chemical.

  • Ensure the container is tightly sealed to prevent any spillage or release of dust.[4]

• Labeling:

  • The waste container must be labeled with the words "Hazardous Waste."[7]

  • The label should clearly identify the contents as "TC-2559 difumarate" and include the approximate quantity.

  • Indicate the date when the waste was first added to the container.[7]

• Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated satellite accumulation area that is away from general laboratory traffic.[7]

  • Ensure the storage area has secondary containment to control any potential leaks.[6]

• Professional Disposal:

  • Arrange for the collection and disposal of the hazardous waste through a licensed and reputable chemical waste disposal company.[5]

  • Provide the disposal company with all necessary information about the waste, as documented on the waste manifest.

  • Never dispose of TC-2559 difumarate down the drain or in regular trash.[8]

TC-2559 Difumarate Signaling Pathway

TC-2559 is a selective partial agonist of the α4β2 subtype of nicotinic acetylcholine receptors (nAChRs).[9] The activation of these receptors by an agonist like TC-2559 initiates a signaling cascade. The following diagram illustrates the general logical workflow of this process.

References

• 1. rndsystems.com [rndsystems.com]
• 2. medkoo.com [medkoo.com]
• 3. caymanchem.com [caymanchem.com]
• 4. acewaste.com.au [acewaste.com.au]
• 5. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 6. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. acs.org [acs.org]
• 9. medchemexpress.com [medchemexpress.com]

Personal protective equipment for handling TC-2559 difumarate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of TC-2559 difumarate, a selective α4β2 nicotinic acetylcholine (B1216132) receptor (nAChR) partial agonist. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this document outlines procedures based on best practices for handling potent, biologically active research chemicals.

Immediate Safety and Personal Protective Equipment (PPE)

As a potent nicotinic agonist, TC-2559 difumarate should be handled with care to avoid accidental exposure. The following personal protective equipment is mandatory when handling the compound in its solid form or in solution.

PPE Category	Item	Specification
Hand Protection	Chemical-resistant gloves	Nitrile gloves are recommended. Ensure they are regularly inspected for tears or holes before use. For prolonged handling or when working with larger quantities, consider double-gloving.
Eye Protection	Safety glasses or goggles	Must be worn at all times in the laboratory where the compound is handled. Goggles provide a better seal against splashes.
Body Protection	Laboratory coat	A standard lab coat should be worn, fully buttoned, to protect skin and clothing.
Respiratory Protection	Fume hood or ventilated enclosure	All handling of the solid compound (e.g., weighing, preparing solutions) should be performed in a certified chemical fume hood to prevent inhalation of airborne particles.

Operational Plans: From Receipt to Disposal

A systematic approach to handling TC-2559 difumarate is essential to maintain a safe laboratory environment.

Receiving and Storage

Upon receipt, inspect the container for any damage or leaks. The compound should be stored in a cool, dry, and dark place. For short-term storage (days to weeks), 0-4°C is recommended, while long-term storage (months to years) should be at -20°C.[1]

Preparation of Solutions

• Preparation : Before handling, ensure all necessary PPE is donned correctly.

• Location : Conduct all weighing and solution preparation within a certified chemical fume hood.

• Weighing : Use a dedicated, clean weighing boat and spatula.

• Dissolving : TC-2559 difumarate is soluble in water.[2] For concentrations up to 43.84 mg/mL, sonication may be required to fully dissolve the compound.[3]

• Labeling : Clearly label all solutions with the compound name, concentration, solvent, date of preparation, and your initials.

Spill Management

In the event of a spill, follow these procedures:

• Evacuate : If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Alert : Inform your supervisor and colleagues.

• Contain : For small spills, use an appropriate absorbent material (e.g., chemical absorbent pads, vermiculite) to contain the spill.

• Clean : Wearing appropriate PPE, carefully clean the affected area. For solid spills, gently sweep or vacuum the material, avoiding dust generation. For liquid spills, absorb the material and decontaminate the area with a suitable cleaning agent.

• Dispose : All contaminated materials should be placed in a sealed container and disposed of as hazardous waste.

Disposal Plan

Unused TC-2559 difumarate and contaminated materials must be disposed of as hazardous chemical waste. Follow your institution's and local regulations for chemical waste disposal.

General Guidelines for Pharmaceutical Waste Disposal:

• Do Not Pour Down the Drain : Unless specifically instructed by your institution's safety office, do not dispose of TC-2559 difumarate solutions down the sink.

• Solid Waste : Place unused solid compound and contaminated items (e.g., gloves, weighing boats, paper towels) in a clearly labeled hazardous waste container.

• Liquid Waste : Collect unused solutions in a designated, sealed, and clearly labeled hazardous waste container.

• Take-Back Programs : If available, utilize community or institutional drug take-back programs for the disposal of unwanted research chemicals.[4][5]

Experimental Workflow and Safety Checkpoints

The following diagram illustrates a standard workflow for handling TC-2559 difumarate, incorporating critical safety checkpoints.

Caption: Logical workflow for handling TC-2559 difumarate.

Signaling Pathway Considerations

TC-2559 difumarate is a partial agonist of the α4β2 nicotinic acetylcholine receptor, a ligand-gated ion channel.[6] Activation of this receptor leads to an influx of cations, primarily Na+ and Ca2+, which depolarizes the neuron and can trigger downstream signaling cascades.

Caption: Simplified signaling pathway of TC-2559 difumarate.

This guide is intended to supplement, not replace, your institution's specific safety protocols. Always consult with your institution's Environmental Health and Safety (EH&S) department for guidance on handling and disposing of research chemicals.

References

• 1. medkoo.com [medkoo.com]
• 2. rndsystems.com [rndsystems.com]
• 3. TC 2559 difumarate | TargetMol [targetmol.com]
• 4. Medicine: Proper Disposal [nationwidechildrens.org]
• 5. fda.gov [fda.gov]
• 6. TC 2559 difumarate | Nicotinic (α4β2) Receptors | Tocris Bioscience [tocris.com]